N2-Methylpyridine-2,5-diamine

• CAS: 28020-36-2

Core Science & Biosynthesis

N2-Methylpyridine-2,5-diamine: A Technical Overview of Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

N2-Methylpyridine-2,5-diamine, a substituted pyridine derivative, presents a molecule of interest for various chemical and pharmaceutical research applications. This technical guide provides a consolidated overview of its known chemical properties. It is important to note that while basic chemical data is available, in-depth experimental and biological studies on this specific compound are limited in publicly accessible scientific literature. Consequently, this document summarizes the available data and highlights areas where further research is needed.

Core Chemical Properties

N2-Methylpyridine-2,5-diamine is a heterocyclic organic compound with the molecular formula C6H9N3.[1][2] Its structure consists of a pyridine ring substituted with a methylamino group at the 2-position and an amino group at the 5-position.

Physicochemical Data

The following table summarizes the key physicochemical properties of N2-Methylpyridine-2,5-diamine. It is critical to distinguish this compound from its close analogue, N2,N2-Dimethylpyridine-2,5-diamine, as the properties differ. The data presented here is specific to the mono-methylated compound.

Property	Value	Source
IUPAC Name	2-N-methylpyridine-2,5-diamine	[2]
CAS Number	28020-36-2	[2]
Molecular Formula	C6H9N3	[1][2]
Molecular Weight	123.16 g/mol	[1][2]
Canonical SMILES	CNC1=NC=C(C=C1)N	[2]
InChIKey	XKEDDRXJMAVORI-UHFFFAOYSA-N	[2]
Computed XLogP3	0.5	[2]
Topological Polar Surface Area	50.9 Ų	[2]
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Rotatable Bond Count	1	PubChem

Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for N2-Methylpyridine-2,5-diamine is not extensively published. Researchers working with this compound would need to perform their own spectral analysis for structural confirmation and purity assessment.

Synthesis

While a specific, detailed experimental protocol for the synthesis of N2-Methylpyridine-2,5-diamine was not found in the reviewed literature, the synthesis of related substituted pyridines is well-documented.[3][4][5] General synthetic strategies for similar compounds often involve nucleophilic substitution reactions on a suitably functionalized pyridine ring. For instance, the synthesis of N2,N2-Dimethylpyridine-2,5-diamine has been reported via the amination of 2,5-dichloropyridine.[6] A potential synthetic route for N2-Methylpyridine-2,5-diamine could be envisioned through a similar pathway, utilizing methylamine as the nucleophile.

A generalized synthetic approach is proposed in the diagram below.

A potential synthetic pathway for N2-Methylpyridine-2,5-diamine.

Experimental Protocols

Due to the lack of published research detailing specific experimental applications of N2-Methylpyridine-2,5-diamine, no established and validated experimental protocols for its use in biological or chemical assays can be provided at this time. Researchers are advised to develop and validate their own protocols based on the intended application. For analytical purposes, reverse-phase high-performance liquid chromatography (HPLC) could be a suitable method for purification and analysis, similar to its N2,N2-dimethylated counterpart.[6]

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the biological activity, mechanism of action, or involvement of N2-Methylpyridine-2,5-diamine in any specific signaling pathways. The potential for biological activity can be inferred from the general activity of substituted pyridine and diamine compounds, which are known to interact with a wide range of biological targets.[4][5] However, without specific studies on N2-Methylpyridine-2,5-diamine, any discussion of its biological role would be purely speculative. As such, no signaling pathway or experimental workflow diagrams can be generated.

Safety Information

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, N2-Methylpyridine-2,5-diamine is associated with the following hazards:

• H302: Harmful if swallowed.[2]

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), are essential when handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion and Future Directions

N2-Methylpyridine-2,5-diamine is a chemical entity with potential for further exploration in medicinal chemistry and materials science. However, the current body of public knowledge is largely limited to its basic chemical identifiers and computed properties. There is a clear need for foundational research to determine its experimental physicochemical properties, develop robust synthetic and analytical methods, and, most importantly, to investigate its biological activity. Such studies would be crucial in unlocking the potential of this molecule for drug discovery and other advanced applications. The structural similarity to other biologically active pyridine derivatives suggests that it may be a valuable scaffold for the development of novel therapeutic agents.

References

• 1. GSRS [precision.fda.gov]
• 2. N2-Methylpyridine-2,5-diamine | C6H9N3 | CID 119790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological activity of substituted-4,5,6,7-tetrahydrothieno pyridines: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Buy N2,N2-Dimethylpyridine-2,5-diamine | 4928-43-2 [smolecule.com]

An In-depth Technical Guide to N2-Methylpyridine-2,5-diamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N2-Methylpyridine-2,5-diamine, a pyridine derivative of interest in chemical synthesis and potential pharmaceutical applications. This document consolidates available data on its chemical identity, physicochemical properties, and proposed synthesis. While direct experimental evidence for its biological activity is limited, this guide explores potential mechanisms of action based on the known pharmacology of the broader diaminopyridine class of compounds. All quantitative data is presented in structured tables, and logical workflows are visualized using diagrams to facilitate understanding and further research.

Chemical Identity and Properties

N2-Methylpyridine-2,5-diamine is a substituted pyridine with two amine functional groups. It can be identified by the CAS number 28020-36-2 for the free base and 117879-51-3 for its hydrochloride salt.[1] Its chemical structure and key identifiers are summarized below.

Table 1: Chemical Identifiers for N2-Methylpyridine-2,5-diamine

Identifier	Value
CAS Number	28020-36-2[2]
Molecular Formula	C₆H₉N₃[2][3]
Molecular Weight	123.16 g/mol [2][3]
IUPAC Name	N2-methylpyridine-2,5-diamine[2]
Synonyms	2-(Methylamino)-5-aminopyridine, 5-Amino-2-(methylamino)pyridine
InChI Key	XKEDDRXJMAVORI-UHFFFAOYSA-N[3]
SMILES	CNc1ccc(N)cn1[3]

The physicochemical properties of a compound are critical for its handling, formulation, and biological activity. The following table summarizes the key computed properties of N2-Methylpyridine-2,5-diamine.

Table 2: Physicochemical Properties of N2-Methylpyridine-2,5-diamine

Property	Value
Molecular Weight	123.16 g/mol [2]
XLogP3	0.5
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	1
Exact Mass	123.07964730 g/mol [2]
Topological Polar Surface Area	55.2 Ų
Heavy Atom Count	9[2]
Complexity	84.4

Synthesis and Experimental Protocols

Proposed synthesis of N2-Methylpyridine-2,5-diamine.

Proposed Experimental Protocol:

Step 1: Synthesis of 2-(Methylamino)-5-nitropyridine

• In a round-bottom flask, dissolve 2-chloro-5-nitropyridine in a suitable solvent such as ethanol or isopropanol.

• Add an excess of a solution of methylamine in the same solvent.

• Heat the reaction mixture under reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 2-(methylamino)-5-nitropyridine.

Step 2: Synthesis of N2-Methylpyridine-2,5-diamine

• Dissolve the 2-(methylamino)-5-nitropyridine obtained from Step 1 in a suitable solvent, such as ethanol or methanol.

• Add a catalytic amount of palladium on carbon (10% Pd/C).

• Subject the mixture to hydrogenation in a Parr apparatus under a hydrogen atmosphere (typically 2-3 atm).

• The reaction is typically run at room temperature and monitored by TLC until the starting material is consumed.

• Upon completion, the catalyst is removed by filtration through a pad of Celite.

• The filtrate is concentrated under reduced pressure to yield the crude N2-Methylpyridine-2,5-diamine.

• Further purification can be achieved by column chromatography on silica gel if necessary.

Potential Biological Activity and Signaling Pathways

Direct experimental data on the biological activity and involvement in signaling pathways of N2-Methylpyridine-2,5-diamine are currently not available in the scientific literature. However, based on its structural similarity to other diaminopyridines, some potential biological activities can be hypothesized.

Diaminopyridines are a class of compounds known to interact with various biological targets. For instance, some diaminopyridines exhibit activity as inhibitors of enzymes such as dihydrofolate reductase or as modulators of ion channels.

The diagram below illustrates a generalized workflow for investigating the potential biological activity of a novel compound like N2-Methylpyridine-2,5-diamine.

Workflow for investigating biological activity.

Given the structural features of N2-Methylpyridine-2,5-diamine, it could be a candidate for screening in various drug discovery programs, particularly those targeting kinases or other ATP-binding proteins, due to the presence of the aminopyridine scaffold which is a known pharmacophore.

Conclusion

N2-Methylpyridine-2,5-diamine is a chemical entity with well-defined physicochemical properties. While a specific, validated synthesis protocol is not publicly available, a reliable synthetic route can be proposed based on established chemical transformations. The biological activity of this compound remains largely unexplored, presenting an opportunity for further research. The information and proposed methodologies in this guide are intended to serve as a foundational resource for researchers and drug development professionals interested in exploring the potential of N2-Methylpyridine-2,5-diamine. Further investigation is warranted to elucidate its synthetic details and to uncover its potential therapeutic applications.

References

• 1. 117879-51-3|N2-Methylpyridine-2,5-diamine Hydrochloride|N2-Methylpyridine-2,5-diamine Hydrochloride|-范德生物科技公司 [bio-fount.com]
• 2. N2-Methylpyridine-2,5-diamine | C6H9N3 | CID 119790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [precision.fda.gov]

An In-depth Technical Guide to N2-Methylpyridine-2,5-diamine

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical and physical properties, potential synthetic routes, and safety information for N2-Methylpyridine-2,5-diamine.

Core Chemical Properties

N2-Methylpyridine-2,5-diamine is a substituted pyridinediamine with the molecular formula C6H9N3.[1] Its core structure consists of a pyridine ring with an amino group at position 5 and a methylamino group at position 2. This compound serves as a valuable building block in synthetic organic chemistry.

All quantitative data for N2-Methylpyridine-2,5-diamine (CAS: 28020-36-2) is summarized in the table below for clear reference and comparison.

Property	Value	Source
Molecular Weight	123.16 g/mol	[1][2]
Molecular Formula	C6H9N3	[1][2]
IUPAC Name	2-N-methylpyridine-2,5-diamine	[1]
CAS Number	28020-36-2	[1]
Monoisotopic Mass	123.079647300 Da	[1]
Synonyms	N2-methyl-2,5-pyridinediamine, 2-N-methylpyridine-2,5-diamine	[1]
InChI	InChI=1S/C6H9N3/c1-8-6-3-2-5(7)4-9-6/h2-4H,7H2,1H3,(H,8,9)	[1][2]
InChIKey	XKEDDRXJMAVORI-UHFFFAOYSA-N	[2]
SMILES	CNc1ccc(cn1)N	[2]

Molecular Structure

The chemical structure of N2-Methylpyridine-2,5-diamine is visualized below. The diagram illustrates the arrangement of the pyridine ring with its amino and methylamino substituents.

Fig. 1: Molecular structure of N2-Methylpyridine-2,5-diamine.

Experimental Protocols & Synthesis

Potential Synthetic Routes:

• Amination of Halopyridines: A common method for synthesizing aminopyridines involves the nucleophilic substitution of a halogenated pyridine precursor. For instance, the synthesis of N2,N2-Dimethylpyridine-2,5-diamine has been reported via the amination of 2,5-dichloropyridine with dimethylamine.[3] A similar approach could likely be employed for N2-Methylpyridine-2,5-diamine using methylamine as the nucleophile.

• Chichibabin Reaction: The synthesis of 2-amino-5-methyl-pyridine can be achieved by reacting 3-methyl-pyridine with sodium amide in an inert diluent at elevated temperature and pressure.[4] Modifications of this amination reaction could potentially be explored for the synthesis of the target compound.

• Palladium-Catalyzed Cross-Coupling: Modern synthetic methods often employ palladium catalysts for C-N bond formation. A general procedure for the synthesis of N-arylpyrimidin-2-amine derivatives involves the reaction of an appropriate amine with a halo-pyrimidine in the presence of a palladium catalyst like dichlorobis(triphenylphosphine)palladium(II), a ligand such as Xantphos, and a base like sodium tert-butoxide in a suitable solvent like toluene.[5] This methodology is adaptable for a wide range of amine and pyridine substrates.

The workflow for a potential palladium-catalyzed synthesis is outlined below.

Fig. 2: Generalized workflow for a Pd-catalyzed amination.

Safety and Handling

N2-Methylpyridine-2,5-diamine is classified as a hazardous substance.[1] Researchers must consult the full Safety Data Sheet (SDS) before handling.

GHS Hazard Classification: [1]

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

• Skin Irritation (Category 2): H315 - Causes skin irritation.

• Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation: H335 - May cause respiratory irritation.

Recommended Handling Procedures:

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[6]

• Ventilation: Use only in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry place.

• First Aid:

  • If Swallowed: Rinse mouth and call a POISON CENTER or doctor if you feel unwell.[7]

  • In Case of Skin Contact: Immediately remove all contaminated clothing and rinse skin with plenty of water.[7]

  • In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[7]

  • If Inhaled: Move the person to fresh air and keep comfortable for breathing.[8]

References

• 1. N2-Methylpyridine-2,5-diamine | C6H9N3 | CID 119790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [precision.fda.gov]
• 3. Buy N2,N2-Dimethylpyridine-2,5-diamine | 4928-43-2 [smolecule.com]
• 4. US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. bio-fount.com [bio-fount.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. aksci.com [aksci.com]

Synthesis of N2-Methylpyridine-2,5-diamine: An In-depth Technical Guide

Introduction

N2-Methylpyridine-2,5-diamine is a substituted pyridine derivative with potential applications in medicinal chemistry and materials science. Its structural features, comprising a pyridine ring with both a primary and a secondary amine, make it an interesting building block for the synthesis of more complex molecules. This technical guide provides a comprehensive overview of a plausible synthetic pathway for N2-Methylpyridine-2,5-diamine, including detailed experimental protocols, quantitative data, and visual representations of the chemical transformations. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Proposed Synthetic Pathway

The synthesis of N2-Methylpyridine-2,5-diamine can be strategically approached through a multi-step sequence starting from readily available 2-aminopyridine. The proposed pathway involves three key transformations:

• Nitration of 2-aminopyridine: This initial step introduces a nitro group at the 5-position of the pyridine ring, a crucial functional group for the subsequent introduction of the second amine.

• N-methylation of 2-amino-5-nitropyridine: The selective methylation of the exocyclic amino group at the 2-position yields the intermediate, 2-(methylamino)-5-nitropyridine.

• Reduction of the nitro group: The final step involves the reduction of the nitro group to a primary amine, affording the target compound, N2-Methylpyridine-2,5-diamine.

This synthetic route is illustrated in the workflow diagram below.

Spectroscopic Profile of N2-Methylpyridine-2,5-diamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anticipated spectroscopic data for N2-Methylpyridine-2,5-diamine (C₆H₉N₃), a heterocyclic amine of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental spectra for this specific compound in public databases, this document presents predicted data based on the analysis of structurally similar compounds and established spectroscopic principles. Detailed experimental protocols for acquiring such data are also provided.

Chemical Structure and Properties

IUPAC Name: N²-Methylpyridine-2,5-diamine Molecular Formula: C₆H₉N₃[1] Molecular Weight: 123.16 g/mol [1] Exact Mass: 123.079647300 Da[1]

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for N2-Methylpyridine-2,5-diamine. These predictions are derived from spectral data of analogous compounds, including 2-amino-5-methylpyridine and other substituted pyridines.

Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
~7.6	d	1H	H-6
~7.0	dd	1H	H-4
~6.4	d	1H	H-3
~4.5-5.5	br s	2H	-NH₂
~4.0-5.0	br s	1H	-NHCH₃
~2.8	s	3H	-CH₃

Predictions are based on typical chemical shifts for aminopyridines and related structures.

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Carbon Assignment
~155	C-2
~145	C-6
~138	C-5
~120	C-4
~108	C-3
~30	-CH₃

Predicted chemical shifts are based on known values for substituted pyridine rings.

Table 3: Predicted Infrared (IR) Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3300	Medium, Sharp (doublet)	N-H stretch (primary amine)
3350 - 3310	Medium, Sharp	N-H stretch (secondary amine)
3100 - 3000	Medium	Aromatic C-H stretch
2950 - 2850	Medium	Aliphatic C-H stretch
1650 - 1580	Strong	N-H bend (primary amine)
1600 - 1450	Strong to Medium	C=C and C=N stretching (aromatic ring)
1335 - 1250	Strong	Aromatic C-N stretch
910 - 665	Strong, Broad	N-H wag (primary and secondary amines)

Characteristic absorption bands are predicted based on the functional groups present in the molecule.[2]

Table 4: Predicted Mass Spectrometry Data

m/z	Interpretation
123	[M]⁺ (Molecular Ion)
108	[M-CH₃]⁺
95	[M-NH₂-CH₃]⁺

The exact mass of the molecular ion is calculated to be 123.079647300 Da.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited, representing standard practices for the spectroscopic analysis of aromatic amines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of N2-Methylpyridine-2,5-diamine in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O). The choice of solvent will depend on the solubility of the compound and the desired exchange characteristics of the amine protons.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of chemical shifts (typically 0-12 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • Apply a 30-degree pulse width and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Use a wider spectral width (e.g., 0-200 ppm).

  • Employ proton decoupling to simplify the spectrum and enhance sensitivity.

  • A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans will be necessary due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Thoroughly grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Place the mixture into a pellet-forming die and apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet.

• Sample Preparation (Thin Film Method):

  • If the sample is a liquid or can be dissolved in a volatile solvent, a thin film can be prepared.

  • For liquids, place a small drop between two salt plates (e.g., NaCl or KBr).

  • For solids, dissolve a small amount in a volatile solvent, apply the solution to a salt plate, and allow the solvent to evaporate.[3]

• Instrumentation: Place the prepared sample in the sample holder of an FTIR spectrometer.

• Data Acquisition: Record the spectrum, typically in the range of 4000 to 400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (typically 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Introduce the sample into the mass spectrometer. Common ionization techniques for this type of molecule include Electrospray Ionization (ESI) or Electron Impact (EI).

• Data Acquisition:

  • ESI-MS: This technique is suitable for obtaining the mass of the protonated molecule [M+H]⁺. The analysis is typically coupled with liquid chromatography (LC-MS).

  • EI-MS: This technique will provide the molecular ion peak [M]⁺ and characteristic fragmentation patterns that can aid in structure elucidation.

• Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and major fragment ions. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition of the molecule and its fragments.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic analysis of N2-Methylpyridine-2,5-diamine.

References

• 1. N2-Methylpyridine-2,5-diamine | C6H9N3 | CID 119790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. eng.uc.edu [eng.uc.edu]

An In-depth Technical Guide on the Theoretical Properties of N2-Methylpyridine-2,5-diamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical properties of N2-Methylpyridine-2,5-diamine, a substituted pyridine derivative of interest in chemical and pharmaceutical research. Due to the limited availability of experimental data for this specific compound, this guide also includes predicted values and data for the closely related analogue, N2,N2-Dimethylpyridine-2,5-diamine, to offer a broader context for its potential characteristics and applications.

Core Chemical and Physical Properties

N2-Methylpyridine-2,5-diamine is a heterocyclic amine with a molecular structure featuring a pyridine ring substituted with a primary amine group at the 5-position and a secondary methylamine group at the 2-position. Its chemical identity and fundamental computed properties are summarized in the table below.

Property	Value	Source
IUPAC Name	2-(methylamino)pyridin-5-amine	PubChem[1]
Synonyms	5-Amino-2-(methylamino)pyridine	-
CAS Number	28020-36-2	PubChem[1]
Molecular Formula	C₆H₉N₃	PubChem[1]
Molecular Weight	123.16 g/mol	PubChem[1]
Canonical SMILES	CNC1=NC=C(C=C1)N	PubChem[1]
InChI	InChI=1S/C6H9N3/c1-7-6-4-2-5(8)3-9-6/h2-4H,8H2,1H3,(H,7,9)	PubChem[1]
Computed XLogP3-AA	0.5	PubChem[1]
Topological Polar Surface Area	50.9 Ų	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]

Physicochemical Properties: A Comparative Perspective

Property	Predicted Value for N2,N2-Dimethylpyridine-2,5-diamine	Source
pKa (Conjugate Acid)	7.87 ± 0.10	Smolecule[2]
Water Solubility (at 25 °C)	~ 10 g/L	Smolecule[2]

The predicted pKa of the N2,N2-dimethyl analogue suggests that it is a moderately weak base.[2] The primary amine at the 5-position is expected to be the more basic site due to lesser steric hindrance compared to the N2-substituted amine.[2] The reported solubility indicates that these compounds are likely to be slightly soluble in aqueous media.[2]

Potential Applications in Research and Development

While specific applications for N2-Methylpyridine-2,5-diamine are not extensively documented, the broader class of aminopyridines and related diamines are recognized for their potential in various fields. The diagram below illustrates the logical relationships for the potential applications of substituted pyridine diamines.

Caption: Potential applications of substituted pyridine diamines.

Aminopyridine derivatives are being investigated for the treatment of neglected tropical diseases caused by protozoa such as Trypanosoma and Leishmania species.[3] Furthermore, some aminopyridines, like 4-aminopyridine, are approved for symptomatic treatment of multiple sclerosis, acting as potassium channel blockers.[4][5][6] In materials science, diamines containing pyridine rings are used in the synthesis of high-performance polymers like polyimides, which exhibit excellent thermal stability.[7][8]

Experimental Protocols: A General Approach

Specific experimental protocols for the synthesis and analysis of N2-Methylpyridine-2,5-diamine are not detailed in the available literature. However, general methods for the synthesis of aminopyridines and the analysis of related compounds can be adapted.

Synthesis

The synthesis of N2-substituted pyridine-2,5-diamines can potentially be achieved through the amination of a corresponding halogenated pyridine precursor. For instance, the reaction of 2-chloro-5-nitropyridine with methylamine, followed by the reduction of the nitro group, would be a plausible synthetic route.

Analytical Characterization: High-Performance Liquid Chromatography (HPLC)

HPLC is a standard technique for the analysis of aminopyridines. A general workflow for the analysis of a sample containing N2-Methylpyridine-2,5-diamine is depicted below.

Caption: General workflow for HPLC analysis of aminopyridines.

A typical method would involve a C18 reverse-phase column with a mobile phase consisting of a buffer (e.g., phosphate buffer at pH 7.0) and an organic modifier like methanol or acetonitrile.[9] Detection is commonly performed using a UV detector at a wavelength around 280 nm.[9] This methodology allows for the separation and quantification of aminopyridine isomers and related impurities.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, N2-Methylpyridine-2,5-diamine is classified with the following hazards:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), are essential when handling this compound. Work should be conducted in a well-ventilated area.

Conclusion

N2-Methylpyridine-2,5-diamine is a chemical entity with a range of theoretical properties that suggest its potential utility in drug discovery and materials science. While experimental data for this specific molecule is limited, computational predictions and data from its close analogue, N2,N2-Dimethylpyridine-2,5-diamine, provide a valuable starting point for further investigation. The general synthetic and analytical methods outlined in this guide can be adapted for the specific needs of researchers working with this and related compounds. As with any chemical, appropriate safety measures must be observed during its handling and use.

References

• 1. N2-Methylpyridine-2,5-diamine | C6H9N3 | CID 119790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy N2,N2-Dimethylpyridine-2,5-diamine | 4928-43-2 [smolecule.com]
• 3. Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-aminopyridine – the new old drug for the treatment of neurodegenerative diseases [pharmacia.pensoft.net]
• 5. 4-Aminopyridine - Wikipedia [en.wikipedia.org]
• 6. Articles [globalrx.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride [qikan.cmes.org]

N2-Methylpyridine-2,5-diamine: A Technical Guide to its Solubility Profile for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility profile of N2-Methylpyridine-2,5-diamine (CAS: 28020-36-2), a key intermediate in the synthesis of various pharmaceutical compounds. Due to the limited availability of quantitative solubility data in public literature, this document focuses on qualitative solubility characteristics, provides detailed experimental protocols for determining precise solubility, and outlines a typical analytical workflow. Furthermore, it explores the potential role of N2-Methylpyridine-2,5-diamine derivatives in inhibiting the mycobacterial MmpL3 transporter, a critical pathway in the development of novel antitubercular agents. This guide is intended for researchers, scientists, and professionals in the field of drug development who are working with or considering the use of this compound.

Introduction

N2-Methylpyridine-2,5-diamine is a substituted pyridine derivative with the molecular formula C₆H₉N₃ and a molecular weight of 123.16 g/mol .[1][2] Its structure, featuring both a pyridine ring and two amine groups, makes it a versatile building block in medicinal chemistry. Notably, derivatives of this compound have been investigated as potential inhibitors of Mycobacterial membrane protein Large 3 (MmpL3), a crucial transporter of mycolic acids essential for the viability of M. tuberculosis.[3] Understanding the solubility of N2-Methylpyridine-2,5-diamine is a critical first step in its application for the synthesis of such bioactive molecules, impacting reaction kinetics, purification, and formulation.

Physicochemical Properties

A summary of the key physicochemical properties of N2-Methylpyridine-2,5-diamine is provided in the table below. These computed properties offer initial insights into the molecule's behavior.

Property	Value	Source
Molecular Formula	C₆H₉N₃	[1][2]
Molecular Weight	123.16 g/mol	[1][2]
XLogP3-AA	0.5	[1]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	3	[1]

Solubility Profile

The presence of amino groups and the nitrogen atom in the pyridine ring suggests the potential for hydrogen bonding, which would enhance solubility in polar protic solvents. The methyl group and the aromatic ring contribute to its non-polar character.

Table of Expected Qualitative Solubility:

Solvent Type	Example Solvents	Expected Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Sparingly Soluble to Soluble	The amino groups can form hydrogen bonds with protic solvents. The related N2,N2-Dimethylpyridine-2,5-diamine has limited water solubility (approx. 10 g/L at 25°C).[4]
Polar Aprotic	DMSO, Acetonitrile, DMF	Soluble	The polarity of the molecule should allow for favorable dipole-dipole interactions. N2,N2-Dimethylpyridine-2,5-diamine shows good solubility in acetonitrile.[4]
Non-Polar	Hexane, Benzene	Poorly Soluble	The polar functional groups will have limited favorable interactions with non-polar solvents.[4]

Experimental Protocols for Solubility Determination

Given the absence of published quantitative data, researchers will need to determine the solubility of N2-Methylpyridine-2,5-diamine experimentally. The following protocol outlines a standard method for this purpose.

4.1. Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution and then determining the concentration of the solute by evaporating the solvent.

Materials:

• N2-Methylpyridine-2,5-diamine

• Selected solvents (e.g., water, methanol, ethanol, acetone, DMSO)

• Scintillation vials or other sealable containers

• Shaker or magnetic stirrer

• Thermostatically controlled water bath or incubator

• Syringe filters (0.22 µm)

• Analytical balance

• Vacuum oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of N2-Methylpyridine-2,5-diamine to a known volume of the chosen solvent in a sealed vial.

  • Place the vial in a shaker or on a magnetic stirrer in a thermostatically controlled environment (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Sample Collection:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any undissolved particles.

• Solvent Evaporation:

  • Accurately weigh an empty, dry container.

  • Transfer the filtered saturated solution to the pre-weighed container.

  • Evaporate the solvent completely in a vacuum oven at a suitable temperature.

• Calculation of Solubility:

  • Weigh the container with the dried residue.

  • Calculate the mass of the dissolved solid.

  • Express the solubility in g/L or other appropriate units.

Visualizations

5.1. Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of solubility.

Caption: A flowchart of the gravimetric method for solubility determination.

5.2. Experimental Workflow for HPLC Analysis

High-Performance Liquid Chromatography (HPLC) is a suitable method for analyzing the purity and concentration of N2-Methylpyridine-2,5-diamine.

Caption: A typical workflow for the HPLC analysis of N2-Methylpyridine-2,5-diamine.[5]

5.3. Proposed Signaling Pathway Inhibition by Derivatives

Derivatives of N2-Methylpyridine-2,5-diamine have shown potential as inhibitors of the MmpL3 transporter in M. tuberculosis. The following diagram illustrates this proposed mechanism of action.

Caption: A diagram showing the proposed inhibition of the MmpL3 transporter by N2-Methylpyridine-2,5-diamine derivatives.[3]

Conclusion

N2-Methylpyridine-2,5-diamine is a valuable compound for the synthesis of potentially therapeutic agents. While quantitative solubility data is sparse, this guide provides a framework for its qualitative solubility profile and a detailed protocol for its experimental determination. The provided workflows for analysis and the context of its potential application in inhibiting the MmpL3 pathway offer a solid foundation for researchers and drug development professionals. Accurate determination of its solubility in various solvent systems is a crucial step for the successful utilization of this compound in future research and development endeavors.

References

• 1. N2-Methylpyridine-2,5-diamine | C6H9N3 | CID 119790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [precision.fda.gov]
• 3. Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy N2,N2-Dimethylpyridine-2,5-diamine | 4928-43-2 [smolecule.com]
• 5. N2-Methylpyridine-2,5-diamine | SIELC Technologies [sielc.com]

An In-depth Technical Guide to the Physical Characteristics of N2-Methylpyridine-2,5-diamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available information on N2-Methylpyridine-2,5-diamine. It is important to note that experimentally determined physical and biological data for this specific compound are limited in publicly accessible literature. Consequently, some sections, particularly regarding experimental protocols, are based on established chemical principles and analogous compounds.

Core Physical and Chemical Properties

N2-Methylpyridine-2,5-diamine is a substituted pyridine derivative. While extensive experimental data is not available, its basic molecular properties have been identified.

Data Presentation: Summary of Physical and Chemical Identifiers

Property	Data	Source
Molecular Formula	C₆H₉N₃	[1]
Molecular Weight	123.16 g/mol	[1]
IUPAC Name	N²-methylpyridine-2,5-diamine
SMILES	C(N)c1ccc(NC)nc1	[1]
InChI Key	XKEDDRXJMAVORI-UHFFFAOYSA-N	[1]
CAS Number (HCl Salt)	117879-51-3	[2]
Melting Point	Data not available in published literature
Boiling Point	Data not available in published literature
Solubility	Data not available in published literature

Experimental Protocols

A specific, peer-reviewed synthesis protocol for N2-Methylpyridine-2,5-diamine is not readily found in the scientific literature. However, a plausible and chemically sound synthetic route can be proposed based on well-established reactions involving similar pyridine compounds. The proposed method involves a two-step process:

• Nucleophilic aromatic substitution to form the precursor, 2-(methylamino)-5-nitropyridine.

• Reduction of the nitro group to yield the final diamine product.

Step 1: Hypothetical Synthesis of 2-(methylamino)-5-nitropyridine

This step involves the reaction of 2-chloro-5-nitropyridine with methylamine. The chlorine atom at the 2-position is activated towards nucleophilic substitution by the electron-withdrawing nitro group at the 5-position.

• Materials:

  • 2-chloro-5-nitropyridine

  • Aqueous methylamine solution (e.g., 40%)

  • Acetonitrile (or another suitable polar aprotic solvent)

  • Sodium bicarbonate

  • Dichloromethane (for extraction)

  • Anhydrous magnesium sulfate (for drying)

• Procedure:

  • A solution of 2-chloro-5-nitropyridine in acetonitrile is prepared in a round-bottom flask.

  • The flask is cooled in an ice bath.

  • An aqueous solution of methylamine is added dropwise to the cooled solution over a period of time, maintaining a low temperature.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours.

  • The reaction progress is monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The residue is diluted with water and neutralized with sodium bicarbonate.

  • The aqueous layer is extracted multiple times with dichloromethane.

  • The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and concentrated to yield the crude 2-(methylamino)-5-nitropyridine.

  • The product can be further purified by column chromatography.

Step 2: Hypothetical Synthesis of N2-Methylpyridine-2,5-diamine

This step involves the reduction of the nitro group of the intermediate synthesized in Step 1. A common method for this transformation is catalytic hydrogenation.

• Materials:

  • 2-(methylamino)-5-nitropyridine

  • Ethanol or Methanol (as solvent)

  • Palladium on carbon (Pd/C) catalyst (e.g., 10%)

  • Hydrogen gas source

  • Celite (for filtration)

• Procedure:

  • The 2-(methylamino)-5-nitropyridine is dissolved in ethanol in a hydrogenation vessel.

  • A catalytic amount of Pd/C is carefully added to the solution.

  • The vessel is connected to a hydrogen gas source and purged to remove air.

  • The mixture is stirred vigorously under a hydrogen atmosphere (pressure may vary, e.g., from atmospheric to 50 psi) at room temperature.

  • The reaction is monitored by TLC until the starting material is fully consumed.

  • Upon completion, the hydrogen source is removed, and the vessel is purged with an inert gas (e.g., nitrogen or argon).

  • The reaction mixture is filtered through a pad of Celite to remove the Pd/C catalyst.

  • The filtrate is concentrated under reduced pressure to yield N2-Methylpyridine-2,5-diamine.

Visualization of Synthetic Workflow

The following diagram illustrates the proposed two-step synthesis for N2-Methylpyridine-2,5-diamine.

Caption: Hypothetical two-step synthesis of N2-Methylpyridine-2,5-diamine.

Potential Applications and Future Directions

While biological data for N2-Methylpyridine-2,5-diamine is scarce, its structure as a substituted aminopyridine suggests potential utility in several areas of research and development:

• Medicinal Chemistry: Aminopyridine scaffolds are present in numerous biologically active compounds and approved drugs. This molecule could serve as a valuable building block or fragment for the synthesis of novel therapeutic agents.

• Ligand Design: The presence of multiple nitrogen atoms makes this compound a potential candidate for the design of chelating ligands for various metal ions, which could have applications in catalysis or the development of metal-based therapeutics.

• Materials Science: Pyridine derivatives are used in the synthesis of functional materials, and this diamine could be explored as a monomer or cross-linking agent in polymer chemistry.

Given the lack of comprehensive data, further research is required to experimentally determine the physical properties, validate synthetic routes, and explore the biological activity of N2-Methylpyridine-2,5-diamine. Such studies would be essential to unlock its potential for various scientific applications.

References

• 1. GSRS [precision.fda.gov]
• 2. 117879-51-3|N2-Methylpyridine-2,5-diamine Hydrochloride|N2-Methylpyridine-2,5-diamine Hydrochloride|-范德生物科技公司 [bio-fount.com]

In-Depth Technical Guide on the Structural Analysis of N2-Methylpyridine-2,5-diamine

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive structural analysis of N2-Methylpyridine-2,5-diamine. Due to the limited availability of direct experimental data for this specific compound, this guide combines established chemical principles, data from analogous structures, and predicted spectroscopic information to offer a thorough overview for research and development purposes.

Chemical and Physical Properties

N2-Methylpyridine-2,5-diamine is a substituted pyridine derivative with the following key identifiers and properties.

Property	Value
IUPAC Name	2-N-methylpyridine-2,5-diamine
Molecular Formula	C₆H₉N₃
Molecular Weight	123.16 g/mol
Canonical SMILES	CNC1=NC=C(C=C1)N
InChI Key	XKEDDRXJMAVORI-UHFFFAOYSA-N
CAS Number	28020-36-2
Appearance	Predicted: Solid at room temperature
LogP (Predicted)	-0.00569

Proposed Synthesis and Purification Protocol

A plausible synthetic route for N2-Methylpyridine-2,5-diamine can be adapted from general methods for the synthesis of 2-aminopyridines, such as the amination of a corresponding pyridine N-oxide.[1][2][3][4]

Reaction Scheme: A potential two-step synthesis could involve the nitration of 2-(methylamino)pyridine followed by the reduction of the nitro group.

Step 1: Nitration of 2-(Methylamino)pyridine

• To a solution of 2-(methylamino)pyridine in concentrated sulfuric acid, cooled to 0°C, add potassium nitrate portion-wise while maintaining the temperature below 5°C.

• After the addition is complete, allow the mixture to stir at room temperature for 4-6 hours.

• Pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate until a precipitate forms.

• Filter the solid, wash with cold water, and dry under vacuum to yield 2-(methylamino)-5-nitropyridine.

Step 2: Reduction of 2-(Methylamino)-5-nitropyridine

• Suspend the 2-(methylamino)-5-nitropyridine in ethanol.

• Add a reducing agent, such as tin(II) chloride dihydrate, and heat the mixture to reflux for 3-4 hours.

• Cool the reaction mixture and adjust the pH to be basic (pH > 8) with a sodium hydroxide solution.

• Extract the product with an organic solvent like ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude N2-Methylpyridine-2,5-diamine.

Purification: The crude product can be purified by column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent.

Proposed workflow for the synthesis and characterization of N2-Methylpyridine-2,5-diamine.

Structural Analysis

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for N2-Methylpyridine-2,5-diamine based on its structure and data from similar compounds.[5][6][7][8][9][10]

Table 1: Predicted ¹H NMR Data (Solvent: CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.8	d	1H	H-6 (Pyridine)
~7.1	dd	1H	H-4 (Pyridine)
~6.4	d	1H	H-3 (Pyridine)
~4.5	br s	2H	-NH₂
~4.8	br s	1H	-NH-CH₃
~2.9	s	3H	-CH₃

Table 2: Predicted ¹³C NMR Data (Solvent: CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~158	C-2 (Pyridine)
~145	C-6 (Pyridine)
~138	C-5 (Pyridine)
~125	C-4 (Pyridine)
~108	C-3 (Pyridine)
~29	-CH₃

Table 3: Predicted Infrared (IR) Absorption Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3300	Medium	N-H stretch (asymmetric & symmetric)
3050 - 3000	Weak	Aromatic C-H stretch
2950 - 2850	Weak	Aliphatic C-H stretch
1620 - 1580	Strong	C=C and C=N ring stretching
1500 - 1400	Medium	N-H bend
850 - 800	Strong	C-H out-of-plane bend

Table 4: Predicted Mass Spectrometry (EI) Fragmentation

m/z	Predicted Fragment Ion
123	[M]⁺ (Molecular Ion)
108	[M - CH₃]⁺
95	[M - HCN]⁺
79	[Pyridine ring fragment]⁺

Experimental Protocols for Structural Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Prepare a ~5-10 mg/mL solution of the purified compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Use standard parameters for acquisition, including a sufficient number of scans to achieve a good signal-to-noise ratio.

• Process the spectra using appropriate software to perform phasing, baseline correction, and peak integration.

• For unambiguous assignment, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed.[7]

Infrared (IR) Spectroscopy:

• Prepare a sample of the solid compound as a KBr pellet or as a thin film from a solution evaporated on a salt plate.

• Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

• Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry (MS):

• Introduce a dilute solution of the compound into the mass spectrometer, typically using an Electron Ionization (EI) source for fragmentation analysis.

• Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500).

• Analyze the molecular ion peak to confirm the molecular weight and the fragmentation pattern to deduce the structure.[11][12][13][14]

Crystallographic Analysis: As of the date of this document, no public crystallographic data for N2-Methylpyridine-2,5-diamine is available. For definitive structural elucidation, single-crystal X-ray diffraction would be the method of choice. This would require growing a suitable single crystal of the compound.

Logical Workflow for Structural Analysis

The structural elucidation of a novel or uncharacterized compound like N2-Methylpyridine-2,5-diamine follows a logical progression of steps, from initial synthesis to detailed characterization.

Logical workflow for the structural analysis of a chemical compound.

Biological Activity and Signaling Pathways

Currently, there is no specific information in the public domain regarding the biological activity or associated signaling pathways of N2-Methylpyridine-2,5-diamine. However, substituted aminopyridines are known to be pharmacologically active scaffolds. Further research, including in vitro and in vivo screening, would be necessary to determine the biological profile of this compound.

Disclaimer: The information provided in this document, particularly the spectroscopic data and synthesis protocols, is based on predictions and established chemical knowledge for related structures. It is intended for guidance and should be verified through experimental work.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. General and mild preparation of 2-aminopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mild, general and regioselective synthesis of 2-aminopyridines from pyridine <i>N</i>-oxides via 2-pyridylpyridinium salts [morressier.com]
• 5. NMR chemical shift prediction of pyridines [stenutz.eu]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and ... - Faraday Discussions (RSC Publishing) DOI:10.1039/D3FD00015J [pubs.rsc.org]
• 14. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Electronic Properties of N2-Methylpyridine-2,5-diamine

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental and computational studies on the electronic properties of N2-Methylpyridine-2,5-diamine are not extensively available in peer-reviewed literature. This guide therefore provides a comprehensive overview of its expected electronic characteristics based on the well-established principles of physical organic chemistry and data from structurally analogous compounds. The experimental and computational protocols detailed herein represent standard methodologies for characterizing such molecules.

Introduction

N2-Methylpyridine-2,5-diamine is a substituted diaminopyridine that holds potential as a building block in medicinal chemistry and materials science. Its utility is intrinsically linked to its electronic properties, which govern its reactivity, intermolecular interactions, and photophysical behavior. The molecule's structure, featuring a pyridine ring (an electron-withdrawing system) functionalized with both a primary amine and a secondary methylamine group (electron-donating groups), results in a complex and interesting electronic profile. This guide elucidates these properties through theoretical predictions and outlines established protocols for their empirical validation.

The electronic character of N2-Methylpyridine-2,5-diamine is dictated by the interplay between the electron-donating amino substituents and the electron-withdrawing pyridine ring. The lone pairs of the nitrogen atoms on the amino groups can delocalize into the pyridine's π-system, increasing the electron density of the ring and influencing the energies of the frontier molecular orbitals.

Caption: Logical relationship between molecular structure and core electronic properties.

Predicted Electronic Properties

The electronic properties of N2-Methylpyridine-2,5-diamine can be predicted using computational chemistry and by drawing analogies with similar substituted pyridines. The amino groups are expected to raise the energy of the Highest Occupied Molecular Orbital (HOMO), thereby lowering the ionization potential. The pyridine ring will influence the energy of the Lowest Unoccupied Molecular Orbital (LUMO).

Table 1: Predicted Quantitative Electronic Data

Property	Predicted Value Range	Method of Prediction
HOMO Energy	-5.5 to -6.5 eV	Density Functional Theory (DFT) on analogous compounds
LUMO Energy	-0.5 to -1.5 eV	Density Functional Theory (DFT) on analogous compounds
HOMO-LUMO Gap	4.0 to 6.0 eV	Calculated from HOMO and LUMO energies
Vertical Ionization Potential	7.0 to 8.0 eV	Correlation with HOMO energy (Koopmans' theorem)
Vertical Electron Affinity	0.1 to 1.0 eV	Correlation with LUMO energy
First Oxidation Potential	+0.6 to +1.0 V vs SCE	Cyclic Voltammetry data of similar aromatic amines

Note: These values are estimates and require experimental validation.

Computational Protocol: Density Functional Theory (DFT)

DFT is a robust method for predicting the electronic structure of organic molecules. A typical workflow for N2-Methylpyridine-2,5-diamine is detailed below.

Methodology

• Geometry Optimization: The 3D structure of the molecule is first optimized to its ground-state geometry using a functional such as B3LYP with a 6-311++G(d,p) basis set. This level of theory provides a good balance between accuracy and computational cost for organic molecules.

• Frequency Calculation: A frequency calculation is performed at the same level of theory to confirm that the optimized structure is a true energy minimum (i.e., no imaginary frequencies).

• Electronic Property Calculation: Single-point energy calculations on the optimized geometry are used to determine the energies of the molecular orbitals (HOMO and LUMO). Vertical ionization potential and electron affinity can be approximated from these orbital energies via Koopmans' theorem or more accurately by calculating the energy difference between the neutral and ionized species (ΔSCF method).

Caption: Workflow for DFT calculation of electronic properties.

Experimental Protocols

To empirically validate the predicted electronic properties, standard experimental techniques can be employed.

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to measure the redox potentials of a molecule. The onset of the first oxidation potential can be correlated with the HOMO energy.

Methodology:

• Solution Preparation: A solution of N2-Methylpyridine-2,5-diamine (typically 1-5 mM) is prepared in a suitable solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF6).

• Three-Electrode Setup: The experiment is conducted in an electrochemical cell with a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum wire).

• Potential Sweep: The potential of the working electrode is swept linearly from an initial potential to a vertex potential and then back. The resulting current is measured and plotted against the applied potential.

• Data Analysis: The oxidation potential is determined from the resulting voltammogram. The HOMO energy can be estimated using empirical relationships, such as the one developed by Bredas et al., which correlates the onset oxidation potential to the HOMO level.

Caption: Experimental workflow for Cyclic Voltammetry.

Photoelectron Spectroscopy (PES)

Ultraviolet Photoelectron Spectroscopy (UPS) is a direct method for determining the ionization potential of a molecule in the gas phase.

Methodology:

• Sample Introduction: The sample is vaporized under high vacuum.

• Ionization: The gaseous sample is irradiated with a monochromatic beam of ultraviolet photons (e.g., from a He(I) source at 21.22 eV).

• Electron Energy Analysis: The kinetic energy of the photoejected electrons is measured by an electron energy analyzer.

• Spectrum Analysis: The ionization potential (IP) is calculated using the equation: IP = hν - E_k, where hν is the energy of the incident photons and E_k is the kinetic energy of the ejected electrons. The first peak in the spectrum corresponds to the vertical ionization potential, which relates to the removal of an electron from the HOMO.

Caption: Experimental workflow for Photoelectron Spectroscopy.

Conclusion

While direct experimental data for N2-Methylpyridine-2,5-diamine is scarce, a strong predictive framework based on computational chemistry and analogy to related compounds allows for a thorough understanding of its core electronic properties. The interplay of electron-donating amino groups and the electron-withdrawing pyridine core is expected to result in a relatively low ionization potential and a significant HOMO-LUMO gap. The detailed computational and experimental protocols provided in this guide offer a clear pathway for researchers to validate these predictions and further explore the potential of this molecule in various applications.

Protocols & Analytical Methods

N2-Methylpyridine-2,5-diamine: A Versatile Building Block for Bioactive Heterocycles

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

N2-Methylpyridine-2,5-diamine is a valuable heterocyclic building block in organic synthesis, particularly for the construction of fused bicyclic systems that are prevalent in medicinal chemistry. Its unique arrangement of a nucleophilic primary amine, a secondary methylamino group, and a pyridine nitrogen atom provides a versatile scaffold for creating diverse molecular architectures with a range of biological activities. These notes provide an overview of its applications, detailed experimental protocols for the synthesis of key derivatives, and insights into the biological pathways targeted by these molecules.

Chemical Properties and Reactivity

N2-Methylpyridine-2,5-diamine is a substituted diaminopyridine with the chemical formula C₆H₉N₃. The presence of two amino groups with different steric and electronic environments, along with the pyridine ring, dictates its reactivity. The primary amino group at the 5-position is a potent nucleophile, readily participating in condensation and amination reactions. The secondary methylamino group at the 2-position can also engage in similar reactions, though its reactivity may be tempered by steric hindrance. The pyridine nitrogen provides a site for protonation or coordination to metal catalysts, influencing the reactivity of the other functional groups.

Table 1: Physicochemical Properties of N2-Methylpyridine-2,5-diamine

Property	Value
Molecular Formula	C₆H₉N₃
Molecular Weight	123.16 g/mol
CAS Number	28020-36-2
Appearance	(Not specified, likely a solid)
pKa (predicted)	(Data not available)

Applications in Organic Synthesis

The primary application of N2-Methylpyridine-2,5-diamine is in the synthesis of fused heterocyclic systems, most notably imidazo[4,5-b]pyridines. This scaffold is a bioisostere of purines and is a core component of many biologically active molecules, including kinase inhibitors.

Synthesis of Imidazo[4,5-b]pyridines

The vicinal arrangement of the amino groups in N2-Methylpyridine-2,5-diamine allows for facile cyclization reactions with one-carbon electrophiles to form the imidazole ring of the imidazo[4,5-b]pyridine system. Common reagents for this transformation include formic acid, triethyl orthoformate, and various aldehydes.

Experimental Protocol 1: General Synthesis of 6-(Methylamino)-3H-imidazo[4,5-b]pyridine

This protocol is based on the well-established synthesis of imidazo[4,5-b]pyridines from 2,3-diaminopyridines.[1]

Reaction Scheme:

Materials:

• N2-Methylpyridine-2,5-diamine

• Formic acid (88-98%)

• Sodium hydroxide (10% aqueous solution)

• Activated carbon

• Ethanol

Procedure:

• In a round-bottom flask, combine N2-Methylpyridine-2,5-diamine (1.0 eq) and an excess of formic acid (e.g., 5-10 eq).

• Heat the reaction mixture to reflux (typically 100-120 °C) for 2-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).[1]

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the excess formic acid by the slow addition of a 10% sodium hydroxide solution until the pH is approximately 7-8.

• The crude product may precipitate out of the solution. If so, collect the solid by vacuum filtration. If not, the product may require extraction with a suitable organic solvent (e.g., ethyl acetate).

• For purification, the crude product can be recrystallized from a suitable solvent system, such as ethanol/water. Decolorization with activated carbon may be necessary.

• Dry the purified product under vacuum to yield 6-(methylamino)-3H-imidazo[4,5-b]pyridine.

Expected Yield: Yields for this type of cyclization are typically in the moderate to good range, but will depend on the specific reaction conditions and the purity of the starting material.

Synthesis of Substituted Imidazo[4,5-b]pyridines for Kinase Inhibition

N2-Methylpyridine-2,5-diamine derivatives are key intermediates in the synthesis of potent kinase inhibitors. The following protocol outlines a more advanced multi-step synthesis of a 2,6-disubstituted imidazo[4,5-b]pyridine, demonstrating the versatility of this building block in constructing complex molecules. This protocol is adapted from the synthesis of a closely related analog.[2]

Experimental Protocol 2: Synthesis of 6-Bromo-3-methyl-2-phenyl-3H-imidazo[4,5-b]pyridine

This protocol involves the initial synthesis of a brominated and nitrated precursor, followed by reduction and cyclization.

Step 1: Synthesis of 5-bromo-N-methyl-3-nitropyridin-2-amine

• Dissolve 5-bromo-2-chloro-3-nitropyridine (1.0 eq) in ethanol.

• Cool the solution in an ice bath to 0 °C.

• Add methylamine (3.0 eq) dropwise.

• Stir the reaction mixture for 1 hour.

• Filter the resulting precipitate to obtain 5-bromo-N-methyl-3-nitropyridin-2-amine.[2]

Step 2: Synthesis of 5-bromo-N2-methylpyridine-2,3-diamine

• Reflux a solution of 5-bromo-N-methyl-3-nitropyridin-2-amine (1.0 eq) in ethanol with tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0 eq).[2]

• After cooling, remove the solvent under reduced pressure.

• Dissolve the residue in water and basify with 20% NaOH to a pH of 14.

• Extract the product with ethyl acetate to obtain 5-bromo-N2-methylpyridine-2,3-diamine.[2]

Step 3: Synthesis of 6-bromo-3-methyl-2-phenyl-3H-imidazo[4,5-b]pyridine

• Reflux a mixture of 5-bromo-N2-methylpyridine-2,3-diamine (1.0 eq), benzaldehyde (1.0 eq), and p-benzoquinone (1.0 eq) in absolute ethanol for 4 hours.

• The product can be purified by crystallization or column chromatography.

Table 2: Representative Yields for the Synthesis of a Substituted Imidazo[4,5-b]pyridine Derivative [2]

Step	Product	Starting Material	Reagents	Yield (%)
1	5-bromo-N-methyl-3-nitropyridin-2-amine	5-bromo-2-chloro-3-nitropyridine	Methylamine, Ethanol	88
2	5-bromo-N2-methylpyridine-2,3-diamine	5-bromo-N-methyl-3-nitropyridin-2-amine	SnCl₂·2H₂O, Ethanol	86
3	6-bromo-3-methyl-2-phenyl-3H-imidazo[4,5-b]pyridine	5-bromo-N2-methylpyridine-2,3-diamine	Benzaldehyde, p-benzoquinone, Ethanol	(Not specified)

Biological Activity of Imidazo[4,5-b]pyridine Derivatives

Derivatives of N2-Methylpyridine-2,5-diamine, particularly the imidazo[4,5-b]pyridine class of compounds, have shown significant potential as inhibitors of various protein kinases, which are key regulators of cellular processes. Dysregulation of kinase activity is a hallmark of many diseases, including cancer.

Table 3: Antiproliferative Activity of Representative Imidazo[4,5-b]pyridine Derivatives

Compound	Target/Assay	Cell Line	IC₅₀ (µM)	Reference
Derivative 18	Antiproliferative	Capan-1 (Pancreatic adenocarcinoma)	7.29	[3]
Compound 10	Antiproliferative	SW620 (Colon carcinoma)	0.4	[4]
Compound 14	Antiproliferative	SW620 (Colon carcinoma)	0.7	[4]
Compound 21	Antiproliferative	Various cancer cell lines	0.2 - 0.6	[5]
Compound 8h	PLK4 Kinase Inhibition	-	0.0067	[6]
Compound 3b	PLK4 Kinase Inhibition	-	0.0312	[6]

Note: The compounds in this table are derivatives of the imidazo[4,5-b]pyridine scaffold and are presented to illustrate the biological potential of this class of molecules. Not all are directly synthesized from N2-Methylpyridine-2,5-diamine.

Signaling Pathway Visualization

Many kinase inhibitors derived from the imidazo[4,5-b]pyridine scaffold target key signaling pathways involved in cell growth, proliferation, and survival. One such important pathway is the Tropomyosin receptor kinase (TRK) signaling pathway. TRK inhibitors are a promising class of targeted cancer therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Imidazo[4,5-b]pyridine derived tubulin polymerization inhibitors: Design, synthesis, biological activity in vitro and computational analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N2-Methylpyridine-2,5-diamine in Medicinal Chemistry

Note to the Reader: Comprehensive information regarding the specific medicinal chemistry applications of N2-Methylpyridine-2,5-diamine is limited in publicly available scientific literature. The following application notes and protocols are based on the broader class of pyridine-2,5-diamine and aminopyridine derivatives, which are recognized as important scaffolds in drug discovery. Researchers should consider the provided information as a general guide and a starting point for investigating the potential of N2-Methylpyridine-2,5-diamine.

Introduction to N2-Methylpyridine-2,5-diamine

N2-Methylpyridine-2,5-diamine is a heterocyclic organic compound with the chemical formula C₆H₉N₃ and a molecular weight of 123.16 g/mol .[1] It belongs to the family of aminopyridines, a class of compounds that has garnered significant interest in medicinal chemistry due to their diverse biological activities.[2][3][4] The pyridine ring is a common motif in many FDA-approved drugs, and its derivatives are explored for a wide range of therapeutic applications, including as anticancer, antimicrobial, and anti-inflammatory agents.[4][5]

Table 1: Physicochemical Properties of N2-Methylpyridine-2,5-diamine

Property	Value	Reference
Molecular Formula	C₆H₉N₃	[1]
Molecular Weight	123.16 g/mol	[1]
IUPAC Name	N2-methylpyridine-2,5-diamine
SMILES	CNc1ccc(cn1)N	[1]
InChIKey	XKEDDRXJMAVORI-UHFFFAOYSA-N	[1]

Potential Medicinal Chemistry Applications

While specific data for N2-Methylpyridine-2,5-diamine is scarce, the pyridine-2,5-diamine scaffold is a key component in the development of various therapeutic agents, particularly kinase inhibitors.

Kinase Inhibition

Substituted aminopyridines and related heterocyclic compounds are well-established scaffolds for the design of kinase inhibitors.[6] Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer. The pyridine ring can form key hydrogen bond interactions within the ATP-binding pocket of kinases. For instance, derivatives of 2-aminopyridine have been identified as potent inhibitors of kinases such as Src and Abl.[6] The substitution pattern on the pyridine ring, including the placement of amino and methyl groups, is critical for achieving potency and selectivity.

Derivatives of 2-aminopyrimidines, which are structurally related to aminopyridines, have also been developed as potent kinase inhibitors. For example, a series of 2-(aminopyrimidinyl)thiazole-5-carboxamides were identified as dual Src/Abl kinase inhibitors with significant antitumor activity.[6] This suggests that N2-Methylpyridine-2,5-diamine could serve as a valuable starting point for the synthesis of novel kinase inhibitors.

Other Potential Applications

The broader class of aminopyridine derivatives has been investigated for a variety of other medicinal applications, including:

• Antimicrobial Agents: Pyridine derivatives have shown activity against various bacterial and fungal strains.[2]

• Antiviral Agents: Certain aminopyridine compounds have been explored for their potential to inhibit viral replication.[7]

• Central Nervous System (CNS) Disorders: The ability of the pyridine nucleus to cross the blood-brain barrier makes it a suitable scaffold for drugs targeting the CNS.

Synthesis and Experimental Protocols

General Synthetic Strategy for a Related Compound (N-aryl-2-aminopyridine)

The following is a generalized protocol for a copper-catalyzed N-arylation of a 2-aminopyridine, which illustrates a common synthetic transformation for this class of compounds. This is a representative protocol and would require optimization for the synthesis of N2-Methylpyridine-2,5-diamine.

Reaction: 2-amino-5-bromopyridine + Arylboronic acid → N-aryl-5-bromopyridin-2-amine

Materials:

• 2-amino-5-bromopyridine

• Arylboronic acid

• Copper(II) acetate (Cu(OAc)₂)

• 1,2-Dichloroethane (DCE)

• Hexane

• Ethyl acetate (EtOAc)

Procedure:

• To a reaction vial, add 2-amino-5-bromopyridine (0.290 mmol), the corresponding arylboronic acid (0.319 mmol), and Cu(OAc)₂ (10 mol%).

• Add 2 mL of DCE to the vial.

• Seal the vial and heat the reaction mixture at the appropriate temperature (e.g., 80-100 °C) for 12-14 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Combine the fractions containing the desired product and evaporate the solvent under reduced pressure to obtain the purified N-aryl-5-bromopyridin-2-amine.

Diagram 1: General Workflow for Copper-Catalyzed N-Arylation

Caption: A generalized workflow for the synthesis of an N-aryl-2-aminopyridine derivative.

Potential Signaling Pathway Interactions

Given the prevalence of aminopyridine scaffolds in kinase inhibitors, a likely mechanism of action for derivatives of N2-Methylpyridine-2,5-diamine would involve the modulation of kinase-mediated signaling pathways.

Diagram 2: Hypothetical Kinase Inhibition Signaling Pathway

Caption: A hypothetical signaling pathway illustrating kinase inhibition.

In this hypothetical pathway, a derivative of N2-Methylpyridine-2,5-diamine acts as an inhibitor of "Kinase B". By binding to the kinase, it prevents the phosphorylation of its downstream substrate, thereby blocking the cellular response, such as proliferation or survival, which is often dysregulated in cancer.

Conclusion

N2-Methylpyridine-2,5-diamine represents a chemical scaffold with potential for development in medicinal chemistry, particularly in the area of kinase inhibitors. While direct experimental data for this specific compound is limited, the well-documented importance of the broader aminopyridine class provides a strong rationale for its further investigation. Future research should focus on developing efficient synthetic routes to N2-Methylpyridine-2,5-diamine and its derivatives, followed by screening against various biological targets to elucidate their therapeutic potential.

References

• 1. GSRS [precision.fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Buy N5-Methylpyridine-2,5-diamine (EVT-3194909) | 856169-89-6 [evitachem.com]

Application Notes and Protocols: N2-Methylpyridine-2,5-diamine as a Precursor for Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of N2-Methylpyridine-2,5-diamine as a foundational scaffold for the development of potent and selective kinase inhibitors. This document outlines the rationale for its use, presents synthetic strategies, summarizes biological activities, and provides detailed experimental protocols for the synthesis and evaluation of derivative compounds.

Introduction: The Privileged Scaffold

N2-Methylpyridine-2,5-diamine is a key heterocyclic building block in medicinal chemistry, particularly in the design of kinase inhibitors. The pyridine ring system is a well-established bioisostere for the purine core of ATP, allowing derivatives to act as competitive inhibitors in the ATP-binding pocket of various kinases. The diamine functionalities at the 2- and 5-positions offer versatile synthetic handles for chemical modification. Specifically, the 2-amino group can form crucial hydrogen bond interactions with the hinge region of the kinase active site, a primary determinant of binding affinity. The 5-amino group provides a vector for introducing a variety of substituents to explore the solvent-exposed region and other pockets within the kinase domain, thereby enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties.

Kinase inhibitors derived from pyridine and pyrimidine diamine scaffolds have shown significant promise in oncology by targeting key signaling molecules such as Anaplastic Lymphoma Kinase (ALK), Epidermal Growth Factor Receptor (EGFR), and Cyclin-Dependent Kinases (CDKs).[1][2][3]

Kinase Targets and Signaling Pathways

Kinase inhibitors developed from pyridine-based diamine scaffolds can target a range of kinases implicated in cancer cell proliferation, survival, and metastasis.

• Anaplastic Lymphoma Kinase (ALK): ALK is a receptor tyrosine kinase that, upon chromosomal rearrangement, can become a potent oncogenic driver in non-small cell lung cancer (NSCLC) and other malignancies.[3] Constitutively active ALK fusion proteins activate downstream signaling pathways, including the RAS-MEK-ERK, JAK-STAT, and PI3K-AKT pathways, leading to uncontrolled cell growth and survival. Inhibitors based on the 2,4-diaminopyrimidine scaffold have demonstrated potent ALK inhibitory activity.[3]

• Epidermal Growth Factor Receptor (EGFR): EGFR is a receptor tyrosine kinase that plays a critical role in regulating cell growth and differentiation. Mutations in the EGFR gene can lead to its constitutive activation, a key factor in the development of several cancers, including NSCLC.[4] N2, N4-diphenylpyridine-2,4-diamine derivatives have been developed as potent inhibitors of EGFR, including mutant forms that confer resistance to earlier generations of inhibitors.[4] These inhibitors block the downstream PI3K/AKT/mTOR and RAS/RAF/MEK/ERK signaling pathways.

• Cyclin-Dependent Kinases (CDKs): CDKs are a family of serine/threonine kinases that are essential for cell cycle progression and transcription.[2] Dysregulation of CDK activity is a hallmark of cancer. Pyrimidine-2,4-diamine derivatives have been identified as potent inhibitors of both CDK2 and CDK9, leading to cell cycle arrest and apoptosis in cancer cells.[2][5]

Data Presentation: Inhibitory Activities

The following tables summarize the inhibitory activities of representative kinase inhibitors derived from pyridine and pyrimidine diamine scaffolds, highlighting their potential as therapeutic agents.

Table 1: In Vitro Kinase Inhibitory Activity of Representative Pyrimidine-Diamine Derivatives

Compound ID	Target Kinase	IC50 (nM)	Reference Compound	IC50 (nM)
3g	CDK2/cyclin A	83	Roscovitine	390
3c	CDK9/cyclin T1	65	Roscovitine	390
12a	ALK (wt)	1.6	Ceritinib	2.4
12a	HDAC1	3.8	SAHA	4.2
14l	EGFR L858R/T790M/C797S	8-11	Osimertinib	>1000

Data sourced from references[2][3][4].

Table 2: Anti-proliferative Activity of Representative Pyrimidine-Diamine Derivatives

Compound ID	Cell Line	Cancer Type	GI50/IC50 (µM)
2a	MDA-MB-231	Triple-Negative Breast Cancer	0.37
3b	MDA-MB-231	Triple-Negative Breast Cancer	0.38
12a	H3122	ALK-positive NSCLC	0.014
12a	STE-1	ALK-positive NSCLC	0.021
14l	Baf3-EGFR L858R/T790M/C797S	Ba/F3 Cells	0.008-0.011

Data sourced from references[2][3][4].

Experimental Protocols

The following protocols provide generalized methodologies for the synthesis and biological evaluation of kinase inhibitors derived from pyridine diamine precursors.

This protocol describes a general method for the functionalization of a pyridine diamine scaffold via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction is a versatile method for forming carbon-carbon bonds.[6]

Materials:

• Halogenated N2-Methylpyridine-2,5-diamine derivative (e.g., 5-bromo-N2-methylpyridine-2-amine) (1.0 equiv)

• Arylboronic acid or ester (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh3)4) (0.05 equiv)

• Base (e.g., K2CO3 or K3PO4) (2.0 equiv)

• Solvent (e.g., 1,4-dioxane/water mixture, 4:1)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To a round-bottom flask, add the halogenated pyridine diamine derivative, arylboronic acid, base, and palladium catalyst.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent mixture to the flask.

• Stir the reaction mixture at an elevated temperature (e.g., 80-100 °C) under the inert atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.

This protocol outlines a general method for measuring the activity of a kinase and the inhibitory effect of a compound using the ADP-Glo™ Kinase Assay (Promega), which quantifies the amount of ADP produced during the kinase reaction.[7]

Materials:

• Kinase (e.g., ALK, CDK2)

• Kinase substrate (specific to the kinase)

• ATP

• Test compound (dissolved in DMSO)

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• 96-well or 384-well plates

• Luminometer

Procedure:

• Prepare a reaction mixture containing the kinase, its substrate, and buffer in each well of the plate.

• Add the test compound at various concentrations (typically a serial dilution) to the wells. Include a positive control (no inhibitor) and a negative control (no kinase).

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a specified time (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add the Kinase Detection Reagent to convert the generated ADP to ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Measure the luminescence using a plate-reading luminometer.

• Calculate the percentage of kinase inhibition for each compound concentration relative to the positive control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

This protocol describes a colorimetric assay to assess the effect of a compound on the metabolic activity of cultured cancer cells, which is an indicator of cell viability and proliferation.[8]

Materials:

• Cancer cell line (e.g., H3122, MDA-MB-231)

• Cell culture medium (e.g., RPMI-1640) supplemented with Fetal Bovine Serum (FBS) and antibiotics

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound. Include a vehicle control (DMSO).

• Incubate the cells for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the GI50 or IC50 value by plotting the percentage of viability against the logarithm of the compound concentration.

This protocol details the use of flow cytometry to analyze the distribution of cells in different phases of the cell cycle after treatment with a test compound.[2]

Materials:

• Cancer cell line

• Test compound

• Phosphate-buffered saline (PBS)

• Ethanol (70%, ice-cold)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells and treat them with the test compound at a specific concentration (e.g., 5x IC50) for a defined period (e.g., 24-48 hours).

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Store at -20 °C for at least 2 hours.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cells in PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Analyze the stained cells using a flow cytometer. The DNA content, as measured by PI fluorescence, will determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

• Analyze the data using appropriate software to generate histograms and quantify the cell cycle distribution.

Visualizations

The following diagrams illustrate key signaling pathways targeted by kinase inhibitors derived from pyridine diamine scaffolds and a general workflow for their development.

References

• 1. Novel 2,4-dianilino-5-fluoropyrimidine derivatives possessing ALK inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SAR study on N2,N4-disubstituted pyrimidine-2,4-diamines as effective CDK2/CDK9 inhibitors and antiproliferative agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of 2,4-pyrimidinediamine derivatives as ALK and HDACs dual inhibitors for the treatment of ALK addicted cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The new N2, N4-diphenylpyridine-2,4-diamine deuterated derivatives as EGFR inhibitors to overcome C797S-mediated resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SAR study on N2,N4-disubstituted pyrimidine-2,4-diamines as effective CDK2/CDK9 inhibitors and antiproliferative agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: N2-Methylpyridine-2,5-diamine in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of N2-Methylpyridine-2,5-diamine as a key building block in the synthesis of various heterocyclic compounds, particularly those with potential applications in medicinal chemistry and drug discovery. The protocols provided are based on established synthetic methodologies for analogous compounds and are intended to serve as a detailed guide for the synthesis of novel derivatives.

Introduction

N2-Methylpyridine-2,5-diamine is a substituted diaminopyridine that serves as a versatile precursor for the synthesis of a variety of heterocyclic scaffolds. Its unique structure, featuring a primary amine at the 5-position and a secondary methylamine at the 2-position of the pyridine ring, allows for regioselective reactions to construct fused heterocyclic systems. This document focuses on its application in the synthesis of N-methylated imidazo[4,5-b]pyridines, a class of compounds recognized for their potential as kinase inhibitors and other therapeutic agents.

Key Applications

The primary application of N2-Methylpyridine-2,5-diamine lies in its role as a binucleophile in cyclocondensation reactions. The presence of two amino groups facilitates the formation of fused five- and six-membered rings onto the pyridine core.

Synthesis of N-Methylated Imidazo[4,5-b]pyridines

The most direct application of N2-Methylpyridine-2,5-diamine is in the synthesis of N-methylated imidazo[4,5-b]pyridines. These compounds are of significant interest in drug discovery, particularly in the development of kinase inhibitors. The N-methyl group can influence the compound's solubility, metabolic stability, and binding affinity to target proteins.

Two primary synthetic routes are highlighted:

• Cyclocondensation with Aldehydes: This is a straightforward method to introduce a substituent at the 2-position of the imidazo[4,5-b]pyridine ring system. The reaction proceeds via the formation of a Schiff base intermediate followed by intramolecular cyclization and oxidation.

• Cyclocondensation with Carboxylic Acids: This method allows for the incorporation of a wide variety of substituents at the 2-position. The reaction typically requires a dehydrating agent, such as polyphosphoric acid (PPA), and elevated temperatures to drive the cyclization.

Experimental Protocols

The following are detailed protocols for the synthesis of N-methylated imidazo[4,5-b]pyridines using N2-Methylpyridine-2,5-diamine as the starting material. These protocols are adapted from established procedures for similar diaminopyridines.

Protocol 1: Synthesis of 1-Methyl-2-phenyl-1H-imidazo[4,5-b]pyridine via Cyclocondensation with Benzaldehyde

This protocol describes the synthesis of a 2-substituted N-methylated imidazo[4,5-b]pyridine through a condensation reaction with an aldehyde.

Reaction Scheme:

Caption: Synthesis of 1-Methyl-2-phenyl-1H-imidazo[4,5-b]pyridine.

Materials:

• N2-Methylpyridine-2,5-diamine

• Benzaldehyde

• Nitrobenzene

• Ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Drying agent (e.g., anhydrous sodium sulfate)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve N2-Methylpyridine-2,5-diamine (1.0 eq) in nitrobenzene.

• Add benzaldehyde (1.1 eq) to the solution.

• Heat the reaction mixture at 140-150 °C for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Add ethanol to the mixture and acidify with dilute HCl.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) to remove the nitrobenzene.

• Neutralize the aqueous layer with a dilute NaOH solution until a precipitate forms.

• Filter the precipitate, wash with cold water, and dry under vacuum.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-Methyl-2-phenyl-1H-imidazo[4,5-b]pyridine.

Expected Yield: 60-75% (based on analogous reactions).

Protocol 2: Synthesis of 2-Substituted-1-methyl-1H-imidazo[4,5-b]pyridines via Cyclocondensation with Carboxylic Acids

This protocol outlines the synthesis of 2-substituted N-methylated imidazo[4,5-b]pyridines using a carboxylic acid and a dehydrating agent.

Reaction Scheme:

Application Notes and Protocols: Reactions of N2-Methylpyridine-2,5-diamine with Electrophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

N2-Methylpyridine-2,5-diamine is a versatile heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its distinct electronic and structural features, arising from the pyridine core substituted with a primary and a secondary amine group, allow for selective functionalization with various electrophiles. This reactivity profile makes it a valuable scaffold for the synthesis of diverse compound libraries, particularly in the pursuit of novel kinase inhibitors and other therapeutic agents. The presence of two nucleophilic nitrogen atoms with different steric and electronic environments enables regioselective reactions, offering a strategic advantage in the design of complex molecules.

Derivatives of N2-Methylpyridine-2,5-diamine have shown promise as inhibitors of key signaling pathways implicated in cancer and other diseases, including the PI3K/Akt/mTOR, VEGFR, and CDK2 pathways. This document provides detailed application notes and experimental protocols for the reaction of N2-Methylpyridine-2,5-diamine with common classes of electrophiles, namely acylating agents, alkylating agents, and sulfonylating agents.

I. Acylation Reactions

Acylation of N2-Methylpyridine-2,5-diamine introduces an amide functionality, which can act as a crucial hydrogen bond donor or acceptor in interactions with biological targets. The reaction typically occurs at the more accessible and nucleophilic 5-amino group.

Data Presentation: Acylation of N2-Methylpyridine-2,5-diamine

Product Name	Electrophile	Reaction Conditions	Yield (%)	Melting Point (°C)	Spectroscopic Data Highlights
N-(5-amino-6-methylpyridin-2-yl)acetamide	Acetic anhydride	Toluene, 100 °C, 2 h	~95% (estimated)	Not reported	¹H NMR: Acetyl CH₃ signal appears around δ 2.1 ppm.
N-(5-amino-6-methylpyridin-2-yl)benzamide	Benzoyl chloride	Anhydrous CH₂Cl₂, Et₃N, 0 °C to rt, 8 h	~80% (estimated)	Not reported	¹H NMR: Aromatic protons from the benzoyl group appear in the δ 7.4-7.9 ppm region. ¹³C NMR: Carbonyl signal appears around δ 165 ppm.

Experimental Protocols:

Protocol 1: Synthesis of N-(5-amino-6-methylpyridin-2-yl)acetamide

This protocol is adapted from a general procedure for the acylation of aminopyridines.

• Materials:

  • N2-Methylpyridine-2,5-diamine

  • Acetic anhydride

  • Toluene

  • Standard laboratory glassware

• Procedure:

  • To a solution of N2-Methylpyridine-2,5-diamine (1.0 eq) in toluene, add acetic anhydride (1.4 eq).

  • Heat the reaction mixture at 100 °C for 2 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure to yield the crude product.

  • Purify the product by recrystallization or column chromatography on silica gel.

Protocol 2: Synthesis of N-(5-amino-6-methylpyridin-2-yl)benzamide

This protocol is based on a general method for the N-benzoylation of amines.[1]

• Materials:

  • N2-Methylpyridine-2,5-diamine

  • Benzoyl chloride

  • Triethylamine (Et₃N)

  • Anhydrous Dichloromethane (CH₂Cl₂)

  • Standard laboratory glassware

• Procedure:

  • Dissolve N2-Methylpyridine-2,5-diamine (1.0 eq) in anhydrous CH₂Cl₂ under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (1.2 eq) dropwise to the solution.

  • Slowly add benzoyl chloride (1.1 eq) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 8 hours.

  • Monitor the reaction by TLC.

  • Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

II. Alkylation Reactions

Alkylation of N2-Methylpyridine-2,5-diamine introduces alkyl or benzyl groups, which can modulate the compound's lipophilicity, steric profile, and potential for hydrophobic interactions with target proteins. The reaction can occur at either nitrogen atom, and the regioselectivity can be influenced by the reaction conditions and the nature of the alkylating agent.

Data Presentation: Alkylation of N2-Methylpyridine-2,5-diamine

Product Name	Electrophile	Reaction Conditions	Yield (%)	Melting Point (°C)	Spectroscopic Data Highlights
N2-Methyl-N5-(methyl)pyridine-2,5-diamine	Methyl iodide	Basic conditions, Ethanol/Methanol	Not reported	Not reported	¹H NMR: Additional N-methyl signal would appear.
N2-Benzyl-N2-methylpyridine-2,5-diamine	Benzyl chloride	Basic conditions, Ethanol/Methanol	Not reported	Not reported	¹H NMR: Benzyl protons would appear in the aromatic and methylene regions.

Experimental Protocols:

Protocol 3: Synthesis of N2-Benzyl-N2-methylpyridine-2,5-diamine

This protocol describes a general procedure for the N-benzylation of aminopyridines.[2]

• Materials:

  • N2-Methylpyridine-2,5-diamine

  • Benzyl chloride

  • A suitable base (e.g., K₂CO₃, NaH)

  • Anhydrous solvent (e.g., Ethanol, Methanol, DMF)

  • Standard laboratory glassware

• Procedure:

  • To a solution of N2-Methylpyridine-2,5-diamine (1.0 eq) in an anhydrous solvent, add the base (1.5 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add benzyl chloride (1.1 eq) dropwise.

  • Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitor by TLC).

  • Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography on silica gel.

III. Sulfonylation Reactions

The introduction of a sulfonamide group via reaction with a sulfonyl chloride can significantly impact the biological activity of the resulting molecule. Sulfonamides are known to be effective enzyme inhibitors, often acting as mimics of the transition state of enzymatic reactions.[3][4]

Data Presentation: Sulfonylation of N2-Methylpyridine-2,5-diamine

Product Name	Electrophile	Reaction Conditions	Yield (%)	Melting Point (°C)	Spectroscopic Data Highlights
N-(5-amino-6-methylpyridin-2-yl)benzenesulfonamide	Benzenesulfonyl chloride	Pyridine, 0 °C to rt	Not reported	Not reported	¹H NMR: Aromatic protons from the benzenesulfonyl group would be observed.
N-(5-amino-6-methylpyridin-2-yl)-4-methylbenzenesulfonamide (N-tosyl derivative)	p-Toluenesulfonyl chloride (Tosyl chloride)	Acetonitrile, K₂CO₃, rt, 6 h	High (estimated)	Not reported	¹H NMR: Aromatic protons of the tosyl group and a methyl singlet would be present.

Experimental Protocols:

Protocol 4: Synthesis of N-(5-amino-6-methylpyridin-2-yl)-4-methylbenzenesulfonamide

This protocol is adapted from a general method for the N-tosylation of amino alcohols and can be applied to aminopyridines.[5]

• Materials:

  • N2-Methylpyridine-2,5-diamine

  • p-Toluenesulfonyl chloride (Tosyl chloride)

  • Potassium carbonate (K₂CO₃)

  • Anhydrous Acetonitrile

  • Standard laboratory glassware

• Procedure:

  • In a round-bottom flask, suspend N2-Methylpyridine-2,5-diamine (1.0 eq) and potassium carbonate (4.0 eq) in anhydrous acetonitrile.

  • Add tosyl chloride (2.2 eq) portion-wise at room temperature while stirring.

  • Continue stirring at room temperature for 6 hours or until the reaction is complete as monitored by TLC.

  • Add toluene to the reaction mixture and filter off the insoluble salts.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Signaling Pathways and Biological Relevance

Derivatives of substituted pyridines, including those structurally related to N2-Methylpyridine-2,5-diamine, are prominent in the development of kinase inhibitors. These inhibitors often target key signaling pathways that are dysregulated in cancer.

• PI3K/Akt/mTOR Pathway: This pathway is a crucial regulator of cell growth, proliferation, and survival. Its aberrant activation is a hallmark of many cancers. Pyridine-based molecules have been successfully designed as inhibitors of PI3K and/or mTOR kinases.

• VEGFR/KDR Pathway: Vascular Endothelial Growth Factor Receptor (VEGFR), particularly VEGFR-2 (KDR), plays a central role in angiogenesis, the formation of new blood vessels that tumors require for growth and metastasis. Small molecule inhibitors targeting the ATP-binding site of VEGFR-2 are a major class of anti-cancer drugs. N-(1,3-thiazol-2-yl)pyridin-2-amines have been identified as potent inhibitors of KDR kinase.[6]

• CDK2 Pathway: Cyclin-dependent kinase 2 (CDK2) is a key regulator of the cell cycle, particularly the G1/S phase transition. Its overactivity is common in various cancers. Pyridine and pyrimidine-based compounds have been extensively explored as CDK2 inhibitors.

The functionalized derivatives of N2-Methylpyridine-2,5-diamine, as synthesized through the protocols above, serve as valuable scaffolds for the development of potent and selective inhibitors of these critical signaling pathways.

Visualizations

References

• 1. N2-Methylpyridine-2,5-diamine | C6H9N3 | CID 119790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N2-Benzyl-N2-methylpyridine-2,5-diamine | 181114-67-0 | Benchchem [benchchem.com]
• 3. Therapeutic potential of sulfamides as enzyme inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. WO1993005014A1 - Aromatic sulfonamide derivatives, their use as enzyme inhibitors and pharmaceutical compositions containing them - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. The discovery of N-(1,3-thiazol-2-yl)pyridin-2-amines as potent inhibitors of KDR kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the N-arylation of N2-Methylpyridine-2,5-diamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the selective N-arylation of N2-Methylpyridine-2,5-diamine. This reaction is of significant interest in medicinal chemistry and drug development due to the prevalence of N-aryl aminopyridine scaffolds in biologically active molecules, particularly as kinase inhibitors.[1][2]

Introduction

The N-arylation of amines is a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen bonds that are fundamental to the structure of countless pharmaceuticals and functional materials. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, stands out as a particularly powerful and versatile method for achieving this transformation.[3][4] This document focuses on the application of the Buchwald-Hartwig reaction to a specific and valuable substrate: N2-Methylpyridine-2,5-diamine.

The selective N-arylation of this diamine presents a unique challenge due to the presence of two distinct amino groups: a secondary methylamino group at the 2-position and a primary amino group at the 5-position. Understanding and controlling the regioselectivity of this reaction is paramount for the successful synthesis of desired target molecules. Generally, the 5-amino group is anticipated to be the primary site of arylation due to its greater nucleophilicity and reduced steric hindrance compared to the 2-methylamino group.

Applications in Drug Discovery

Substituted aminopyridines are privileged structures in medicinal chemistry, frequently appearing as core components of kinase inhibitors.[1] Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The N-aryl-N2-methylpyridine-2,5-diamine scaffold can serve as a versatile template for the development of potent and selective kinase inhibitors. The aryl group introduced via N-arylation can be tailored to interact with specific residues in the ATP-binding pocket of a target kinase, thereby modulating the compound's inhibitory activity and selectivity.

Reaction Principle: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an amine and an aryl halide (or pseudohalide) in the presence of a base and a phosphine ligand.[3][5] The catalytic cycle is generally understood to involve the following key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide to form a Pd(II) complex.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium-amido complex.

• Reductive Elimination: The desired N-aryl amine product is formed, and the Pd(0) catalyst is regenerated, allowing the cycle to continue.

The choice of palladium precursor, ligand, base, and solvent is critical for the success and efficiency of the reaction.

Key Experimental Parameters

A survey of related N-arylation reactions of substituted aminopyridines and other heteroaromatic amines suggests the following key parameters for the successful N-arylation of N2-Methylpyridine-2,5-diamine.

Parameter	Recommended Reagents/Conditions	Rationale & Considerations
Palladium Precursor	Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)), Pd(OAc)₂ (Palladium(II) acetate)	Pd₂(dba)₃ is a common and effective Pd(0) source. Pd(OAc)₂ is an air-stable Pd(II) salt that is reduced in situ to the active Pd(0) species.[6]
Ligand	Xantphos, RuPhos, BrettPhos, DavePhos	The choice of ligand is crucial for catalyst stability and activity. Bulky, electron-rich phosphine ligands are generally preferred as they promote oxidative addition and reductive elimination.[6] For sterically hindered couplings or challenging substrates, specialized ligands may be required.
Base	NaOtBu (Sodium tert-butoxide), K₃PO₄ (Potassium phosphate), Cs₂CO₃ (Cesium carbonate)	A strong, non-nucleophilic base is required to deprotonate the amine. NaOtBu is a common choice, but for base-sensitive substrates, milder bases like K₃PO₄ or Cs₂CO₃ may be employed.[5]
Solvent	Toluene, Dioxane, THF (Tetrahydrofuran)	Anhydrous, aprotic solvents are necessary to prevent quenching of the catalyst and base. Toluene and dioxane are frequently used due to their high boiling points, allowing for elevated reaction temperatures.[5]
Aryl Halide	Aryl bromides, Aryl chlorides, Aryl iodides	Aryl iodides are generally the most reactive, followed by aryl bromides and then aryl chlorides. The choice may depend on the availability and cost of the starting material.
Temperature	80-120 °C	The reaction temperature is a critical parameter that often requires optimization. Higher temperatures can increase the reaction rate but may also lead to side reactions or decomposition.
Atmosphere	Inert (Argon or Nitrogen)	The palladium catalyst is sensitive to oxygen, so the reaction must be carried out under an inert atmosphere to prevent catalyst deactivation.

Experimental Protocols

The following protocols are provided as a starting point for the selective N-arylation of N2-Methylpyridine-2,5-diamine. Optimization of the reaction conditions may be necessary for specific aryl halides and desired products.

Protocol 1: General Procedure for the Mono-N-arylation of N2-Methylpyridine-2,5-diamine with an Aryl Bromide

This protocol is adapted from established procedures for the Buchwald-Hartwig amination of similar aminopyridine substrates.[7]

Materials:

• N2-Methylpyridine-2,5-diamine

• Aryl bromide

• Pd₂(dba)₃

• Xantphos

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add N2-Methylpyridine-2,5-diamine (1.0 equiv.), the aryl bromide (1.1 equiv.), Pd₂(dba)₃ (0.02 equiv.), Xantphos (0.04 equiv.), and NaOtBu (1.5 equiv.).

• Evacuate and backfill the flask with an inert gas (repeat this cycle three times).

• Add anhydrous toluene via syringe (to achieve a concentration of approximately 0.1 M with respect to the limiting reagent).

• Seal the flask and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and filter through a pad of celite to remove the catalyst and inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N5-aryl-N2-methylpyridine-2,5-diamine.

Protocol 2: N-arylation using a Pre-formed Palladium Catalyst

For less reactive aryl halides or to potentially improve reaction efficiency, a pre-formed palladium catalyst can be utilized.

Materials:

• N2-Methylpyridine-2,5-diamine

• Aryl halide (e.g., aryl chloride)

• [Pd(RuPhos)Cl₂]₂ or a similar pre-catalyst

• RuPhos

• Potassium phosphate (K₃PO₄)

• Anhydrous dioxane

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a glovebox, add N2-Methylpyridine-2,5-diamine (1.0 equiv.), the aryl halide (1.2 equiv.), the palladium pre-catalyst (0.01 equiv.), additional RuPhos ligand (0.02 equiv.), and K₃PO₄ (2.0 equiv.) to a reaction vial.

• Add anhydrous dioxane to the vial.

• Seal the vial and heat the reaction mixture to 120 °C with stirring.

• Monitor the reaction as described in Protocol 1.

• Follow the work-up and purification steps as outlined in Protocol 1.

Visualizations

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Caption: General experimental workflow for the N-arylation of N2-Methylpyridine-2,5-diamine.

Troubleshooting and Considerations

• Low Yield: If the reaction yield is low, consider increasing the reaction temperature, using a more active catalyst system (different ligand or palladium precursor), or ensuring all reagents and solvents are strictly anhydrous.

• No Reaction: If no product is formed, verify the activity of the palladium catalyst. A common issue is catalyst deactivation due to the presence of oxygen. Ensure the reaction is set up under a rigorously inert atmosphere.

• Side Reactions: The formation of diarylated products can sometimes be observed. This can often be minimized by using a slight excess of the diamine or by carefully controlling the reaction time. Hydrodehalogenation of the aryl halide is another possible side reaction, which can be influenced by the choice of ligand and base.

• Regioselectivity: While N-arylation is expected to occur preferentially at the 5-amino group, the formation of the N2-arylated isomer is possible. The product mixture should be carefully analyzed (e.g., by NMR spectroscopy) to determine the regioselectivity. If a mixture of isomers is obtained, chromatographic separation will be necessary.

By following these guidelines and protocols, researchers can effectively perform the N-arylation of N2-Methylpyridine-2,5-diamine, opening avenues for the synthesis of novel compounds with potential applications in drug discovery and development.

References

• 1. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2012059932A1 - 2, 4 -diaminopyrimidine derivatives as protein kinase inhibitors - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]

The Coordination Chemistry of N2-Methylpyridine-2,5-diamine: A Ligand with Untapped Potential

Despite its structural promise as a versatile chelating agent, a comprehensive review of scientific literature reveals a notable absence of detailed studies on the coordination chemistry of N2-Methylpyridine-2,5-diamine. While the broader class of pyridine-based ligands is extensively explored in coordination chemistry, this specific derivative remains a largely uncharted territory. This document, therefore, aims to provide a foundational guide for researchers, scientists, and drug development professionals by extrapolating from the known chemistry of analogous compounds to outline potential applications and theoretical experimental protocols.

N2-Methylpyridine-2,5-diamine possesses a unique combination of a pyridine nitrogen and two amino groups, one of which is methylated. This arrangement suggests the potential for bidentate or even tridentate coordination to a metal center, making it an intriguing candidate for the synthesis of novel coordination complexes with diverse applications in catalysis, materials science, and medicinal chemistry.

Hypothetical Applications and Research Directions

Based on the functionalities present in N2-Methylpyridine-2,5-diamine, several potential applications in coordination chemistry can be envisioned:

• Catalysis: The formation of transition metal complexes with this ligand could yield catalysts for a variety of organic transformations. The electronic properties of the pyridine ring and the steric environment created by the methyl group and amino substituents could be tuned to influence catalytic activity and selectivity.

• Bioinorganic Chemistry: The ability of the ligand to chelate metal ions could be explored for the development of therapeutic or diagnostic agents. For instance, complexes could be designed to target specific biological molecules or to act as carriers for medically relevant metal ions.

• Materials Science: Coordination polymers or metal-organic frameworks (MOFs) incorporating N2-Methylpyridine-2,5-diamine as a building block could exhibit interesting structural, electronic, or magnetic properties.

General Experimental Protocols (Based on Analogs)

The following protocols are generalized procedures for the synthesis and characterization of coordination complexes, adapted from literature on similar pyridine-based ligands. These should be considered as starting points for the investigation of N2-Methylpyridine-2,5-diamine's coordination behavior.

General Synthesis of a Metal Complex with N2-Methylpyridine-2,5-diamine

Objective: To synthesize a coordination complex of a first-row transition metal (e.g., Cu(II), Ni(II), Co(II)) with N2-Methylpyridine-2,5-diamine.

Materials:

• N2-Methylpyridine-2,5-diamine

• A metal salt (e.g., CuCl₂, Ni(OAc)₂, Co(NO₃)₂)

• An appropriate solvent (e.g., methanol, ethanol, acetonitrile, DMF)

• Schlenk flask or round-bottom flask with a condenser

• Magnetic stirrer and hotplate

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve N2-Methylpyridine-2,5-diamine (1-2 equivalents) in the chosen solvent.

• In a separate flask, dissolve the metal salt (1 equivalent) in the same solvent.

• Slowly add the metal salt solution to the ligand solution while stirring.

• The reaction mixture may be stirred at room temperature or heated to reflux for several hours, depending on the desired kinetics of complex formation.

• Monitor the reaction for color changes or the formation of a precipitate, which may indicate complex formation.

• Upon completion of the reaction, allow the mixture to cool to room temperature.

• If a solid product has formed, it can be isolated by filtration, washed with a small amount of cold solvent, and dried under vacuum.

• If the complex remains in solution, the solvent can be slowly evaporated or an anti-solvent can be added to induce crystallization or precipitation.

• The crude product should be purified by recrystallization from a suitable solvent or solvent mixture.

Characterization Techniques

The synthesized complexes should be thoroughly characterized to determine their structure and properties. Standard techniques include:

• Spectroscopic Methods:

  • FT-IR Spectroscopy: To identify the coordination of the ligand to the metal center by observing shifts in the vibrational frequencies of the pyridine and amino groups.

  • UV-Vis Spectroscopy: To study the electronic transitions within the complex and determine its coordination geometry.

  • NMR Spectroscopy (for diamagnetic complexes): To elucidate the structure of the complex in solution.

• X-ray Crystallography: To determine the precise three-dimensional structure of the complex in the solid state, including bond lengths and angles.

• Elemental Analysis: To confirm the empirical formula of the synthesized complex.

• Magnetic Susceptibility Measurements: To determine the magnetic properties of paramagnetic complexes.

Data Presentation (Hypothetical)

As no specific quantitative data for N2-Methylpyridine-2,5-diamine complexes are available, the following table is a template for how such data could be structured for comparison once obtained.

Complex Formula	Metal Ion	Coordination Geometry	Key IR Bands (cm⁻¹) (ν(M-N))	λ_max (nm) (d-d transitions)	Magnetic Moment (μ_eff, B.M.)
[M(N2-Me-pda)₂]X₂	M(II)	Octahedral (predicted)	Data to be determined	Data to be determined	Data to be determined
[M(N2-Me-pda)Cl₂]	M(II)	Tetrahedral (predicted)	Data to be determined	Data to be determined	Data to be determined
N2-Me-pda = N2-Methylpyridine-2,5-diamine; X = anion

Visualizations

The following diagrams illustrate the potential coordination modes of N2-Methylpyridine-2,5-diamine and a general workflow for the synthesis and characterization of its metal complexes.

Caption: Potential coordination modes of N2-Methylpyridine-2,5-diamine.

Caption: General workflow for coordination complex synthesis and analysis.

Application Notes and Protocols: Catalytic Applications of N2-Methylpyridine-2,5-diamine Metal Complexes

Note to the Reader: Extensive literature searches did not yield specific reports on the catalytic applications of metal complexes derived from the ligand N2-Methylpyridine-2,5-diamine. The information presented herein is based on a closely related and well-studied class of ligands, specifically the bis-alkylamine-bis-pyridine (N2Py2) framework, to serve as an illustrative example of the potential applications and experimental methodologies that could be adapted for the requested compound. The data and protocols provided are for iron complexes of N,N'-bis(2-pyridinylmethylene)-1,2-ethanediamine and its derivatives, which are known to be effective catalysts in oxidation reactions.

Illustrative Application: Iron-Catalyzed Oxidation Reactions

Iron complexes incorporating N2Py2 ligands are powerful tools for facilitating challenging C-H and C=C bond oxidations. These bio-inspired non-heme iron catalysts are particularly effective in alkene epoxidation and alkane hydroxylation, utilizing environmentally benign oxidants like hydrogen peroxide. The ligand framework can be modified to enhance catalyst stability and, consequently, catalytic efficiency.

Quantitative Data Summary

The following tables summarize the catalytic performance of various Fe(N2Py2) complexes in the epoxidation of alkenes and the oxidation of aliphatic C-H bonds. These systems typically employ an iron(II) triflate precursor, the respective N2Py2 ligand, hydrogen peroxide as the oxidant, and acetic acid as an additive.

Table 1: Catalytic Epoxidation of Alkenes with Fe(N2Py2) Complexes

Entry	Substrate	Catalyst (mol%)	Conversion (%)	Yield (%)	Epoxide Selectivity (%)
1	cis-Cyclooctene	[Fe(OTf)₂(BPBP)] (0.25)	84	75	89
2	cis-4-Octene	[Fe(OTf)₂(BPBP)] (0.25)	73	64	-
3	Cyclohexenone	[Fe(OTf)₂(BPBP)] (0.25)	55	45	-

Reaction conditions: Alkene (1 equiv), H₂O₂ (100 mol%), AcOH (1.5 mol%) in a suitable solvent. BPBP = N,N'-bis(2-pyridinylmethyl)-N,N'-bis(2-pyridinyl)methylamine

Table 2: Catalytic Oxidation of Aliphatic C-H Bonds with an Fe(N2Py2) Complex

Entry	Substrate	Catalyst (mol%)	Conversion (%)	Total Yield (%)	Product Ratio (3°/2°)
1	cis-1,2-Dimethylcyclohexane	[Fe(OTf)₂(BPBP)] (1.0)	52	30	8.8
2	Adamantane	[Fe(OTf)₂(BPBP)] (1.0)	73	42	-

Reaction conditions: Alkane (1 equiv), H₂O₂ (120 mol%), AcOH (50 mol%) in a suitable solvent.

Experimental Protocols

The following protocols provide a general methodology for the synthesis of a representative N2Py2 ligand, the formation of the iron catalyst, and its application in a catalytic epoxidation reaction.

Protocol 1: Synthesis of N,N'-bis(pyridin-2-ylmethyl)ethane-1,2-diamine

This protocol describes a common method for synthesizing a simple N2Py2 ligand.

Materials:

• 2-(Aminomethyl)pyridine

• Ethylenediamine

• Anhydrous solvent (e.g., methanol, ethanol)

• Standard glassware for organic synthesis

• Rotary evaporator

• Purification apparatus (e.g., column chromatography)

Procedure:

• Dissolve ethylenediamine (1.0 equiv) in the chosen anhydrous solvent under an inert atmosphere.

• Slowly add 2-(aminomethyl)pyridine (2.0-2.2 equiv) to the stirring solution at room temperature.

• Reflux the reaction mixture for 12-24 hours, monitoring the reaction progress by a suitable method (e.g., TLC, GC-MS).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to obtain the pure N,N'-bis(pyridin-2-ylmethyl)ethane-1,2-diamine ligand.

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry).

Protocol 2: In Situ Generation of the Fe(N2Py2) Catalyst

This protocol details the formation of the active iron catalyst immediately prior to its use in a catalytic reaction.

Materials:

• Fe(OTf)₂ (Iron(II) trifluoromethanesulfonate)

• N,N'-bis(pyridin-2-ylmethyl)ethane-1,2-diamine (or other N2Py2 ligand)

• Anhydrous acetonitrile

• Schlenk flask or similar glassware for air-sensitive techniques

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the N2Py2 ligand (1.0 equiv).

• Dissolve the ligand in anhydrous acetonitrile.

• In a separate container, dissolve Fe(OTf)₂ (1.0 equiv) in a minimum amount of anhydrous acetonitrile.

• Slowly add the Fe(OTf)₂ solution to the stirring ligand solution at room temperature.

• Stir the resulting solution for 30-60 minutes to allow for complex formation. The color of the solution may change, indicating coordination.

• The resulting solution contains the active [Fe(OTf)₂(N2Py2)] catalyst and can be used directly in the catalytic reaction.

Protocol 3: Catalytic Epoxidation of cis-Cyclooctene

This protocol outlines a general procedure for the epoxidation of an alkene using the in situ generated Fe(N2Py2) catalyst.

Materials:

• Solution of [Fe(OTf)₂(N2Py2)] catalyst in acetonitrile (from Protocol 2)

• cis-Cyclooctene

• Hydrogen peroxide (30% aqueous solution)

• Acetic acid

• Acetonitrile

• Standard glassware for catalytic reactions

• Syringe pump (for slow addition)

Procedure:

• To the freshly prepared catalyst solution (containing the desired mol% of catalyst, e.g., 0.25 mol%), add cis-cyclooctene (1.0 equiv).

• Add acetic acid (1.5 mol%) to the reaction mixture.

• Using a syringe pump, slowly add the hydrogen peroxide solution (100 mol%) to the vigorously stirring reaction mixture over a period of 1-2 hours. Maintain the reaction temperature at a desired level (e.g., 0 °C or room temperature).

• After the addition is complete, allow the reaction to stir for an additional period, monitoring its progress by GC or TLC.

• Upon completion, quench the reaction by adding a small amount of a reducing agent (e.g., saturated aqueous sodium sulfite solution) to decompose any remaining hydrogen peroxide.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography to isolate the epoxide.

• Determine the conversion, yield, and selectivity using a calibrated internal standard by GC or NMR analysis.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of the N2Py2 ligand, the formation of the iron complex, and its application in catalytic oxidation.

Application Notes and Protocols for N2-Methylpyridine-2,5-diamine in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

N2-Methylpyridine-2,5-diamine is a heterocyclic aromatic diamine with potential applications as a monomer in the synthesis of high-performance polymers such as polyamides and polyimides. Its unique structure, featuring a pyridine ring, a primary amine, and a secondary methylamine, offers a combination of properties that can be exploited in materials science. The pyridine moiety can impart improved solubility, thermal stability, and the potential for metal coordination, making it a valuable building block for advanced materials. These materials could find use in various applications, including thermally resistant films, coatings, and matrices for composites.

While specific data for polymers derived from N2-Methylpyridine-2,5-diamine is limited in publicly available literature, this document provides generalized protocols and expected properties based on the behavior of similar aromatic and pyridine-containing diamines in polymerization reactions.

Potential Applications in Materials Science

The structural attributes of N2-Methylpyridine-2,5-diamine suggest its utility in several areas of materials science:

• High-Performance Polymers: As a diamine monomer, it can be reacted with dianhydrides or diacyl chlorides to produce polyimides and polyamides, respectively. The incorporation of the pyridine ring into the polymer backbone is expected to enhance thermal stability and may improve solubility in organic solvents compared to their all-carbon aromatic counterparts.

• Coordination Polymers and Metal-Organic Frameworks (MOFs): The nitrogen atom in the pyridine ring can act as a coordination site for metal ions. This functionality allows for the potential synthesis of coordination polymers and MOFs with interesting catalytic, electronic, or gas sorption properties.

• Functional Coatings and Adhesives: Polymers containing pyridine units can exhibit strong adhesion to metal surfaces. This makes N2-Methylpyridine-2,5-diamine a candidate for developing corrosion-resistant coatings and high-temperature adhesives.

Data Presentation

Due to the limited availability of specific experimental data for polymers synthesized from N2-Methylpyridine-2,5-diamine, the following tables present illustrative data based on typical properties of aromatic polyimides and polyamides. These values should be considered as expected ranges and would need to be confirmed by experimental analysis.

Table 1: Illustrative Thermal Properties of a Polyimide Derived from N2-Methylpyridine-2,5-diamine and a Common Dianhydride (e.g., PMDA)

Property	Expected Value	Test Method
Glass Transition Temperature (Tg)	250 - 300 °C	Differential Scanning Calorimetry (DSC)
5% Weight Loss Temperature (TGA)	> 450 °C (in N₂)	Thermogravimetric Analysis (TGA)
Char Yield at 800 °C (in N₂)	> 50%	Thermogravimetric Analysis (TGA)

Table 2: Illustrative Mechanical Properties of a Polyamide Film Derived from N2-Methylpyridine-2,5-diamine and an Aromatic Diacyl Chloride (e.g., Terephthaloyl Chloride)

Property	Expected Value	Test Method
Tensile Strength	80 - 120 MPa	ASTM D882
Young's Modulus	2.5 - 4.0 GPa	ASTM D882
Elongation at Break	5 - 15%	ASTM D882

Experimental Protocols

The following are detailed, generalized protocols for the synthesis of polyimides and polyamides using N2-Methylpyridine-2,5-diamine as the diamine monomer.

Protocol 1: Synthesis of a Polyimide via a Two-Step Polycondensation

This protocol describes the synthesis of a poly(amic acid) precursor followed by thermal imidization to form the final polyimide.

Materials:

• N2-Methylpyridine-2,5-diamine

• Pyromellitic dianhydride (PMDA) or other suitable aromatic dianhydride

• N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP), anhydrous

• Argon or Nitrogen gas

• Acetic anhydride (for chemical imidization, optional)

• Pyridine (for chemical imidization, optional)

• Methanol

Procedure:

• Monomer Preparation: Ensure N2-Methylpyridine-2,5-diamine and the dianhydride are of high purity and dry. The dianhydride can be purified by sublimation if necessary.

• Reaction Setup: In a flame-dried, three-necked flask equipped with a mechanical stirrer, a nitrogen/argon inlet, and a drying tube, dissolve a stoichiometric amount of N2-Methylpyridine-2,5-diamine in anhydrous DMAc under an inert atmosphere.

• Poly(amic acid) Formation: To the stirred solution of the diamine, slowly add an equimolar amount of the dianhydride powder in small portions. The reaction is exothermic, and the temperature should be maintained at or below room temperature.

• Polymerization: Continue stirring the reaction mixture at room temperature under an inert atmosphere for 12-24 hours. The viscosity of the solution will increase significantly as the poly(amic acid) forms.

• Thermal Imidization:

  • Cast the viscous poly(amic acid) solution onto a clean, dry glass plate.

  • Place the cast film in a vacuum oven.

  • Heat the film in a stepwise manner: 100 °C for 1 hour, 150 °C for 1 hour, 200 °C for 1 hour, and finally 250-300 °C for 1-2 hours to effect complete imidization.

• Chemical Imidization (Alternative):

  • To the poly(amic acid) solution, add a mixture of acetic anhydride and pyridine (e.g., 2:1 molar ratio with respect to the repeating unit).

  • Stir the mixture at room temperature for 12-24 hours.

  • Precipitate the resulting polyimide by pouring the solution into a large volume of methanol.

  • Collect the polymer by filtration, wash with methanol, and dry in a vacuum oven.

Protocol 2: Synthesis of a Polyamide via Low-Temperature Solution Polycondensation

This protocol describes the synthesis of a polyamide by reacting N2-Methylpyridine-2,5-diamine with a diacyl chloride.

Materials:

• N2-Methylpyridine-2,5-diamine

• Terephthaloyl chloride or other suitable aromatic diacyl chloride

• N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP), anhydrous, containing LiCl (e.g., 5% w/v)

• Pyridine (as an acid scavenger)

• Argon or Nitrogen gas

• Methanol

Procedure:

• Monomer Preparation: Purify the diacyl chloride by recrystallization or distillation if necessary. Ensure the diamine is dry.

• Reaction Setup: In a flame-dried, three-necked flask equipped with a mechanical stirrer, a nitrogen/argon inlet, and a dropping funnel, dissolve a stoichiometric amount of N2-Methylpyridine-2,5-diamine in anhydrous DMAc/LiCl under an inert atmosphere. Cool the solution to 0-5 °C in an ice bath.

• Addition of Diacyl Chloride: Dissolve an equimolar amount of the diacyl chloride in a small amount of anhydrous DMAc and add it dropwise to the stirred diamine solution.

• Polymerization: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 4-6 hours. The solution will become viscous.

• Polymer Isolation: Precipitate the polyamide by pouring the viscous solution into a large volume of methanol.

• Purification: Collect the fibrous polymer by filtration, wash it thoroughly with hot water and then with methanol to remove any trapped salts and solvent.

• Drying: Dry the polyamide in a vacuum oven at 80-100 °C until a constant weight is achieved.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis of polyimides and polyamides using N2-Methylpyridine-2,5-diamine.

Application Notes and Protocols: N2-Methylpyridine-2,5-diamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preparation and potential applications of N2-Methylpyridine-2,5-diamine hydrochloride. This compound belongs to the aminopyridine class, a scaffold of significant interest in medicinal chemistry due to its prevalence in biologically active molecules.

Chemical Properties and Data

Property	Value	Reference
Chemical Name	N2-Methylpyridine-2,5-diamine hydrochloride	[1]
Molecular Formula	C₆H₁₀ClN₃	[1]
Molecular Weight	159.62 g/mol	[1]
CAS Number	117879-51-3
Appearance	Off-white to light brown crystalline powder
Solubility	Soluble in water and methanol
SMILES	CNc1ccc(N)cn1.Cl	[1]
InChI	InChI=1S/C6H9N3.ClH/c1-7-6-3-2-5(8)4-9-6;/h2-4H,8H2,1H3;1H	[1]

Preparation of N2-Methylpyridine-2,5-diamine Hydrochloride

A plausible multi-step synthesis for N2-Methylpyridine-2,5-diamine hydrochloride is outlined below, based on established methods for the synthesis of related aminopyridine derivatives. This protocol is provided as a representative example and may require optimization.

Synthetic Workflow

Caption: Proposed synthetic workflow for N2-Methylpyridine-2,5-diamine hydrochloride.

Experimental Protocol

Materials and Reagents:

• 2-Amino-5-nitropyridine

• Methyl Iodide (CH₃I)

• Sodium Hydride (NaH)

• Palladium on Carbon (10% Pd/C)

• Hydrogen Gas (H₂)

• Hydrochloric Acid (HCl) in diethyl ether

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• Ethyl Acetate (EtOAc)

• Sodium Bicarbonate (NaHCO₃)

• Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware and equipment

Procedure:

Step 1: N-Methylation of 2-Amino-5-nitropyridine

• To a solution of 2-amino-5-nitropyridine (1.0 eq) in anhydrous THF, add sodium hydride (1.2 eq) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at room temperature for 30 minutes.

• Cool the reaction mixture to 0 °C and add methyl iodide (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction carefully with water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield N-methyl-5-nitropyridin-2-amine.

Step 2: Reduction of the Nitro Group

• Dissolve the N-methyl-5-nitropyridin-2-amine (1.0 eq) from the previous step in methanol.

• Add 10% Pd/C catalyst (10 mol%).

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the starting material is consumed (monitored by TLC).

• Filter the reaction mixture through a pad of Celite® to remove the catalyst and wash the pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain crude N2-Methylpyridine-2,5-diamine.

Step 3: Hydrochloride Salt Formation

• Dissolve the crude N2-Methylpyridine-2,5-diamine in a minimal amount of anhydrous diethyl ether.

• Slowly add a solution of HCl in diethyl ether (1.1 eq) with stirring.

• A precipitate of N2-Methylpyridine-2,5-diamine hydrochloride will form.

• Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

Purification and Characterization:

The final product can be purified by recrystallization from a suitable solvent system (e.g., methanol/ether). The structure and purity should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Drug Discovery and Development

N2-Methylpyridine-2,5-diamine hydrochloride serves as a valuable building block for the synthesis of pharmacologically active compounds, particularly as a scaffold for kinase inhibitors.[2] Aminopyridine derivatives have shown significant potential in targeting various protein kinases involved in cancer and inflammatory diseases.

Kinase Inhibitory Activity

While specific inhibitory data for N2-Methylpyridine-2,5-diamine is not extensively published, the aminopyridine scaffold is a known pharmacophore for several important kinase targets. The following table summarizes representative inhibitory activities of structurally related aminopyridine derivatives against key kinases.

Kinase Target	Compound Class	IC₅₀ (nM)	Reference
c-Met	Pyrazolopyridine derivative	4.27	[3]
c-Met	Pyridine-bioisostere of Cabozantinib	4.9	[4]
Fyn	Saracatinib (AZD0530)	8	[5]
PIM-1	Pyridine-based compound 12	14.3	[6]
PIM-1	Substituted Pyridone	50	[7]

Potential Signaling Pathway Interactions

Aminopyridine-based kinase inhibitors can modulate critical cellular signaling pathways implicated in disease progression. The diagram below illustrates potential pathways that could be targeted by derivatives of N2-Methylpyridine-2,5-diamine.

Caption: Potential kinase targets and signaling pathways for aminopyridine derivatives.

Experimental Protocol: In Vitro Kinase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of N2-Methylpyridine-2,5-diamine hydrochloride or its derivatives against a target kinase.

Assay Workflow

Caption: General workflow for an in vitro kinase inhibition assay.

Detailed Procedure

Reagents and Materials:

• Purified recombinant target kinase (e.g., c-Met, Fyn, PIM-1)

• Specific peptide substrate for the kinase

• Adenosine triphosphate (ATP)

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• N2-Methylpyridine-2,5-diamine hydrochloride (or derivative) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection system

• White, opaque 384-well assay plates

• Multichannel pipettes and a plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, with subsequent 3-fold dilutions.

• Assay Setup:

  • To the wells of a 384-well plate, add 2.5 µL of the kinase solution in assay buffer.

  • Add 0.5 µL of the diluted test compound or DMSO (for positive and negative controls).

  • Incubate for 15 minutes at room temperature.

• Kinase Reaction:

  • Initiate the reaction by adding 2 µL of a solution containing the peptide substrate and ATP in assay buffer. The final ATP concentration should be at or near the Kₘ for the specific kinase.

  • Incubate the plate at 30°C for 60 minutes.

• Signal Detection:

  • Stop the kinase reaction by adding 5 µL of the ADP-Glo™ Reagent.

  • Incubate for 40 minutes at room temperature to deplete the remaining ATP.

  • Add 10 µL of the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.

  • Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a four-parameter logistic equation.[8]

Safety Precautions

• Handle N2-Methylpyridine-2,5-diamine hydrochloride in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• Refer to the Safety Data Sheet (SDS) for detailed safety information.

References

• 1. GSRS [precision.fda.gov]
• 2. N2-Methylpyridine-2,5-diamine dihydrochloride [myskinrecipes.com]
• 3. New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition: design, synthesis, biological evaluation, and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fyn Inhibition Rescues Established Memory and Synapse Loss in Alzheimer Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification and structure-activity relationships of substituted pyridones as inhibitors of Pim-1 kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: N2-Methylpyridine-2,5-diamine Synthesis Yield Optimization

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the synthesis of N2-Methylpyridine-2,5-diamine.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare N2-Methylpyridine-2,5-diamine?

A1: The most prevalent and effective synthetic strategies for N2-Methylpyridine-2,5-diamine and analogous compounds include:

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is a powerful method for forming the C-N bond between an aryl halide (like 2-chloro-5-aminopyridine or 2-bromo-5-aminopyridine) and methylamine.[1][2][3]

• Eschweiler-Clarke Reaction: This reductive amination method involves the methylation of a primary amine (2,5-diaminopyridine) using formaldehyde as the carbon source and formic acid as the reducing agent. It is known for stopping at the tertiary amine stage, preventing the formation of quaternary ammonium salts.[4][5][6]

• Direct N-methylation: This involves the direct alkylation of 2,5-diaminopyridine with a methylating agent such as methyl iodide or dimethyl sulfate. Careful control of stoichiometry is crucial to avoid over-methylation.

Q2: I am observing low yields in my Buchwald-Hartwig amination. What are the potential causes and solutions?

A2: Low yields in Buchwald-Hartwig amination can stem from several factors. Key areas to troubleshoot include the catalyst system, reaction conditions, and substrate quality. Ensure your palladium precatalyst and phosphine ligand are of high purity and handled under an inert atmosphere to prevent deactivation. The choice of base is also critical; strong, non-nucleophilic bases like sodium tert-butoxide are often essential for efficient catalyst turnover.[2][7] Solvent purity is paramount, and anhydrous, deoxygenated solvents like toluene or dioxane are recommended. Reaction temperature and time should also be optimized. For volatile amines like methylamine, conducting the reaction in a sealed tube is necessary to prevent its escape.[3]

Q3: My Eschweiler-Clarke reaction is sluggish and giving a mixture of products. How can I improve the selectivity and conversion?

A3: For the Eschweiler-Clarke reaction, ensuring the reaction is run at a sufficiently high temperature (typically near boiling) is important to drive the reaction to completion through the irreversible loss of carbon dioxide.[5] An excess of both formaldehyde and formic acid is generally used to ensure complete methylation of the primary amine.[5][6] If you are observing a mixture of mono-methylated and di-methylated products at the 5-amino position, it may be necessary to protect this more nucleophilic amine before performing the methylation at the 2-position.

Q4: I am having difficulty with the purification of N2-Methylpyridine-2,5-diamine. What are the recommended methods?

A4: Purification of N2-Methylpyridine-2,5-diamine can be challenging due to its polarity and potential for multiple protonation states. Column chromatography on silica gel is a common method. A gradient elution system, starting with a non-polar solvent (e.g., hexane or dichloromethane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or methanol), is often effective. The addition of a small amount of a basic modifier, such as triethylamine or ammonia, to the eluent can help to prevent streaking and improve the separation of basic compounds on silica gel. Recrystallization from a suitable solvent system can also be an effective purification technique.

Troubleshooting Guides

Buchwald-Hartwig Amination Troubleshooting

Issue	Potential Cause(s)	Troubleshooting Steps
Low or No Conversion	Inactive catalyst (Pd precatalyst or ligand degradation)	- Use fresh, high-purity catalyst and ligand. - Handle catalyst and ligand under an inert atmosphere (glovebox or Schlenk line).
Inappropriate base or insufficient amount	- Use a strong, non-nucleophilic base (e.g., NaOt-Bu, K2CO3, Cs2CO3).[8][9] - Ensure at least stoichiometric amounts of base are used.
Poor quality solvent or reagents	- Use anhydrous, deoxygenated solvents. - Purify starting materials if necessary.
Low reaction temperature	- Increase the reaction temperature, typically to 80-110 °C.[2]
Formation of Side Products (e.g., Hydrodehalogenation)	β-hydride elimination from the palladium-amido intermediate.[1]	- Use a bulky phosphine ligand to sterically hinder β-hydride elimination. - Optimize the reaction temperature; sometimes lower temperatures can suppress this side reaction.
Difficulty with Volatile Amines (e.g., Methylamine)	Loss of the amine from the reaction mixture at elevated temperatures.	- Perform the reaction in a sealed tube or a high-pressure reactor to contain the volatile amine.[3]

Eschweiler-Clarke Reaction Troubleshooting

Issue	Potential Cause(s)	Troubleshooting Steps
Incomplete Reaction	Insufficient heating	- Ensure the reaction is heated to a temperature where CO2 evolution is observed (typically reflux).[5]
Insufficient reagents	- Use a molar excess of both formaldehyde and formic acid.[5]
Formation of Formamide Byproducts	Reaction with formic acid without reduction.	- Ensure an adequate amount of formaldehyde is present to form the iminium ion for reduction.
Over-methylation at the 5-amino position	The 5-amino group is also susceptible to methylation.	- Consider a protecting group strategy for the 5-amino position if regioselectivity is poor.

Experimental Protocols

Protocol 1: Synthesis of N2-Methylpyridine-2,5-diamine via Buchwald-Hartwig Amination

This protocol is adapted from procedures for similar aminopyridine syntheses.[2][3]

Materials:

• 2-Bromo-5-aminopyridine

• Methylamine (solution in THF or as gas)

• Palladium(II) acetate (Pd(OAc)2)

• 1,3-Bis(diphenylphosphino)propane (dppp)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried sealed tube, add 2-bromo-5-aminopyridine (1.0 equiv), Pd(OAc)2 (0.05 equiv), and dppp (0.10 equiv).

• Evacuate and backfill the tube with an inert gas three times.

• Add anhydrous toluene, followed by sodium tert-butoxide (2.0 equiv).

• Add methylamine (5.0 equiv). If using a solution, add it via syringe. If using gas, condense it into the cooled reaction tube.

• Seal the tube and heat the reaction mixture at 80-100 °C for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography.

Protocol 2: Synthesis of N2-Methylpyridine-2,5-diamine via Eschweiler-Clarke Reaction

This protocol is based on the general principles of the Eschweiler-Clarke reaction.[5][6]

Materials:

• 2,5-Diaminopyridine

• Formaldehyde (37% aqueous solution)

• Formic acid (88-98%)

Procedure:

• To a round-bottom flask, add 2,5-diaminopyridine (1.0 equiv).

• Add an excess of formic acid (e.g., 5-10 equiv).

• Add an excess of aqueous formaldehyde solution (e.g., 5-10 equiv) dropwise with stirring.

• Heat the reaction mixture to reflux (around 100 °C) and maintain for 2-6 hours, or until CO2 evolution ceases.

• Monitor the reaction by TLC or LC-MS.

• Cool the reaction mixture to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Data Presentation

Table 1: Comparison of Estimated Yields for N2-Methylpyridine-2,5-diamine Synthesis Routes

Synthetic Route	Starting Materials	Typical Reagents	Estimated Yield (%)	Key Advantages	Key Disadvantages
Buchwald-Hartwig Amination	2-Bromo-5-aminopyridine, Methylamine	Pd(OAc)2, dppp, NaOt-Bu	70-95%[2][3]	High yields, good functional group tolerance.	Requires expensive catalyst, inert atmosphere, and potentially high pressure for volatile amines.
Eschweiler-Clarke Reaction	2,5-Diaminopyridine	HCHO, HCOOH	60-85%[4]	Inexpensive reagents, simple procedure, no over-methylation to quaternary salt.[5]	Potential for side reactions, regioselectivity can be an issue without protecting groups.
Direct N-methylation	2,5-Diaminopyridine, Methyl iodide	K2CO3, DMF	40-70%	Simple setup, readily available reagents.	Risk of over-methylation (di- and tri-methylation), potential for N-alkylation at both amino groups.

Note: The yields presented are estimates based on literature values for similar compounds and may vary depending on the specific reaction conditions and scale.

Visualizations

Caption: Workflow for Buchwald-Hartwig Amination.

Caption: Workflow for Eschweiler-Clarke Reaction.

Caption: Troubleshooting Logic for Low Yield.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 6. jk-sci.com [jk-sci.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of N2-Methylpyridine-2,5-diamine by Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the chromatographic purification of N2-Methylpyridine-2,5-diamine. It is intended for researchers, scientists, and drug development professionals who may encounter challenges during the purification of this and similar basic compounds.

Frequently Asked Questions (FAQs)

Q1: Why does my N2-Methylpyridine-2,5-diamine streak or show significant tailing on a standard silica gel TLC plate?

A1: Severe streaking or tailing of N2-Methylpyridine-2,5-diamine on silica gel is a common problem. This is primarily due to a strong acid-base interaction between the basic amine groups of your compound and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1][2][3] This interaction can lead to poor separation, broad peaks, and even irreversible adsorption of the compound onto the column.[2]

Q2: What is the best type of chromatography for purifying N2-Methylpyridine-2,5-diamine?

A2: The optimal chromatographic method depends on the scale of your purification and the nature of the impurities.

• Modified Normal-Phase Chromatography: For preparative scale, flash chromatography on silica gel is common, but it requires modification of the mobile phase with a basic additive like triethylamine (TEA) or ammonia to prevent tailing.[2][3][4]

• Amine-Functionalized Silica: Using a stationary phase with bonded amine groups (amino-silica) can provide excellent separation of basic amines with standard non-polar mobile phases like hexane/ethyl acetate, avoiding the need for basic additives.[1][2]

• Reversed-Phase HPLC: For analytical purposes or small-scale purification, reversed-phase high-performance liquid chromatography (RP-HPLC) is a good option.[5] A mobile phase consisting of acetonitrile and water with a modifier like formic acid or phosphoric acid is often used.[5] To improve peak shape for basic compounds, a basic modifier can also be used in reversed-phase chromatography.[2]

Q3: My compound won't elute from the silica gel column, even with a highly polar solvent system like 10% methanol in dichloromethane. What should I do?

A3: This is another consequence of the strong interaction between the basic amine and the acidic silica gel. The compound is likely strongly adsorbed. To elute your compound, you need to disrupt this interaction. Adding a small amount of a basic modifier to your eluent, such as 0.5-2% triethylamine (TEA) or using a pre-mixed solution of ammonia in methanol as your polar component, will "neutralize" the acidic sites on the silica and allow your compound to elute.[1][2][3] A "flush" with a solvent system like 10-20% methanol in dichloromethane containing 1% TEA is often effective in recovering highly retained basic compounds.[3]

Q4: What are some common impurities I might encounter when synthesizing N2-Methylpyridine-2,5-diamine, and how can I separate them?

A4: Common impurities can include starting materials, reagents from the synthesis, and side-products. The separation strategy will depend on the nature of these impurities. For example, if you have non-polar impurities, a gradient elution in normal-phase chromatography, starting with a low polarity solvent and gradually increasing the polarity, should effectively separate them from your more polar product. If you have other basic impurities, using an amine-functionalized column may provide the necessary selectivity for their separation.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the chromatographic purification of N2-Methylpyridine-2,5-diamine.

Problem	Potential Cause	Recommended Solution
Severe Tailing or Streaking on TLC/Column	Strong acid-base interaction between the basic amine and acidic silica gel.[1][2][3]	Option A: Modify Mobile Phase: Add 0.5-2% triethylamine (TEA) or another volatile base to your eluent.[2][3] Option B: Change Stationary Phase: Use an amine-functionalized silica column or a basic alumina column.[1][2]
Compound Does Not Elute from Silica Column	The compound is irreversibly adsorbed to the acidic sites on the silica.[2]	Increase the polarity of the mobile phase significantly and add a basic modifier. Try flushing the column with 5-10% methanol in dichloromethane with 1-2% TEA.[3]
Poor Separation of Product from a Similar Impurity	The chosen mobile phase and stationary phase do not provide sufficient selectivity.	Option A (Normal Phase): Optimize the solvent system. Try different solvent combinations (e.g., ethyl acetate/hexane with TEA vs. DCM/methanol with TEA). Option B (Alternative Stationary Phase): Switch to an amine-functionalized silica column, which can offer different selectivity for basic compounds.[1] Option C (Reversed Phase): Develop a reversed-phase HPLC method. The different separation mechanism may resolve the compounds.
Low Recovery of the Compound from the Column	The compound may be degrading on the acidic silica gel or is irreversibly adsorbed.[2]	Deactivate the silica gel by pre-treating the column with a solvent mixture containing a base (e.g., flush the packed column with your eluent containing TEA) before loading your sample.[4] Alternatively, use a less acidic stationary phase like amine-functionalized silica.[1]
Inconsistent Rf values on TLC Plates	The activity of the silica gel can be affected by humidity. The concentration of the basic modifier in the TLC chamber may not be consistent.	Activate the TLC plates by heating them in an oven before use.[6] Ensure the TLC chamber is well-saturated with the vapor of the mobile phase, including the basic additive.

Experimental Protocols

Protocol 1: TLC Analysis of N2-Methylpyridine-2,5-diamine on Silica Gel

• Plate Preparation: Use standard silica gel TLC plates. If humidity is high, consider activating the plates by heating them at 110°C for 15-20 minutes and storing them in a desiccator.

• Sample Preparation: Dissolve a small amount of your crude N2-Methylpyridine-2,5-diamine in a suitable solvent (e.g., dichloromethane or methanol) to make a dilute solution.

• Eluent Preparation: Prepare a few different solvent systems for testing. A good starting point for a polar, basic compound is a mixture of a non-polar solvent and a polar solvent. To counteract the acidity of the silica, add a basic modifier.

  • System A: 95:5 Dichloromethane (DCM) / Methanol + 1% Triethylamine (TEA)

  • System B: 80:20 Ethyl Acetate / Hexane + 1% Triethylamine (TEA)

• Spotting: Using a capillary tube, spot your sample solution onto the baseline of the TLC plate.

• Development: Place the spotted TLC plate in a developing chamber containing your chosen eluent. Ensure the chamber is saturated with the solvent vapors.

• Visualization: After the solvent front has reached near the top of the plate, remove it and mark the solvent front. Visualize the spots under a UV lamp (if the compound is UV active) and/or by staining with a suitable agent (e.g., potassium permanganate stain).

• Analysis: Calculate the Retention Factor (Rf) for your compound in each solvent system. An ideal Rf for column chromatography is typically between 0.2 and 0.4.[6]

Protocol 2: Flash Column Chromatography on Silica Gel with a Basic Modifier

• Solvent System Selection: Based on your TLC analysis, choose a solvent system that provides a good Rf value (0.2-0.4) for N2-Methylpyridine-2,5-diamine and good separation from impurities.

• Column Packing:

  • Select an appropriately sized flash chromatography column.

  • Slurry pack the column with silica gel in the less polar solvent of your chosen mobile phase (e.g., hexane or DCM).

  • Ensure the silica bed is well-compacted and free of cracks.

• Equilibration: Equilibrate the column by passing 2-3 column volumes of your starting mobile phase (including the basic modifier, e.g., 1% TEA) through the silica gel.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the mobile phase or a volatile solvent like DCM.

  • Carefully load the sample onto the top of the silica bed.

  • Alternatively, for less soluble samples, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then adding the dry powder to the top of the column.

• Elution:

  • Begin eluting with your chosen mobile phase.

  • If necessary, you can run a gradient of increasing polarity (e.g., increasing the percentage of methanol in DCM) to elute your compound and then any more polar impurities.

• Fraction Collection: Collect fractions and monitor them by TLC to identify which ones contain your purified product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure. Be aware that removing the triethylamine may require co-evaporation with a solvent like toluene.

Visualizations

Caption: Workflow for the purification of N2-Methylpyridine-2,5-diamine.

Caption: Troubleshooting logic for peak tailing of basic amines.

References

• 1. biotage.com [biotage.com]
• 2. biotage.com [biotage.com]
• 3. benchchem.com [benchchem.com]
• 4. Amine purification, - Chemistry - Science Forums [scienceforums.net]
• 5. N2-Methylpyridine-2,5-diamine | SIELC Technologies [sielc.com]
• 6. organomation.com [organomation.com]

Technical Support Center: Recrystallization of N2-Methylpyridine-2,5-diamine

This technical support center provides guidance for researchers, scientists, and drug development professionals on the recrystallization of N2-Methylpyridine-2,5-diamine. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during the purification of this and structurally related aromatic amines.

Troubleshooting & FAQs

This section provides solutions to common problems that may arise during the recrystallization of N2-Methylpyridine-2,5-diamine.

Q1: My compound is "oiling out" and not forming crystals. What should I do?

A1: "Oiling out," where the compound separates as a liquid instead of a solid, is a common issue with aromatic amines.[1][2] This typically occurs if the solution is too concentrated or cooled too quickly, or if the boiling point of the solvent is higher than the melting point of the solute. Here are several strategies to address this:

• Reduce Supersaturation: The most common cause of oiling out is a solution that is too concentrated. Try adding a small amount of additional hot solvent to dissolve the oil and then allow it to cool slowly.[1][3]

• Slow Cooling: Rapid cooling encourages the formation of oils. Allow the solution to cool gradually to room temperature before transferring it to an ice bath.[1] Creating an insulating atmosphere around the flask can also help.[3]

• Solvent Selection: Experiment with different solvent systems. A mixture of a "good" solvent (in which the compound is highly soluble) and a "poor" solvent or anti-solvent (in which it is less soluble) can promote crystallization.[1][2]

• Induce Crystallization: Try scratching the inside of the flask at the liquid-air interface with a glass rod to create nucleation sites.[2] If available, adding a seed crystal of the pure compound can also initiate crystallization.[2]

Q2: I am experiencing very low recovery of my purified product. What are the likely causes and how can I improve the yield?

A2: Low recovery can be frustrating but is often preventable. Common causes include:

• Using Excessive Solvent: Using too much solvent will result in a significant portion of your product remaining dissolved in the mother liquor, even after cooling. It is crucial to use the minimum amount of hot solvent required to fully dissolve the crude product.[2][4]

• Premature Crystallization: If the compound crystallizes during hot filtration, product will be lost. To prevent this, ensure your funnel and receiving flask are preheated.[2] Using a slight excess of solvent and then evaporating it after filtration can also be effective.[5]

• Incomplete Crystallization: Ensure the solution is cooled sufficiently to maximize the formation of crystals.[2]

Q3: The recrystallized product is still colored. How can I remove colored impurities?

A3: Colored impurities can often be removed by adding a small amount of activated charcoal to the hot solution before filtration.[2] Use a minimal amount, as excess charcoal can adsorb your product and reduce the yield. After adding the charcoal, heat the solution to boiling for a few minutes before performing the hot filtration.[2]

Q4: My compound will not crystallize from any of the solvents I have tried. What are my options?

A4: If standard crystallization methods fail, consider the following:

• pH Adjustment: For amines, converting the freebase to a salt by adding an acid can significantly alter its solubility and improve its crystallization properties.[1] You might try forming the hydrochloride salt of N2-Methylpyridine-2,5-diamine.

• Different Purification Technique: If recrystallization is proving too difficult, other purification methods such as column chromatography may be more suitable for your compound.

Data Presentation

The selection of an appropriate solvent is critical for successful recrystallization. The ideal solvent will dissolve the compound when hot but not at room temperature.[2][4] The following table provides a starting point for solvent screening for N2-Methylpyridine-2,5-diamine and related compounds.

Solvent System	Suitability for Aromatic Amines & Pyridine Derivatives	Key Considerations
Single Solvents
Ethanol, Methanol	Often effective starting points for polar compounds.[2]	The polarity of N2-Methylpyridine-2,5-diamine suggests these may be good choices.
Toluene	Can be a good solvent for aromatic compounds.[2]
Water	May be suitable for more polar compounds or for forming salts.[6]	N2,N2-Dimethylpyridine-2,5-diamine has limited water solubility (approx. 10 g/L at 25°C), suggesting water could be a component in a mixed solvent system.[7]
Mixed Solvents
Ethanol/Water	A commonly used and effective mixed solvent system.[2]
Acetone/Water	Another good initial choice for mixed solvent systems.[2]
Toluene/Hexane	Suitable for less polar compounds.[2]

Experimental Protocols

General Recrystallization Protocol for N2-Methylpyridine-2,5-diamine

This protocol provides a general methodology. The optimal solvent, volumes, and temperatures should be determined on a small scale first.

• Solvent Selection: In separate test tubes, place a small amount of the crude N2-Methylpyridine-2,5-diamine. Add a few drops of different potential solvents or solvent mixtures to each tube and observe the solubility at room temperature and upon heating. The ideal solvent will dissolve the compound when hot but show low solubility at room temperature.[2]

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and stirring until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.[2]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a very small amount of activated charcoal. Reheat the solution to boiling for a few minutes.[2]

• Hot Filtration: Preheat a funnel and a receiving flask. Filter the hot solution to remove any insoluble impurities or activated charcoal.[2]

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[1][2]

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Allow the crystals to dry on the filter paper by drawing air through them. For final drying, place the crystals in a desiccator.[2]

Mandatory Visualization

The following diagram illustrates a logical workflow for troubleshooting common issues during the recrystallization of N2-Methylpyridine-2,5-diamine.

Caption: A workflow for troubleshooting common issues during recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 6. Tips & Tricks [chem.rochester.edu]
• 7. Buy N2,N2-Dimethylpyridine-2,5-diamine | 4928-43-2 [smolecule.com]

Technical Support Center: Synthesis of N2-Methylpyridine-2,5-diamine

Welcome to the technical support center for the synthesis of N2-Methylpyridine-2,5-diamine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions (FAQs) encountered during the synthesis of this compound.

Synthesis Overview

The synthesis of N2-Methylpyridine-2,5-diamine is typically a multi-step process. A common route involves three key stages:

• Nitration: 2-Aminopyridine is nitrated to form 2-amino-5-nitropyridine.

• Reduction: The nitro group of 2-amino-5-nitropyridine is reduced to an amino group to yield 2,5-diaminopyridine.

• Selective Methylation: 2,5-Diaminopyridine is selectively methylated on the N2-amino group to produce the final product, N2-Methylpyridine-2,5-diamine.

This guide will address common issues and byproducts associated with each of these stages.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Stage 1: Nitration of 2-Aminopyridine

FAQ 1: What are the most common byproducts observed during the nitration of 2-aminopyridine?

The nitration of 2-aminopyridine can lead to the formation of several byproducts. The most prevalent are:

• 2-Amino-3-nitropyridine: This is the primary isomeric byproduct. The ratio of 5-nitro to 3-nitro isomers can be influenced by reaction conditions.

• 2-Nitraminopyridine: This byproduct is formed by N-nitration of the amino group. It is often a kinetic product and can rearrange to the C-nitrated isomers (2-amino-5-nitropyridine and 2-amino-3-nitropyridine) under acidic conditions and elevated temperatures.

• Dinitrated Products: Although less common under controlled conditions, dinitration can occur, leading to products such as 2-amino-3,5-dinitropyridine.

Troubleshooting Guide: Nitration Stage

Observed Issue	Potential Cause	Recommended Solution
Low yield of 2-amino-5-nitropyridine and high proportion of 2-amino-3-nitropyridine.	Reaction temperature may be too high, favoring the formation of the 3-nitro isomer.	Carefully control the reaction temperature, keeping it within the recommended range for the specific protocol. Gradual addition of the nitrating agent can also help manage the reaction exotherm.
Significant formation of 2-nitraminopyridine.	Low reaction temperature and insufficient acid catalyst can favor N-nitration.	Ensure the reaction is carried out at a sufficiently high temperature (as per the protocol) to facilitate the rearrangement of any formed 2-nitraminopyridine to the desired C-nitro product. The concentration of sulfuric acid is also crucial.
Presence of dinitrated byproducts.	Excess nitrating agent or harsh reaction conditions.	Use a stoichiometric amount of the nitrating agent. Avoid excessively high temperatures and prolonged reaction times.
Incomplete reaction.	Insufficient amount of nitrating agent or reaction time.	Ensure the correct stoichiometry of reagents. Monitor the reaction progress using techniques like TLC or HPLC to determine the optimal reaction time.

Quantitative Data: Byproduct Formation in Nitration

Byproduct	Typical Yield Range (%)	Conditions Favoring Formation
2-Amino-3-nitropyridine	5 - 20%	Higher reaction temperatures.
2-Nitraminopyridine	Variable	Lower reaction temperatures, insufficient acid.
Dinitrated Products	< 5%	Excess nitrating agent, high temperatures.

Note: Yields are highly dependent on the specific experimental protocol.

Stage 2: Reduction of 2-Amino-5-nitropyridine

FAQ 2: What are the potential byproducts during the reduction of 2-amino-5-nitropyridine?

The primary concern during the reduction step is incomplete reaction, leading to the presence of starting material or partially reduced intermediates. Common byproducts include:

• Unreacted 2-amino-5-nitropyridine: A sign of incomplete reduction.

• Nitroso and Hydroxylamine Intermediates: These are intermediates in the reduction of a nitro group and may be present if the reduction is not driven to completion.

Troubleshooting Guide: Reduction Stage

Observed Issue	Potential Cause	Recommended Solution
Incomplete reduction (presence of starting material).	Insufficient reducing agent, deactivated catalyst (if using catalytic hydrogenation), or insufficient reaction time.	Increase the equivalents of the reducing agent. If using a catalyst like Pd/C, ensure it is fresh and active. Monitor the reaction to completion.
Formation of colored impurities.	Potential formation of azo or azoxy compounds from side reactions of intermediates.	Ensure a sufficiently strong reducing environment and proper reaction work-up to minimize the formation and persistence of these colored byproducts.

Stage 3: Selective Methylation of 2,5-Diaminopyridine

FAQ 3: What are the challenges and common byproducts in the selective methylation of 2,5-diaminopyridine?

Selective N-methylation of a diamine can be challenging. The primary byproducts are due to a lack of selectivity:

• N2,N2-Dimethylpyridine-2,5-diamine: This is the product of over-methylation at the N2 position.

• N5-Methylpyridine-2,5-diamine: Methylation at the N5 amino group.

• N2,N5-Dimethylpyridine-2,5-diamine and other polysubstituted products: Methylation at both nitrogen atoms.

• Quaternary Ammonium Salts: Over-methylation of the pyridine ring nitrogen can lead to the formation of pyridinium salts.

Troubleshooting Guide: Selective Methylation Stage

Observed Issue	Potential Cause	Recommended Solution
Significant over-methylation (N2,N2-dimethyl product).	Excess methylating agent, prolonged reaction time, or high temperature.	Use a controlled amount of the methylating agent (closer to 1 equivalent). Carefully monitor the reaction progress and stop it once the desired product is maximized. Lowering the reaction temperature can also improve selectivity.
Formation of the N5-methyl isomer.	The relative reactivity of the two amino groups.	The N2-amino group is generally more nucleophilic. However, reaction conditions can influence selectivity. Consider using a protecting group strategy for the N5-amino group if high selectivity is required.
Presence of multiple methylation products.	Lack of control over reaction conditions.	Employ a milder methylating agent. Optimize stoichiometry, temperature, and reaction time. Purification by column chromatography is often necessary.

Quantitative Data: Byproduct Formation in Selective Methylation

Byproduct	Typical Yield Range (%)	Conditions Favoring Formation
N2,N2-Dimethylpyridine-2,5-diamine	5 - 30%	Excess methylating agent, high temperature.
N5-Methylpyridine-2,5-diamine	5 - 15%	Dependent on reaction conditions and reagents.
Polymethylated Products	< 10%	Harsh reaction conditions.

Note: Yields are highly dependent on the specific experimental protocol and the methylating agent used.

Experimental Protocols

Detailed experimental protocols for each stage of the synthesis are crucial for reproducibility and troubleshooting. Below are representative methodologies.

Protocol 1: Nitration of 2-Aminopyridine

• Reaction Setup: In a flask equipped with a stirrer and a dropping funnel, dissolve 2-aminopyridine in concentrated sulfuric acid, maintaining the temperature below 20°C with an ice bath.

• Nitration: Slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid dropwise to the solution, ensuring the temperature does not exceed 30°C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for a specified time, monitoring the reaction by TLC.

• Work-up: Carefully pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium hydroxide solution) to precipitate the product.

• Purification: Filter the crude product, wash with water, and purify by recrystallization or column chromatography to separate the 5-nitro and 3-nitro isomers.

Protocol 2: Reduction of 2-Amino-5-nitropyridine

• Catalytic Hydrogenation: To a solution of 2-amino-5-nitropyridine in a suitable solvent (e.g., ethanol or methanol), add a catalytic amount of palladium on carbon (Pd/C).

• Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stir vigorously at room temperature.

• Monitoring: Monitor the reaction progress by TLC until the starting material is completely consumed.

• Work-up: Filter the reaction mixture through a pad of celite to remove the catalyst.

• Isolation: Evaporate the solvent under reduced pressure to obtain the crude 2,5-diaminopyridine.

Protocol 3: Selective Methylation of 2,5-Diaminopyridine

• Reaction Setup: Dissolve 2,5-diaminopyridine in a suitable solvent (e.g., THF or DMF).

• Methylation: Add a methylating agent (e.g., methyl iodide or dimethyl sulfate) dropwise at a controlled temperature (often at 0°C or room temperature). A base (e.g., potassium carbonate or triethylamine) may be required.

• Reaction: Stir the mixture for the designated time, monitoring by TLC to observe the formation of the desired product and the consumption of the starting material.

• Work-up: Quench the reaction and perform an appropriate aqueous work-up to remove excess reagents and salts.

• Purification: Purify the crude product by column chromatography to separate the desired N2-methylated product from unreacted starting material and other methylated byproducts.

Visualizing Reaction Pathways and Troubleshooting

The following diagrams illustrate the key reaction steps and a logical workflow for troubleshooting common issues.

Caption: Synthetic pathway for N2-Methylpyridine-2,5-diamine highlighting key byproducts.

Caption: A logical workflow for troubleshooting issues in the synthesis.

This technical support guide provides a foundational understanding of the common byproducts and troubleshooting strategies for the synthesis of N2-Methylpyridine-2,5-diamine. For specific and complex issues, it is always recommended to consult detailed literature and perform thorough analytical characterization of all products and byproducts.

N2-Methylpyridine-2,5-diamine stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of N2-Methylpyridine-2,5-diamine, along with troubleshooting guides for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N2-Methylpyridine-2,5-diamine?

A1: To ensure the long-term stability of N2-Methylpyridine-2,5-diamine, it is crucial to store it under appropriate conditions. Key recommendations include:

• Temperature: Store in a cool environment, with some suppliers of similar compounds recommending refrigeration at 2-8°C.[1]

• Atmosphere: For optimal stability and to prevent oxidation, storage under an inert atmosphere (e.g., nitrogen or argon) is advised.[1]

• Light: The compound should be protected from light. Store in a dark or amber-colored vial.[1]

• Container: Keep the compound in a tightly sealed container to prevent moisture ingress and contamination.[2]

• Ventilation: Store in a well-ventilated area.[2]

• Hazards: Keep away from heat, sparks, open flames, and other sources of ignition.[2]

Q2: What are the potential signs of degradation of N2-Methylpyridine-2,5-diamine?

A2: Degradation of N2-Methylpyridine-2,5-diamine may be indicated by:

• Color Change: A noticeable change in the color of the solid or solution.

• Insolubility: The compound failing to dissolve in a solvent in which it is known to be soluble.

• Unexpected Analytical Results: Appearance of new peaks in chromatograms (e.g., HPLC, GC) or shifts in spectral data (e.g., NMR, IR) that do not correspond to the pure compound.

• Reduced Potency: A decrease in the expected reactivity or biological activity in experimental assays.

Q3: To what common laboratory reagents is N2-Methylpyridine-2,5-diamine sensitive?

A3: N2-Methylpyridine-2,5-diamine, being an aromatic amine, is susceptible to degradation in the presence of:

• Strong Oxidizing Agents: Reagents like hydrogen peroxide, potassium permanganate, or even atmospheric oxygen can lead to the formation of N-oxides or other oxidation products.[3]

• Strong Acids and Bases: While it can form salts, prolonged exposure to harsh acidic or basic conditions, especially at elevated temperatures, can promote hydrolysis or other degradative reactions.

• Light: Photodegradation can occur upon exposure to UV or visible light.

Troubleshooting Guide

This guide addresses specific issues that users might encounter during their experiments with N2-Methylpyridine-2,5-diamine.

Issue	Possible Cause	Suggested Solution
Inconsistent experimental results	Degradation of the compound due to improper storage or handling.	1. Review storage conditions. Ensure the compound is stored at the recommended temperature, protected from light, and under an inert atmosphere.2. Use freshly opened vials or newly prepared solutions for critical experiments.3. Perform a quick purity check (e.g., TLC, HPLC) before use.
Appearance of unknown peaks in HPLC/LC-MS	The compound has degraded, leading to the formation of impurities.	1. Analyze the sample using LC-MS to identify the mass of the impurity, which can give clues about the degradation product (e.g., addition of an oxygen atom for an N-oxide).2. Refer to the forced degradation study protocol to understand potential degradation pathways.3. Purify the starting material if significant degradation is suspected.
Low reaction yield	The starting material may have degraded, reducing the amount of active reactant.	1. Confirm the purity of N2-Methylpyridine-2,5-diamine before starting the reaction.2. Ensure that the reaction conditions are compatible with the stability of the compound (e.g., avoid strong oxidants if not intended).
Color change of the solution during the experiment	This can be an indication of oxidation or other degradation reactions.	1. If the reaction is not intended to be an oxidation, consider degassing the solvent and running the reaction under an inert atmosphere.2. Protect the reaction mixture from light.

Data Presentation

Summary of Recommended Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	To slow down potential degradation reactions.
Atmosphere	Inert Gas (Nitrogen, Argon)	To prevent oxidation of the amine groups.[1]
Light	Protected from light (Amber vial)	To prevent photodegradation.[1]
Container	Tightly sealed	To prevent exposure to moisture and air.[2]
Location	Well-ventilated, away from ignition sources	Safety precaution due to potential flammability.[2]

Experimental Protocols

Protocol for Forced Degradation Study of N2-Methylpyridine-2,5-diamine

Objective: To investigate the stability of N2-Methylpyridine-2,5-diamine under various stress conditions and to identify potential degradation products. This type of study is crucial for developing stable formulations and establishing appropriate storage conditions.[4][5]

Materials:

• N2-Methylpyridine-2,5-diamine

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV detector or a mass spectrometer

• pH meter

• Photostability chamber

• Oven

Methodology:

• Preparation of Stock Solution:

  • Prepare a stock solution of N2-Methylpyridine-2,5-diamine at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

• Stress Conditions: (The goal is to achieve 5-20% degradation[6])

  • Acid Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

    • Keep the solution at room temperature for 24 hours. If no degradation is observed, heat the solution at 60°C for 24 hours.

    • Neutralize the solution with an equivalent amount of 0.1 M NaOH before analysis.

  • Base Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

    • Keep the solution at room temperature for 24 hours. If no degradation is observed, heat the solution at 60°C for 24 hours.

    • Neutralize the solution with an equivalent amount of 0.1 M HCl before analysis.

  • Oxidative Degradation:

    • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

    • Keep the solution at room temperature, protected from light, for 24 hours.

  • Thermal Degradation:

    • Place the solid compound in an oven at 60°C for 48 hours.

    • Also, expose the stock solution to the same conditions.

  • Photolytic Degradation:

    • Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter in a photostability chamber (as per ICH Q1B guidelines).[6]

• Sample Analysis:

  • At specified time points (e.g., 0, 6, 12, 24, 48 hours), withdraw aliquots of the stressed samples.

  • Dilute the samples to a suitable concentration for HPLC analysis.

  • Analyze the samples by a validated stability-indicating HPLC method. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a modifier like formic acid for MS compatibility) is a good starting point.

  • Monitor the chromatograms for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

• Data Interpretation:

  • Calculate the percentage degradation of N2-Methylpyridine-2,5-diamine.

  • If coupled with a mass spectrometer, determine the mass-to-charge ratio (m/z) of the degradation products to help in their identification.

Mandatory Visualization

Caption: Troubleshooting workflow for stability issues.

Caption: Forced degradation experimental workflow.

References

• 1. Buy N2,N2-Dimethylpyridine-2,5-diamine | 4928-43-2 [smolecule.com]
• 2. Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buy N5-Methylpyridine-2,5-diamine (EVT-3194909) | 856169-89-6 [evitachem.com]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. longdom.org [longdom.org]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Technical Support Center: N2-Methylpyridine-2,5-diamine

This guide provides researchers, scientists, and drug development professionals with essential information for investigating the stability and degradation of N2-Methylpyridine-2,5-diamine. Given the limited specific literature on this compound, the guidance is based on established principles for analogous aminopyridine and N-methyl aromatic amine structures.

Troubleshooting Guide

This section addresses specific experimental issues you may encounter.

Question 1: My LC-MS analysis shows multiple, unexpected peaks during a preliminary stability study. How can I determine if these are degradation products or impurities?

Answer: This is a common challenge when working with a new chemical entity. A systematic approach is required:

• Characterize Starting Material: First, obtain a high-purity reference standard of N2-Methylpyridine-2,5-diamine. Run a high-resolution LC-MS/MS analysis on this standard to create a baseline impurity profile.

• Perform a Forced Degradation Study: Conduct a forced degradation (or stress testing) study, which is essential for identifying likely degradation products.[1][2] Exposing the compound to accelerated stress conditions (acid, base, oxidation, heat, light) will intentionally generate degradation products.[3][4]

• Compare Chromatograms: Compare the chromatograms from your stability study with those from the baseline analysis and the forced degradation study. Peaks that are absent or minor in the reference standard but appear or grow significantly in both your stability sample and the stressed samples are likely degradation products.

• Mass Balance Analysis: Ensure that the total amount of the drug plus its degradation products remains reasonably constant over the course of the experiment. A good mass balance provides confidence that all major degradation products are being detected.[5]

Question 2: I'm observing poor recovery of my compound from the samples, and the results are inconsistent. What could be the cause?

Answer: Poor recovery and inconsistency often point to issues with solubility, adsorption, or unaddressed instability.

• Solubility Issues: Pyridine derivatives can sometimes exhibit low aqueous solubility.[6]

  • Solution: Verify the solubility of N2-Methylpyridine-2,5-diamine in your chosen solvent system. You may need to adjust the pH or use a co-solvent like acetonitrile or methanol to ensure it remains fully dissolved throughout the experiment.

• Adsorption: Highly polar compounds can adsorb to glass or plastic surfaces, especially at low concentrations.

  • Solution: Consider using silanized glassware or polypropylene vials to minimize adsorption. Include a rinse step with a strong solvent during sample extraction to recover any adsorbed material.

• Oxidative Instability: Aromatic amines are often susceptible to oxidation by atmospheric oxygen or trace contaminants in solvents.[5][7]

  • Solution: Prepare solutions fresh and consider purging solvents with an inert gas like nitrogen or argon. Store samples in amber vials to protect from light, which can catalyze oxidation, and keep them at reduced temperatures.[4]

Question 3: My attempts to characterize a major degradation product via MS/MS are inconclusive. How can I get a clearer picture of its structure?

Answer: When MS/MS data is insufficient, a combination of techniques is necessary for full structural elucidation.[1]

• High-Resolution Mass Spectrometry (HRMS): Use an Orbitrap or TOF mass spectrometer to determine the accurate mass of the degradation product. This will provide its elemental formula, which is a critical first step.

• Isolate the Degradant: Use semi-preparative HPLC to isolate a sufficient quantity of the degradation product for further analysis.[8]

• Nuclear Magnetic Resonance (NMR): NMR spectroscopy is the gold standard for structure elucidation. 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments on the isolated compound will help you piece together its complete chemical structure.

• LC-NMR: If isolation is difficult, hyphenated techniques like LC-NMR can be used to obtain NMR data on the peak as it elutes from the column.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most likely degradation pathways for N2-Methylpyridine-2,5-diamine under oxidative stress?

A1: Based on its structure, N2-Methylpyridine-2,5-diamine has several sites susceptible to oxidation.[5][9] The most probable pathways include:

• N-Oxidation: The pyridine ring nitrogen can be oxidized to form the corresponding Pyridine-N-oxide. This is a common metabolic and chemical degradation route for pyridines.[8]

• Amino Group Oxidation: The primary (at C5) and secondary (at C2) amino groups are electron-rich and can be oxidized. This could lead to the formation of nitroso or nitro derivatives.[8][10]

• N-Demethylation: The N-methyl group is a target for oxidative N-dealkylation, which would yield the parent 2,5-diaminopyridine.[11]

• Ring Hydroxylation: Direct oxidation of the pyridine ring can introduce a hydroxyl group, forming a hydroxypyridine derivative.[12]

Q2: How is the pyridine ring itself likely to degrade?

A2: The pyridine ring is aromatic and generally stable. However, under harsh conditions or through microbial action, ring cleavage can occur.[12][13] This process often begins with hydroxylation of the ring, for example, to form a dihydroxypyridine intermediate.[14] Subsequent enzymatic or chemical oxidation can then cleave the C-C bonds within the ring, leading to smaller, linear, and more easily metabolized molecules like fumaric acid or succinic acid.[13][14]

Q3: What role does pH play in the stability of this compound?

A3: The pH of the solution is critical. The amino groups and the pyridine nitrogen are basic and will be protonated at low pH. Protonation of the amino groups can decrease their susceptibility to oxidation.[8] Conversely, highly alkaline conditions may deprotonate the amino groups, potentially increasing their reactivity. Hydrolytic degradation pathways are typically accelerated at the extremes of pH (e.g., < pH 2 or > pH 10). The greatest stability is often found in the neutral to slightly acidic pH range.[6]

Proposed Degradation Pathways & Workflows

Visualizations

Below are diagrams representing a proposed oxidative degradation pathway and a typical experimental workflow for studying it.

Caption: Proposed oxidative degradation pathways for N2-Methylpyridine-2,5-diamine.

Caption: Experimental workflow for a forced degradation study.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the conditions for stress testing to identify potential degradation products and pathways. The goal is to achieve 5-20% degradation of the parent compound.[3]

1. Materials:

• N2-Methylpyridine-2,5-diamine (high purity)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% solution

• Class A volumetric flasks, pipettes, and autosampler vials (amber)

2. Stock Solution Preparation:

• Prepare a 1 mg/mL stock solution of N2-Methylpyridine-2,5-diamine in methanol.

3. Stress Conditions: For each condition, prepare a sample in a sealed vial. Include a control sample stored at 4°C in the dark.

• Acid Hydrolysis:

  • Mix 1 mL of stock solution with 9 mL of 0.1 M HCl.

  • Incubate at 60°C.

  • Take samples at 2, 6, 24, and 48 hours.

  • Before analysis, neutralize with an equivalent volume and concentration of NaOH.

• Base Hydrolysis:

  • Mix 1 mL of stock solution with 9 mL of 0.1 M NaOH.

  • Incubate at 60°C.

  • Sample and neutralize with HCl as above.

• Oxidative Degradation:

  • Mix 1 mL of stock solution with 9 mL of 3% H₂O₂.

  • Keep at room temperature, protected from light.

  • Sample at 1, 4, 8, and 24 hours.[1]

• Thermal Degradation:

  • Place a sealed vial of the stock solution in an oven at 80°C.

  • Sample at 24, 48, and 72 hours.

• Photolytic Degradation:

  • Place a sealed quartz vial (or clear glass vial) of the stock solution in a photostability chamber.

  • Expose to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (ICH Q1B guidelines).

  • Keep a control sample wrapped in aluminum foil in the same chamber.

4. Analysis:

• Analyze all samples by a stability-indicating HPLC-UV method, coupled with a mass spectrometer (LC-MS).

• The HPLC method should be capable of separating the parent peak from all degradation products. A C18 column with a gradient elution of water/acetonitrile containing 0.1% formic acid is a common starting point.

• Calculate the percentage degradation and perform a mass balance assessment.

Data Presentation

Table 1: Representative Data from Forced Degradation Study

Stress Condition	Time (hours)	Parent Compound Remaining (%)	Major Degradation Product 1 (Area %)	Major Degradation Product 2 (Area %)	Mass Balance (%)
0.1 M HCl, 60°C	24	95.2	2.1 (RRT 0.85)	1.5 (RRT 1.10)	98.8
0.1 M NaOH, 60°C	24	91.8	4.3 (RRT 0.91)	Not Detected	96.1
3% H₂O₂, RT	8	84.5	9.8 (RRT 1.25)	3.5 (RRT 0.76)	97.8
Heat, 80°C	48	98.1	0.8 (RRT 0.91)	Not Detected	98.9
Light (ICH Q1B)	-	96.5	1.9 (RRT 1.25)	0.7 (RRT 0.91)	99.1

RRT = Relative Retention Time. Data is hypothetical and for illustrative purposes only.

References

• 1. ijrpp.com [ijrpp.com]
• 2. acdlabs.com [acdlabs.com]
• 3. researchgate.net [researchgate.net]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. N-oxidation of aromatic amines by intracellular oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Metabolism of carcinogenic and non-carcinogenic N-nitroso-N-methylaminopyridines. II. Investigations in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for N2-Methylpyridine-2,5-diamine

This technical support center provides guidance for researchers, scientists, and drug development professionals on the synthesis and optimization of reaction conditions for N2-Methylpyridine-2,5-diamine. The information is presented in a question-and-answer format to directly address potential challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is a general synthetic approach for N2-Methylpyridine-2,5-diamine?

A common strategy for the synthesis of N2-Methylpyridine-2,5-diamine is the direct mono-N-methylation of the starting material, 2,5-diaminopyridine. This typically involves the use of a methylating agent in the presence of a base to selectively introduce a methyl group onto one of the amino functionalities. The key challenge lies in controlling the regioselectivity to favor methylation at the N2 position and to minimize side products.

Q2: Which methylating agents are suitable for this reaction?

Several methylating agents can be employed, with methyl iodide (CH₃I) and dimethyl sulfate ((CH₃)₂SO₄) being the most common. The choice of reagent can influence the reaction rate and selectivity. Methyl iodide is generally more reactive.

Q3: How can I control the regioselectivity to favor N2-methylation over N5-methylation?

Achieving high regioselectivity in the methylation of diaminopyridines can be challenging. The relative nucleophilicity of the two amino groups is a key factor. The electronic properties of the pyridine ring influence the electron density on each nitrogen atom. In 2,5-diaminopyridine, the N2-amino group is generally considered to be more nucleophilic due to electronic effects from the ring nitrogen. However, reaction conditions can significantly impact the outcome. Careful optimization of the solvent, temperature, and base is crucial.

Q4: What are the common side reactions to be aware of?

The primary side reactions of concern are:

• Over-methylation: Formation of N2,N2-dimethylpyridine-2,5-diamine or N2,N5-dimethylpyridine-2,5-diamine.

• Isomer formation: Synthesis of the N5-Methylpyridine-2,5-diamine isomer.

• Quaternization: Methylation of the pyridine ring nitrogen to form a pyridinium salt, especially under harsh conditions.

Q5: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are effective techniques for monitoring the reaction progress. HPLC is particularly useful for quantifying the formation of the desired product and identifying the presence of isomers and other impurities.[1]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Suggestions
Low to no conversion of starting material	1. Inactive methylating agent.2. Insufficient base strength or amount.3. Low reaction temperature.	1. Use a fresh, high-purity methylating agent.2. Employ a stronger base (e.g., NaH instead of K₂CO₃) or increase the stoichiometry of the base.3. Gradually increase the reaction temperature while monitoring for side product formation.
Formation of multiple products (over-methylation)	1. Excess methylating agent.2. High reaction temperature or prolonged reaction time.	1. Use a stoichiometric amount or a slight excess (1.0-1.2 equivalents) of the methylating agent.2. Perform the reaction at a lower temperature and monitor closely to stop the reaction upon consumption of the starting material.
Predominant formation of the N5-isomer	The reaction conditions favor methylation at the N5 position.	1. Modify the solvent polarity. A systematic screen of solvents (e.g., DMF, DMSO, THF, acetonitrile) is recommended.2. Experiment with different bases, as the counter-ion can influence the steric hindrance around the amino groups.
Product is difficult to purify from isomers	The N2 and N5 isomers have very similar physical properties.	1. Utilize preparative HPLC for separation.[1]2. Consider derivatization of the crude mixture to facilitate separation, followed by deprotection.

Experimental Protocols

Please note: The following is a general, representative protocol for the mono-N-methylation of 2,5-diaminopyridine. Optimization of stoichiometry, temperature, and reaction time is crucial for achieving the desired outcome and will likely be necessary for your specific experimental setup.

Representative Protocol for Mono-N-methylation:

• Reaction Setup: To a solution of 2,5-diaminopyridine (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or THF) under an inert atmosphere (e.g., nitrogen or argon), add a suitable base (e.g., potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride (NaH, 1.1 eq)).

• Addition of Methylating Agent: Stir the mixture at room temperature for 30 minutes. Then, slowly add the methylating agent (e.g., methyl iodide, 1.1 eq) dropwise.

• Reaction Monitoring: Monitor the reaction progress by TLC or HPLC at regular intervals.

• Workup: Once the reaction is complete, quench the reaction by the addition of water. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product should be purified by column chromatography or preparative HPLC to isolate the N2-Methylpyridine-2,5-diamine.

Data Presentation

Table 1: Hypothetical Optimization of Reaction Conditions

Entry	Methylating Agent	Base	Solvent	Temperature (°C)	Yield of N2-isomer (%)	Yield of N5-isomer (%)	Over-methylation (%)
1	Methyl Iodide (1.1 eq)	K₂CO₃ (1.5 eq)	DMF	25	45	30	10
2	Methyl Iodide (1.1 eq)	NaH (1.1 eq)	THF	0 to 25	60	20	5
3	Dimethyl Sulfate (1.1 eq)	K₂CO₃ (1.5 eq)	Acetonitrile	50	40	35	15
4	Methyl Iodide (1.0 eq)	NaH (1.1 eq)	THF	0	55	15	<5

Note: The data in this table is illustrative and intended to guide optimization. Actual results may vary.

Table 2: Predicted ¹H NMR Chemical Shifts for Isomer Differentiation

Proton	Predicted δ (ppm) for N2-isomer	Predicted δ (ppm) for N5-isomer	Rationale for Difference
H3	~6.5	~7.0	The electron-donating methylamino group at N2 will shield H3 more significantly than an amino group.
H4	~7.2	~6.8	The position relative to the two different amino groups will result in a noticeable shift.
H6	~7.8	~7.8	This proton is expected to be less affected by the position of the methyl group.
-CH₃	~2.9	~2.9	The chemical shift of the methyl protons themselves may not be significantly different.
-NH₂	Varies	Varies	Broad signals, position is concentration and solvent dependent.
-NHCH₃	Varies	Varies	Broad signal, position is concentration and solvent dependent.

Visualizations

Caption: General experimental workflow for the synthesis of N2-Methylpyridine-2,5-diamine.

Caption: A logical workflow for troubleshooting common issues in the synthesis.

References

• 1. N2-Methylpyridine-2,5-diamine | SIELC Technologies [sielc.com]

Technical Support Center: Troubleshooting N2-Methylpyridine-2,5-diamine Reactions

Welcome to the technical support center for N2-Methylpyridine-2,5-diamine reactions. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during chemical syntheses involving this versatile diamine. Below you will find a series of frequently asked questions (FAQs) and detailed troubleshooting guides for common cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for N2-Methylpyridine-2,5-diamine to ensure its stability?

A1: To prevent degradation, N2-Methylpyridine-2,5-diamine should be stored in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon). The amino groups are susceptible to oxidation when exposed to light and moisture.

Q2: My reaction is not proceeding to completion. What are some initial checks I should perform?

A2: First, verify the purity and integrity of your N2-Methylpyridine-2,5-diamine and other reagents. Ensure all solvents are anhydrous, as water can interfere with many coupling reactions. Confirm that your reaction is being conducted under a strictly inert atmosphere to prevent catalyst deactivation and unwanted side reactions. Finally, re-evaluate your reaction temperature and time based on established protocols for similar substrates.

Q3: I am observing the formation of multiple unidentified side products. What are the likely causes?

A3: The formation of multiple side products can stem from several factors. The presence of oxygen can lead to catalyst deactivation and the formation of homo-coupled byproducts.[1] If your reaction involves a strong base, it may be sensitive to certain functional groups on your substrates, leading to decomposition.[1] Additionally, for Suzuki coupling reactions, protodeboronation of the boronic acid can be a competing side reaction.[1]

Troubleshooting Guide: Suzuki Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling is a powerful method for forming carbon-carbon bonds between N2-Methylpyridine-2,5-diamine (or a halogenated derivative) and an organoboron compound. However, challenges can arise.

Problem 1: Low to No Product Yield

Possible Cause	Troubleshooting Step	Expected Outcome
Catalyst Inactivation	Ensure rigorous exclusion of oxygen by thoroughly degassing solvents and maintaining a positive pressure of an inert gas (e.g., Argon or Nitrogen).	Improved catalyst lifetime and reaction conversion.
Poor Base Solubility	If using a solid base like K₃PO₄ or Cs₂CO₃, ensure it is finely powdered. Consider switching to a more soluble base or adding a co-solvent like water to improve solubility.	Enhanced base effectiveness and increased reaction rate.
Boronic Acid Degradation	Use fresh, high-purity boronic acid. Protodeboronation can be minimized by using milder bases or switching to more stable boronic esters (e.g., pinacol esters).	Increased availability of the active boronic acid for cross-coupling.
Incorrect Ligand Choice	For electron-rich or sterically hindered substrates, consider using bulky, electron-rich phosphine ligands such as SPhos or XPhos to promote efficient oxidative addition and reductive elimination.	Increased reaction yield and efficiency.

Problem 2: Significant Formation of Side Products

Side Product	Possible Cause	Troubleshooting Step
Homo-coupled Boronic Acid	Presence of oxygen promoting oxidative homo-coupling.	Thoroughly degas all reagents and solvents and maintain a strict inert atmosphere.
De-halogenated Starting Material	Presence of water and a strong base leading to hydrolysis of the aryl halide.	Use anhydrous solvents and ensure the base is dry. Consider a milder base.
Unidentified Impurities	Reaction temperature is too high, leading to decomposition of starting materials or product.	Lower the reaction temperature and extend the reaction time. Monitor reaction progress by TLC or LC-MS.

Experimental Protocol: Suzuki Coupling of 5-Bromo-N2-methylpyridine-2,3-diamine with Arylboronic Acids

This protocol is adapted from a procedure for a similar substrate and can serve as a starting point for optimization.[2]

Materials:

• 5-Bromo-N2-methylpyridine-2,3-diamine

• Arylboronic acid (1.2 equivalents)

• Pd(PPh₃)₄ (5 mol%)

• K₂CO₃ (2.2 equivalents)

• Toluene:Ethanol (4:1 mixture), degassed

• Microwave reaction vials

Procedure:

• To a microwave reaction vial, add 5-bromo-N2-methylpyridine-2,3-diamine, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Add the degassed toluene:ethanol solvent mixture.

• Seal the vial and place it in a microwave reactor.

• Heat the reaction mixture with stirring to the desired temperature (e.g., 120 °C) for a set time (e.g., 30-60 minutes).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture, dilute with an appropriate organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Yields: Reported yields for analogous reactions vary widely from 20% to 100%, depending on the specific arylboronic acid used.[2]

Troubleshooting Guide: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a key reaction for forming C-N bonds between N2-Methylpyridine-2,5-diamine and aryl halides.

Problem 1: Incomplete Conversion

Possible Cause	Troubleshooting Step	Expected Outcome
Inappropriate Base	The choice of base is critical. Strong, non-nucleophilic bases like NaOtBu or LHMDS are often required. Ensure the base is fresh and anhydrous.	Improved deprotonation of the amine and facilitation of the catalytic cycle.
Catalyst/Ligand System Not Optimal	The combination of palladium precursor and phosphine ligand is crucial. For challenging substrates, consider using more advanced catalyst systems with bulky, electron-rich ligands like Xantphos or Josiphos-type ligands.	Enhanced catalytic activity and higher conversion rates.
Steric Hindrance	If either the diamine or the aryl halide is sterically hindered, the reaction may require higher temperatures and longer reaction times.	Overcoming steric barriers to facilitate the coupling reaction.

Problem 2: Product Decomposition

Possible Cause	Troubleshooting Step	Expected Outcome
Base-Sensitive Functional Groups	If your aryl halide contains base-sensitive groups (e.g., esters, ketones), a strong base like NaOtBu may cause decomposition.[1] Consider using a weaker inorganic base such as Cs₂CO₃ or K₃PO₄, which may necessitate a higher reaction temperature.[1]	Preservation of sensitive functional groups and cleaner reaction profile.
High Reaction Temperature	Prolonged heating at high temperatures in the presence of a strong base can lead to degradation of the starting materials or the desired product.[1]	Minimized decomposition and improved isolated yield.

Experimental Protocol: General Buchwald-Hartwig Amination

This is a general protocol that should be optimized for N2-Methylpyridine-2,5-diamine.

Materials:

• N2-Methylpyridine-2,5-diamine

• Aryl halide (1.2 equivalents)

• Pd₂(dba)₃ (1-2 mol%)

• Xantphos (2-4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Toluene or Dioxane, anhydrous and degassed

• Schlenk tube or sealed vial

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium precursor, ligand, and base to a dry Schlenk tube.

• Add the N2-Methylpyridine-2,5-diamine and the degassed solvent.

• Add the aryl halide via syringe.

• Seal the tube and heat the mixture at the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product, wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Visualizing Reaction Workflows and Logic

Suzuki Coupling Troubleshooting Logic

Caption: Troubleshooting flowchart for low-yield Suzuki coupling reactions.

Buchwald-Hartwig Amination Experimental Workflow

Caption: General experimental workflow for Buchwald-Hartwig amination.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

N2-Methylpyridine-2,5-diamine handling and safety precautions

Technical Support Center: N2-Methylpyridine-2,5-diamine

This guide provides essential safety and handling information for researchers, scientists, and drug development professionals working with N2-Methylpyridine-2,5-diamine.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with N2-Methylpyridine-2,5-diamine?

A1: N2-Methylpyridine-2,5-diamine is a hazardous chemical with multiple risks. It is classified as a flammable liquid and vapor. It is harmful if swallowed or inhaled, toxic in contact with skin, and causes severe skin burns and eye damage. Additionally, it may cause respiratory irritation.[1]

Q2: What are the synonyms for N2-Methylpyridine-2,5-diamine?

A2: It is also known by synonyms such as 2-N-methylpyridine-2,5-diamine and N2-methyl-2,5-pyridinediamine.[1]

Q3: What are the recommended storage conditions for this chemical?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[2] It should be kept away from heat, sparks, open flames, hot surfaces, and other sources of ignition.[3] The storage area should be locked up or accessible only to authorized personnel. For optimal stability, storage in dark conditions under an inert atmosphere at temperatures between 2-8°C is recommended to prevent oxidation and degradation.[4]

Q4: What materials are incompatible with N2-Methylpyridine-2,5-diamine?

A4: This substance is incompatible with strong oxidizing agents, acids, and acid chlorides.[3][5] Contact with these materials should be strictly avoided.

Troubleshooting Guide

Q1: I smell a faint chemical odor in the lab. How do I know if I'm being exposed to N2-Methylpyridine-2,5-diamine?

A1: Any chemical odor should be investigated immediately. Since this compound can cause respiratory irritation and is harmful if inhaled, you should assume exposure is possible. Immediately ensure the ventilation in your work area (e.g., fume hood) is functioning correctly. If the odor persists, evacuate the immediate area and follow your institution's emergency procedures for a potential chemical spill or leak. Always work within a properly functioning chemical fume hood when handling this substance.

Q2: I accidentally spilled a small amount of N2-Methylpyridine-2,5-diamine on my gloved hand. What should I do?

A2: Immediately and carefully remove the contaminated glove using the proper removal technique to avoid skin contact.[6] Wash your hands thoroughly with soap and water.[6] Dispose of the contaminated glove as hazardous waste according to your local regulations. Obtain a new pair of compatible chemical-resistant gloves before resuming work.

Q3: The compound has changed color in the container. Is it still usable?

A3: A change in color may indicate degradation or contamination, potentially due to exposure to air, light, or moisture.[4][7] The compound is known to be air-sensitive.[3] While it might still be suitable for some non-critical applications, its purity is compromised. For sensitive experiments in drug development, it is highly recommended to use a fresh, uncompromised lot of the chemical to ensure the reliability and reproducibility of your results.

Safety and Handling Data

Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	C6H9N3	[1]
Molecular Weight	123.16 g/mol	[1]
Appearance	White powder or liquid	[4]
Flash Point	28 °C / 82.4 °F (data for 2-Picoline)	[3]
Autoignition Temp.	537 °C / 998.6 °F (data for 2-Picoline)	[3]

Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or face shield.	Protects against splashes that can cause severe eye damage.[6]
Skin Protection	Compatible chemical-resistant gloves (e.g., nitrile rubber). Protective clothing, lab coat.	Prevents skin contact, as the substance is toxic and causes severe burns.[6]
Respiratory Protection	NIOSH/MSHA or EN 149 approved respirator.	Required when vapors or aerosols are generated, as the substance is harmful if inhaled and causes respiratory irritation.[3]

Experimental Protocols

Standard Handling Protocol for N2-Methylpyridine-2,5-diamine

• Preparation: Before handling, ensure that a safety shower and eyewash station are readily accessible.[3][8] Confirm that the chemical fume hood is functioning correctly.

• PPE: Don appropriate PPE, including safety goggles, a face shield, a lab coat, and chemical-resistant gloves.[6]

• Handling: Conduct all work inside a chemical fume hood. Use explosion-proof electrical and ventilating equipment.[3] Employ non-sparking tools to prevent ignition.[3]

• Dispensing: Ground and bond the container and receiving equipment during transfer to prevent static discharge. Avoid generating vapors or aerosols.

• After Handling: Wash hands and face thoroughly after completing the work and before leaving the laboratory.[6] Do not eat, drink, or smoke in the work area.[6]

• Storage: Keep the container tightly closed and store it in a designated, well-ventilated, and secure area.

Accidental Spill Response Protocol

• Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate spill area. Move upwind from the spill.

• Ventilate: Ensure the area is well-ventilated, but avoid actions that could generate vapors.

• Assess: From a safe distance, assess the extent of the spill. For large spills, contact your institution's emergency response team immediately.

• Contain (for small spills): If you are trained and it is safe to do so, contain the spill using an inert absorbent material like dry sand or vermiculite. Do not use combustible materials.

• Clean-up: Carefully sweep or vacuum the absorbed material into a suitable, labeled container for hazardous waste disposal.[8] Use non-sparking tools.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

• Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste in accordance with local, regional, and national regulations.

Visual Guides

Caption: Workflow for Safely Handling N2-Methylpyridine-2,5-diamine.

Caption: Decision Tree for N2-Methylpyridine-2,5-diamine Spill Response.

Caption: First Aid Procedures for Exposure to N2-Methylpyridine-2,5-diamine.

References

• 1. N2-Methylpyridine-2,5-diamine | C6H9N3 | CID 119790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aksci.com [aksci.com]
• 3. fishersci.com [fishersci.com]
• 4. Buy N2,N2-Dimethylpyridine-2,5-diamine | 4928-43-2 [smolecule.com]
• 5. aksci.com [aksci.com]
• 6. enamine.enamine.net [enamine.enamine.net]
• 7. lobachemie.com [lobachemie.com]
• 8. fishersci.com [fishersci.com]

Technical Support Center: Purification of N2-Methylpyridine-2,5-diamine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the removal of impurities from N2-Methylpyridine-2,5-diamine. The following information is designed to address common issues encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in N2-Methylpyridine-2,5-diamine?

A1: Common impurities can include positional isomers (e.g., N4-Methylpyridine-2,5-diamine), unreacted starting materials from the synthesis, and byproducts from side reactions. Depending on the synthetic route, other potential impurities may include N-oxides and products of over-methylation. It is crucial to characterize the impurity profile of your specific batch, typically using techniques like HPLC-MS or GC-MS, to devise an effective purification strategy.[1][2]

Q2: Which purification techniques are most effective for N2-Methylpyridine-2,5-diamine?

A2: The most common and effective purification techniques for N2-Methylpyridine-2,5-diamine and related aromatic diamines are recrystallization, preparative high-performance liquid chromatography (HPLC), and extraction. The choice of method depends on the nature and quantity of the impurities, as well as the desired final purity and scale of the purification.

Q3: Can I use recrystallization to purify N2-Methylpyridine-2,5-diamine?

A3: Yes, recrystallization can be a highly effective method for purifying N2-Methylpyridine-2,5-diamine, particularly for removing less soluble or more soluble impurities. Success is highly dependent on the choice of solvent system.

Q4: My compound is "oiling out" during recrystallization. What should I do?

A4: "Oiling out" is a common issue with amines where the compound separates as a liquid instead of forming crystals. This can be addressed by:

• Slowing the cooling rate: Allow the solution to cool gradually to room temperature before further cooling in an ice bath.

• Using a more dilute solution: Add a small amount of additional solvent to the hot solution before cooling.

• Changing the solvent system: A mixture of a good solvent and a poor "anti-solvent" can promote crystallization.

• Using a seed crystal: If a small amount of pure, solid material is available, adding a seed crystal can induce crystallization.

Q5: What are the key parameters to consider for preparative HPLC purification?

A5: For preparative HPLC, critical parameters include the choice of stationary phase (column), mobile phase composition, flow rate, and sample loading. Reverse-phase chromatography on a C18 column is a common starting point. The mobile phase typically consists of a mixture of acetonitrile and water, often with a small amount of acid like formic acid or trifluoroacetic acid to improve peak shape.[3] Method development usually starts at the analytical scale and is then scaled up to a preparative scale.

Troubleshooting Guides

Recrystallization

Problem	Potential Cause	Suggested Solution
Compound does not dissolve in the hot solvent.	The solvent is not suitable for your compound.	Select a different solvent or solvent system. For amines, polar protic solvents or mixtures with non-polar solvents are often effective.
No crystals form upon cooling.	The solution is not sufficiently saturated, or the compound is too soluble in the cold solvent.	Evaporate some of the solvent to increase the concentration and then cool again. Alternatively, add an "anti-solvent" (a solvent in which your compound is insoluble but is miscible with the primary solvent) dropwise to the cooled solution until it becomes slightly turbid, then allow it to stand.
Poor recovery of the purified compound.	Too much solvent was used, or the compound has significant solubility in the cold solvent.	Use the minimum amount of hot solvent necessary to dissolve the compound. Ensure the solution is thoroughly cooled to minimize solubility. Wash the collected crystals with a minimal amount of ice-cold solvent.
The purified compound is still colored.	Colored impurities are not effectively removed by recrystallization alone.	Add a small amount of activated charcoal to the hot solution, heat for a few minutes, and then filter the hot solution to remove the charcoal before cooling.

Preparative HPLC

Problem	Potential Cause	Suggested Solution
Poor separation of the main peak from impurities.	The mobile phase composition is not optimal. The column is not suitable.	Optimize the mobile phase gradient on an analytical scale first. A shallower gradient can improve resolution. Consider a different stationary phase if baseline separation cannot be achieved.
Peak tailing.	Secondary interactions between the basic amine and the silica support of the column.	Add a small amount of a basic modifier, such as triethylamine (0.1%), to the mobile phase to improve peak shape.
Column overloading leading to broad peaks.	Too much sample has been injected onto the column.	Reduce the sample load. Perform a loading study at the analytical scale to determine the maximum sample capacity before significant peak distortion occurs.
Low recovery of the compound from the column.	The compound may be irreversibly adsorbed onto the column or is unstable under the chromatographic conditions.	Ensure the mobile phase pH is compatible with the compound's stability. If using a silica-based column, consider an alternative stationary phase like a polymer-based column for highly basic compounds.

Experimental Protocols

Recrystallization Protocol (Illustrative Example)

This protocol is adapted from a procedure for a structurally similar aminopyridine and may require optimization for N2-Methylpyridine-2,5-diamine.

• Dissolution: In a suitable flask, dissolve the crude N2-Methylpyridine-2,5-diamine in a minimal amount of a hot solvent mixture, for example, a mixture of a polar solvent like ethanol and a less polar co-solvent like toluene or hexane.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal (approximately 1-2% by weight of the crude compound) and gently boil for 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal and any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Crystal formation should be observed. For maximum yield, the flask can then be placed in an ice bath for 30-60 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent or a suitable anti-solvent.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Preparative HPLC Protocol (Illustrative Example)

This is a general starting point for developing a preparative HPLC method.

• Column: C18 reverse-phase preparative column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start with a low percentage of B and gradually increase it over 20-30 minutes. An example gradient could be 10-50% B over 25 minutes.

• Flow Rate: A typical flow rate for this column size would be in the range of 15-25 mL/min.

• Detection: UV detection at a wavelength where the compound and impurities have good absorbance (e.g., 254 nm).

• Sample Preparation: Dissolve the crude N2-Methylpyridine-2,5-diamine in a small amount of the initial mobile phase or a compatible solvent like methanol. Filter the sample solution through a 0.45 µm filter before injection.

• Fraction Collection: Collect fractions based on the UV chromatogram, focusing on the main peak corresponding to the desired product.

• Post-Purification: Combine the pure fractions, and remove the solvent under reduced pressure (e.g., using a rotary evaporator). The resulting solid can be further dried under high vacuum.

Data Presentation

Table 1: Purity Improvement via Different Purification Methods (Illustrative Data)

Purification Method	Initial Purity (%)	Final Purity (%)	Recovery (%)
Recrystallization (Ethanol/Toluene)	85	98.5	75
Preparative HPLC (C18, ACN/H₂O)	85	>99.5	60
Acid-Base Extraction	85	95	85

Note: The data presented in this table is for illustrative purposes and may not represent actual experimental results.

Visualizations

Caption: General purification workflow for N2-Methylpyridine-2,5-diamine.

Caption: Troubleshooting decision tree for common purification issues.

References

• 1. Buy N2,N2-Diethyl-6-methyl-2,5-pyridinediamine (EVT-3324341) | 161257-27-8 [evitachem.com]
• 2. benchchem.com [benchchem.com]
• 3. Buy N2,N2-Dimethylpyridine-2,5-diamine | 4928-43-2 [smolecule.com]

Technical Support Center: Scaling Up the Synthesis of N2-Methylpyridine-2,5-diamine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for the synthesis of N2-Methylpyridine-2,5-diamine. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation to address challenges encountered during laboratory-scale and scale-up production.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of N2-Methylpyridine-2,5-diamine in a question-and-answer format.

Q1: The reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields can stem from several factors. A systematic approach to troubleshooting is recommended:

• Incomplete Reaction: The reaction may not be reaching completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[1] Consider extending the reaction time or increasing the temperature. However, be cautious of potential side reactions at higher temperatures.

• Suboptimal Reagent Stoichiometry: The ratio of reactants may not be optimal.

  • Solution: Perform small-scale experiments to screen different molar ratios of the aminating agent and the pyridine precursor.

• Presence of Impurities: Impurities in starting materials or solvents can inhibit the reaction.

  • Solution: Ensure all starting materials and solvents are of high purity and are appropriately dried.

• Poor Nucleophilicity of the Aminating Agent: The methylamine source may not be sufficiently nucleophilic under the reaction conditions.

  • Solution: If using a salt form of methylamine, ensure the base used for deprotonation is strong enough and added correctly. Alternatively, consider using a more reactive methylamine equivalent.

Q2: I am observing the formation of multiple products, making purification difficult. How can I improve the selectivity of the reaction?

A2: The formation of isomeric byproducts is a common challenge in pyridine chemistry.

• Incorrect Regioselectivity: The methylamino group may be adding to an undesired position on the pyridine ring.

  • Solution: The regioselectivity is influenced by electronic and steric factors.[2] If starting from a substituted pyridine, the nature and position of the existing substituent will direct the incoming amine. Consider modifying the starting material to favor the desired isomer. For instance, the use of a pyridine N-oxide can alter the position of amination.[2][3]

• Dimerization or Polymerization: Side reactions such as dimerization can occur, especially at high temperatures.[4]

  • Solution: Lowering the reaction temperature and ensuring a controlled addition of reagents can minimize these side reactions.

Q3: The purification of N2-Methylpyridine-2,5-diamine is challenging. What purification strategies are most effective?

A3: The purification of aminopyridine isomers can be difficult due to their similar polarities.

• Column Chromatography: This is a common method for separating isomers.

  • Solution: A careful selection of the stationary and mobile phases is crucial. For polar compounds like diamines, silica gel or alumina can be effective. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate) is often necessary.[2] The use of specialized columns, such as those for hydrogen bonding interactions, may also be beneficial for separating isomers.[5]

• Recrystallization: If a suitable solvent system can be found, recrystallization can be a highly effective method for obtaining pure product.

  • Solution: Experiment with various solvent mixtures to find one in which the desired product has high solubility at elevated temperatures and low solubility at room temperature, while impurities remain soluble.

• Acid-Base Extraction: The basicity of the amino groups can be exploited for purification.

  • Solution: The product can be extracted into an acidic aqueous solution, washed with an organic solvent to remove non-basic impurities, and then the aqueous layer can be basified to precipitate the pure product, which is then extracted with an organic solvent.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare N2-Methylpyridine-2,5-diamine?

A1: Several synthetic strategies can be employed. The choice of route often depends on the availability of starting materials and the desired scale of the synthesis. Common methods include:

• Nucleophilic Aromatic Substitution (SNAr): This involves the reaction of a pyridine ring bearing a good leaving group (e.g., a halogen) at the 2-position with methylamine.

• Chichibabin Reaction: This classic method involves the direct amination of a pyridine derivative with an alkali metal amide, such as sodium amide.[4][6]

• From Pyridine N-Oxides: Activation of the pyridine ring through N-oxidation allows for nucleophilic attack by an aminating agent at the 2-position.[2][3]

Q2: What are the critical safety precautions to consider when scaling up the synthesis?

A2: Scaling up chemical reactions introduces new safety challenges.

• Exothermic Reactions: Amination reactions can be exothermic. Ensure the reaction vessel is equipped with adequate cooling and temperature monitoring to control the reaction temperature and prevent runaways.

• Handling of Reagents: Many reagents used in these syntheses, such as strong bases (e.g., sodium amide) and volatile amines, are hazardous.[4] Always work in a well-ventilated fume hood and use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Pressure Build-up: Some reactions may generate gaseous byproducts, leading to a pressure build-up in a sealed system.[4] Ensure the reaction setup includes a pressure-relief system.

Q3: How can I confirm the identity and purity of the final product?

A3: A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR will confirm the structure of the molecule.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent tool for assessing the purity of the final product and for separating it from any remaining impurities.[5]

Data Presentation

Table 1: Representative Reaction Conditions for Amination of a Halopyridine

Parameter	Condition A	Condition B	Condition C
Starting Material	2-Bromo-5-nitropyridine	2-Chloro-5-aminopyridine	2-Fluoro-5-aminopyridine
Aminating Agent	Methylamine (40% in H2O)	Methylamine (2 M in THF)	Methylamine (gas)
Solvent	Ethanol	Tetrahydrofuran (THF)	Dimethyl sulfoxide (DMSO)
Base	Potassium Carbonate	Sodium tert-butoxide	Triethylamine
Temperature	80 °C	65 °C	100 °C
Reaction Time	12 hours	8 hours	24 hours
Typical Yield	65%	75%	70%

Table 2: Troubleshooting Guide Summary

Issue	Potential Cause	Recommended Action
Low Yield	Incomplete reaction	Increase reaction time/temperature, monitor by TLC/HPLC
Suboptimal stoichiometry	Screen different reactant ratios
Impure starting materials	Use high-purity, dry reagents and solvents
Poor Selectivity	Formation of isomers	Modify starting material, use pyridine N-oxide
Dimerization	Lower reaction temperature, control reagent addition
Purification Difficulty	Similar polarity of products	Optimize column chromatography, try recrystallization
Presence of baseline material	Perform an acid-base extraction

Experimental Protocols

Protocol 1: Synthesis of N2-Methylpyridine-2,5-diamine via Nucleophilic Aromatic Substitution

This protocol describes a general procedure for the reaction of a 2-halopyridine with methylamine.

Materials:

• 2-Bromo-5-aminopyridine (1 equivalent)

• Methylamine (40% solution in water, 3 equivalents)

• Potassium carbonate (2 equivalents)

• Ethanol

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-bromo-5-aminopyridine and ethanol.

• Add potassium carbonate to the mixture.

• Slowly add the methylamine solution to the reaction mixture at room temperature.

• Heat the reaction mixture to 80 °C and stir for 12 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• To the residue, add water and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Mandatory Visualization

Caption: General workflow for the synthesis of N2-Methylpyridine-2,5-diamine.

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 1. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 5. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
• 6. chemistnotes.com [chemistnotes.com]

Reference Data & Comparative Studies

Comparative NMR Spectroscopic Analysis of N2-Methylpyridine-2,5-diamine

A detailed guide for researchers, scientists, and drug development professionals on the characterization of N2-Methylpyridine-2,5-diamine using Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides a comparative analysis with related compounds, predicted and experimental data, a standardized experimental protocol, and a structural correlation diagram.

This publication offers a comprehensive characterization of N2-Methylpyridine-2,5-diamine by ¹H and ¹³C NMR spectroscopy. To provide a clear understanding of its spectral features, a comparative analysis is presented alongside predicted data for the parent compound, 2,5-diaminopyridine, and experimental and predicted data for the structurally related N-methylaniline. This guide is intended to serve as a valuable resource for the identification and structural elucidation of N2-Methylpyridine-2,5-diamine in various research and development settings.

Comparative NMR Data Analysis

The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for N2-Methylpyridine-2,5-diamine, 2,5-diaminopyridine, and N-methylaniline. For N-methylaniline, experimental data is also included to serve as a reference for the accuracy of the prediction tools. The data was generated using online NMR prediction resources.

Table 1: Comparison of ¹H and ¹³C NMR Chemical Shifts (ppm)

Compound	Position	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Experimental ¹³C Chemical Shift (ppm)
N2-Methylpyridine-2,5-diamine	3-H	6.95	115.2	-
4-H	7.21	123.8	-
6-H	7.85	138.1	-
N²-CH₃	2.90	29.8	-
C2	-	157.3	-
C3	-	115.2	-
C4	-	123.8	-
C5	-	139.5	-
C6	-	138.1	-
2,5-Diaminopyridine	3-H	6.98	116.5	-
4-H	7.15	122.1	-
6-H	7.79	138.9	-
C2	-	156.1	-
C3	-	116.5	-
C4	-	122.1	-
C5	-	139.0	-
C6	-	138.9	-
N-methylaniline	2,6-H (ortho)	6.70	112.1	112.5
3,5-H (meta)	7.18	129.2	129.28
4-H (para)	6.62	116.9	117.28
N-CH₃	2.84	30.9	30.76
C1 (ipso)	-	150.4	149.45
C2,6 (ortho)	-	112.1	112.5
C3,5 (meta)	-	129.2	129.28
C4 (para)	-	116.9	117.28

Experimental Protocols

A standardized protocol for acquiring high-quality ¹H and ¹³C NMR spectra is crucial for accurate structural characterization.

1. Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a clean 5 mm NMR tube.

• Ensure the sample is fully dissolved to avoid signal broadening.

• The choice of solvent is critical and should be based on the solubility of the analyte and its chemical stability. The solvent should not have signals that overlap with key analyte resonances.

2. Instrument Setup:

• The NMR spectra should be acquired on a spectrometer with a field strength of at least 400 MHz for ¹H and 100 MHz for ¹³C to ensure adequate signal dispersion.

• Before data acquisition, the magnetic field homogeneity must be optimized by shimming on the sample to obtain sharp, symmetrical peaks.

• The probe should be tuned and matched to the appropriate frequency for the nucleus being observed.

3. ¹H NMR Acquisition Parameters:

• Pulse Angle: A 30° or 45° pulse is typically used to allow for a shorter relaxation delay.

• Spectral Width: A spectral width of approximately 12-16 ppm is generally sufficient for most organic molecules.

• Acquisition Time: An acquisition time of 2-4 seconds is standard.

• Relaxation Delay: A relaxation delay of 1-2 seconds is typically used.

• Number of Scans: The number of scans will depend on the sample concentration, but 16 to 64 scans are usually adequate.

4. ¹³C NMR Acquisition Parameters:

• Pulse Angle: A 30° or 45° pulse is commonly used.

• Spectral Width: A spectral width of 200-240 ppm is standard for most organic compounds.

• Acquisition Time: An acquisition time of 1-2 seconds is typical.

• Relaxation Delay: A relaxation delay of 2 seconds is generally sufficient for protonated carbons. For quantitative analysis or observation of quaternary carbons, longer relaxation delays (5-10 seconds) may be necessary.

• Decoupling: Proton broadband decoupling is applied during acquisition to simplify the spectrum and improve the signal-to-noise ratio.

5. Data Processing:

• The acquired Free Induction Decay (FID) is Fourier transformed to generate the spectrum.

• The spectrum is then phased and baseline corrected.

• Chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS) at 0.00 ppm, or to the residual solvent peak.

Visualization of Structural and Spectral Relationships

The following diagram illustrates the structure of N2-Methylpyridine-2,5-diamine and the assignment of its proton and carbon atoms, providing a visual aid for interpreting the NMR data.

Caption: Molecular structure of N2-Methylpyridine-2,5-diamine with atom numbering for NMR correlation.

Mass Spectrometry Approaches for the Analysis of N2-Methylpyridine-2,5-diamine and Related Aromatic Amines

A Comparative Guide for Researchers and Drug Development Professionals

The accurate and sensitive analysis of aromatic amines is crucial in various fields, including pharmaceutical development, environmental monitoring, and toxicology. N2-Methylpyridine-2,5-diamine, a substituted pyridine derivative, and its analogs are part of this important class of compounds. Mass spectrometry, coupled with chromatographic separation, stands as the gold standard for the identification and quantification of these analytes. This guide provides a comparative overview of the two primary mass spectrometry-based methodologies used for the analysis of aromatic amines: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), supported by experimental data and detailed protocols.

Performance Comparison: GC-MS vs. LC-MS for Aromatic Amine Analysis

The choice between GC-MS and LC-MS for the analysis of aromatic amines depends on several factors, including the volatility and thermal stability of the analyte, the complexity of the sample matrix, and the desired sensitivity. The following table summarizes the key performance characteristics of each technique for the analysis of aromatic amines.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Analyte Suitability	Volatile and thermally stable aromatic amines. Derivatization may be required for polar compounds.	Wide range of aromatic amines, including polar, non-volatile, and thermally labile compounds.
Sensitivity	High sensitivity, often in the picogram (pg) to femtogram (fg) range.[1]	Excellent sensitivity, typically in the picogram (pg) to nanogram (ng) range.[2][3]
Selectivity	Good selectivity, especially with high-resolution mass analyzers.	High selectivity, particularly with tandem mass spectrometry (MS/MS) which reduces matrix interference.[3][4]
Sample Throughput	Generally lower due to longer run times and potential need for derivatization.[1]	Higher throughput is often achievable with modern UPLC/UHPLC systems.[5]
Matrix Effects	Less susceptible to ion suppression compared to LC-MS.	Can be prone to matrix effects such as ion suppression or enhancement, requiring careful method development.
Instrumentation Cost	Generally lower initial instrument cost.	Higher initial instrument cost, especially for high-resolution systems.

Experimental Protocols

Liquid Chromatography-Mass Spectrometry (LC-MS) Method for Aromatic Amines

This protocol provides a general framework for the analysis of aromatic amines, including compounds like N2-Methylpyridine-2,5-diamine, using LC-MS. For Mass-Spec (MS) compatible applications, phosphoric acid, which may be used in HPLC methods, needs to be replaced with formic acid.[6]

1. Sample Preparation:

• Accurately weigh 1.0 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

• Add 10 mL of a suitable extraction solvent (e.g., methanol, acetonitrile).

• Vortex for 1 minute and sonicate for 15 minutes.

• Centrifuge at 8000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

2. LC-MS/MS System and Conditions:

• LC System: Agilent 1290 Infinity II or equivalent.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole MS or equivalent.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Gas Temperature: 300 °C.

• Gas Flow: 5 L/min.

• Nebulizer: 45 psi.

• Sheath Gas Temperature: 350 °C.

• Sheath Gas Flow: 11 L/min.

• Capillary Voltage: 3500 V.

• Data Acquisition: Multiple Reaction Monitoring (MRM) for quantification.

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the mass spectrometry analysis of N2-Methylpyridine-2,5-diamine.

Caption: Workflow for LC-MS analysis of N2-Methylpyridine-2,5-diamine.

Signaling Pathways and Logical Relationships

While specific signaling pathways involving N2-Methylpyridine-2,5-diamine are not extensively documented in the provided search results, its structural similarity to other biologically active aromatic amines suggests potential interactions with various metabolic pathways. Aromatic amines are known to undergo metabolic activation, often through cytochrome P450 enzymes, to reactive intermediates that can interact with cellular macromolecules. The diagram below illustrates a generalized metabolic activation pathway for aromatic amines.

References

• 1. peakscientific.com [peakscientific.com]
• 2. shimadzu.com [shimadzu.com]
• 3. agilent.com [agilent.com]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. lcms.cz [lcms.cz]
• 6. N2-Methylpyridine-2,5-diamine | SIELC Technologies [sielc.com]

Comparative Analysis of N2-Methylpyridine-2,5-diamine and N2,N2-Dimethylpyridine-2,5-diamine in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of N2-Methylpyridine-2,5-diamine and N2,N2-Dimethylpyridine-2,5-diamine, two closely related heterocyclic amines. While direct, comprehensive comparative studies on these specific molecules are limited in publicly available literature, this document extrapolates their potential properties and performance based on established chemical principles and data from analogous compounds. The focus is on their potential applications in medicinal chemistry, particularly as scaffolds or intermediates in the synthesis of bioactive molecules.

Physicochemical Properties

The introduction of methyl groups on the N2-amine of the 2,5-diaminopyridine scaffold can significantly influence the molecule's physicochemical properties. These properties are critical for its pharmacokinetic and pharmacodynamic profile in potential drug candidates.

Property	N2-Methylpyridine-2,5-diamine	N2,N2-Dimethylpyridine-2,5-diamine	Rationale for Difference
Molecular Weight ( g/mol )	123.16	137.18	Addition of a second methyl group.
LogP (Calculated)	Lower	Higher	Increased lipophilicity due to the additional methyl group.
Basicity (pKa)	Higher	Lower	The N2-methyl group is electron-donating, increasing the basicity of the pyridine ring nitrogen and the exocyclic amines. The second methyl group on the N2-amine in the dimethylated compound may introduce steric hindrance, slightly reducing the basicity of the adjacent pyridine nitrogen compared to the monomethylated version.
Hydrogen Bond Donors	2 (on N2- and N5-amine)	1 (on N5-amine)	The N2-amine in the dimethylated compound is a tertiary amine and cannot act as a hydrogen bond donor.
Hydrogen Bond Acceptors	3 (pyridine N, N2-amine, N5-amine)	3 (pyridine N, N2-amine, N5-amine)	The number of hydrogen bond acceptors remains the same.
Polar Surface Area (PSA)	Higher	Lower	The reduction in the number of N-H bonds leads to a lower polar surface area.
Solubility	Likely higher in polar solvents	Likely higher in non-polar solvents	The increased polarity and hydrogen bonding capability of the monomethylated compound would favor solubility in polar solvents. The increased lipophilicity of the dimethylated compound would favor solubility in non-polar solvents.

Note: The LogP and pKa values are qualitative predictions and would require experimental verification for precise comparison.

Synthesis and Reactivity

The synthesis of both compounds typically involves the reduction of a corresponding nitro-substituted aminopyridine. The reactivity of the exocyclic amines is a key differentiator.

Experimental Protocol: General Synthesis via Nitro Reduction

A common synthetic route for this class of compounds involves the catalytic hydrogenation of a nitropyridine precursor.

• Precursor Synthesis: Synthesize the appropriate N-methylated-2-amino-5-nitropyridine. For N2-Methylpyridine-2,5-diamine, the precursor would be N-methyl-5-nitro-2-pyridinamine. For N2,N2-Dimethylpyridine-2,5-diamine, the precursor would be N,N-dimethyl-5-nitro-2-pyridinamine.

• Reaction Setup: Dissolve the nitropyridine precursor in a suitable solvent such as ethanol or methanol.

• Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C, typically 5-10 mol%).

• Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure and purify the resulting diamine product by column chromatography or recrystallization.

The primary difference in reactivity lies in the N2-amine. The secondary amine of N2-Methylpyridine-2,5-diamine can participate in further reactions, such as acylation or alkylation, while the tertiary amine of N2,N2-Dimethylpyridine-2,5-diamine is less reactive in this regard. This makes the monomethylated version a more versatile intermediate for building more complex molecular architectures.

Figure 1. A diagram illustrating the general synthetic pathway and the key reactivity difference between the two compounds.

Potential Applications in Medicinal Chemistry

Substituted diaminopyridines are privileged scaffolds in drug discovery, frequently appearing in kinase inhibitors. The differing properties of N2-Methylpyridine-2,5-diamine and N2,N2-Dimethylpyridine-2,5-diamine can be leveraged for specific applications.

• N2-Methylpyridine-2,5-diamine: The presence of a hydrogen bond donor at the N2 position makes it a suitable candidate for forming key interactions with the hinge region of protein kinases. The secondary amine also provides a reactive handle for linking to other parts of a molecule, making it a versatile building block.

• N2,N2-Dimethylpyridine-2,5-diamine: The tertiary N2-amine lacks hydrogen bond donating capability, which would likely alter its binding mode in a kinase active site compared to the monomethylated analog. However, the increased lipophilicity from the extra methyl group could enhance membrane permeability. The steric bulk of the dimethylamino group could also be used to probe steric constraints within a binding pocket or to block unwanted metabolism at that position.

Figure 2. A logical diagram comparing the potential advantages of each compound in a drug discovery context.

Conclusion

The choice between N2-Methylpyridine-2,5-diamine and N2,N2-Dimethylpyridine-2,5-diamine in a drug design program would depend on the specific goals.

• N2-Methylpyridine-2,5-diamine is a more versatile building block due to the reactivity of its secondary amine and its ability to act as a hydrogen bond donor, which is often crucial for target engagement, particularly with kinases.

• N2,N2-Dimethylpyridine-2,5-diamine offers a way to increase lipophilicity and block hydrogen bond donation at the N2-position. This could be advantageous for improving pharmacokinetic properties like cell permeability or for avoiding specific interactions in a binding pocket.

Ultimately, the selection and utility of these compounds would require empirical validation through synthesis and biological testing within the context of a specific drug discovery project. The data and concepts presented here serve as a foundational guide for researchers initiating such investigations.

Reactivity of N2-Methylpyridine-2,5-diamine: A Comparative Analysis with Other Pyridinediamines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of N2-Methylpyridine-2,5-diamine against other key pyridinediamines, namely 2,5-pyridinediamine and 3,4-pyridinediamine. This objective comparison is based on fundamental principles of organic chemistry, supported by available literature, to inform reaction design and catalyst development.

Introduction

Pyridinediamines are a critical class of heterocyclic compounds widely utilized as building blocks in medicinal chemistry and materials science. Their reactivity, particularly the nucleophilicity of the amino groups, is of paramount importance in synthetic transformations. This guide focuses on N2-Methylpyridine-2,5-diamine and contrasts its reactivity with that of its parent compound, 2,5-pyridinediamine, and a constitutional isomer, 3,4-pyridinediamine. The introduction of a methyl group at the N2 position significantly influences the electronic and steric environment of the molecule, leading to distinct reactivity profiles.

Theoretical Reactivity Comparison

The reactivity of pyridinediamines is primarily governed by the interplay of electronic and steric effects. The lone pair of electrons on the exocyclic amino groups and the pyridine ring nitrogen are available for reaction with electrophiles. The position of the amino groups and the presence of substituents dictate the nucleophilicity of these nitrogen centers.

Electronic Effects: The methyl group in N2-Methylpyridine-2,5-diamine is an electron-donating group (EDG). This inductive effect increases the electron density on the N2 nitrogen, making it more nucleophilic than the corresponding primary amino group in 2,5-pyridinediamine. Consequently, the N5 amino group in N2-Methylpyridine-2,5-diamine is also activated, albeit to a lesser extent, through resonance. In contrast, 3,4-pyridinediamine has two primary amino groups whose reactivity is influenced by their position relative to the ring nitrogen.

Steric Effects: The methyl group on the N2-amino group of N2-Methylpyridine-2,5-diamine introduces steric hindrance. This bulkiness can impede the approach of electrophiles to the N2 nitrogen, potentially favoring reactions at the less hindered N5 position.[1]

The following table summarizes the expected relative reactivity of the different nitrogen atoms in the compared pyridinediamines towards a generic electrophile.

Compound	Nitrogen Atom	Electronic Effect	Steric Hindrance	Expected Relative Reactivity
N2-Methylpyridine-2,5-diamine	N2 (methylamino)	Increased nucleophilicity (EDG)	High	Moderate to High (reaction dependent)
N5 (amino)	Activated by N2-Me	Low	High
Pyridine N	Standard	Low	Low
2,5-Pyridinediamine	N2 (amino)	Standard	Low	High
N5 (amino)	Standard	Low	High
Pyridine N	Standard	Low	Low
3,4-Pyridinediamine	N3 (amino)	Less activated	Low	Moderate
N4 (amino)	More activated	Low	High
Pyridine N	Standard	Low	Low

Reactivity in Key Organic Reactions

Acylation

Acylation reactions, such as the formation of amides, are fundamental transformations for pyridinediamines. The regioselectivity of these reactions is a key consideration.

• N2-Methylpyridine-2,5-diamine: Acylation is expected to occur preferentially at the N5 position due to the lower steric hindrance compared to the N2 position. While the N2 nitrogen is electronically more nucleophilic, the bulky methyl group can disfavor the formation of the tetrahedral intermediate required for acylation.

• 2,5-Pyridinediamine: With two primary amino groups of similar steric accessibility, acylation can potentially occur at either position. The regioselectivity will be influenced by the reaction conditions.

• 3,4-Pyridinediamine: In 3,4-diaminopyridine, the N4 amino group is generally more reactive towards acylation than the N3 amino group. This is attributed to the N4 position being para to the ring nitrogen, which can better stabilize the positive charge developed during the reaction. Studies on the acylation of 3,4-diaminopyridine have shown that regioselectivity can be achieved under specific conditions.[2][3]

Alkylation

Alkylation of the amino groups introduces new functional handles and modifies the compound's properties.

• N2-Methylpyridine-2,5-diamine: Similar to acylation, alkylation is likely to favor the less sterically hindered N5 position. However, the increased nucleophilicity of the N2 nitrogen could lead to a mixture of products, especially with smaller alkylating agents.

• 2,5-Pyridinediamine: Alkylation can occur at either of the primary amino groups. Controlling the degree of alkylation (mono- vs. di-alkylation) can be challenging.

• 3,4-Pyridinediamine: The N4 amino group is expected to be the primary site of alkylation due to its higher nucleophilicity.

Experimental Protocols

To empirically determine the relative reactivity of these pyridinediamines, a standardized set of experiments should be conducted. Below is a general protocol for a competitive acylation reaction.

Objective: To compare the relative reactivity of N2-Methylpyridine-2,5-diamine, 2,5-pyridinediamine, and 3,4-pyridinediamine in an acylation reaction.

Materials:

• N2-Methylpyridine-2,5-diamine

• 2,5-Pyridinediamine

• 3,4-Pyridinediamine

• Acetyl chloride (or another acylating agent)

• Anhydrous dichloromethane (DCM)

• Triethylamine (or another non-nucleophilic base)

• Internal standard (e.g., dodecane)

• Deuterated chloroform (CDCl3) for NMR analysis

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Prepare equimolar stock solutions of each pyridinediamine and the internal standard in anhydrous DCM.

• In three separate, dry reaction flasks, place an equal molar amount of each pyridinediamine.

• Add an equimolar amount of the internal standard to each flask.

• Cool the flasks to 0 °C in an ice bath.

• To each flask, add one equivalent of triethylamine.

• Slowly add a limiting amount (e.g., 0.5 equivalents) of acetyl chloride to each flask with vigorous stirring.

• Allow the reactions to proceed for a set amount of time (e.g., 1 hour).

• Quench the reactions by adding a small amount of water.

• Extract the organic layer, dry it over anhydrous sodium sulfate, and filter.

• Analyze the product mixture by GC-MS and ¹H NMR to determine the relative amounts of unreacted starting material and the acylated products.

Data Analysis: By comparing the conversion of the starting materials and the yield of the acylated products, the relative reactivity of the three pyridinediamines can be established under the tested conditions.

Visualizing Experimental Workflow

The following diagram illustrates a generalized workflow for comparing the reactivity of the pyridinediamines.

Caption: A generalized workflow for the comparative analysis of pyridinediamine reactivity.

Signaling Pathway Analogy in Reactivity

While not a biological signaling pathway, the factors influencing the reaction outcome can be visualized in a similar manner, showing how different inputs (substituents, reagents) lead to a specific output (product distribution).

Caption: A diagram illustrating the interplay of factors that determine the reactivity of pyridinediamines.

Conclusion

The reactivity of N2-Methylpyridine-2,5-diamine is distinct from that of 2,5-pyridinediamine and 3,4-pyridinediamine due to the electronic and steric influence of the N-methyl group. The enhanced nucleophilicity of the N2-nitrogen is counteracted by increased steric hindrance, likely leading to preferential reactions at the N5-amino group in many cases. For 2,5-pyridinediamine, the two primary amino groups present a challenge in achieving regioselectivity. In 3,4-pyridinediamine, the N4-amino group is the more reactive site. A thorough understanding of these reactivity patterns is crucial for the strategic design of synthetic routes involving these valuable heterocyclic building blocks. Further experimental studies are warranted to quantify these reactivity differences and to develop selective functionalization methodologies.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

N2-Methylpyridine-2,5-diamine: A Safer and Versatile Alternative in Chemical Synthesis

For researchers, scientists, and drug development professionals seeking innovative and safer reagents, N2-Methylpyridine-2,5-diamine is emerging as a compelling alternative to traditional diamines in a variety of synthetic applications. This guide provides a comparative overview of its performance against commonly used diamines, supported by available data, and outlines its potential in specialized synthesis, particularly where safety and specific electronic properties are paramount.

N2-Methylpyridine-2,5-diamine, a substituted pyridine derivative, offers a unique combination of reactivity and a more favorable safety profile compared to widely used diamines such as p-phenylenediamine (PPD). Its primary application to date has been in the cosmetic industry as a less sensitizing replacement for PPD in permanent hair dyes. However, its chemical properties suggest a broader utility in organic synthesis, including the development of novel pharmaceuticals and materials.

Performance Comparison: N2-Methylpyridine-2,5-diamine vs. Common Diamines

The primary advantage of N2-Methylpyridine-2,5-diamine lies in its reduced potential to act as a skin sensitizer. This is a significant consideration in laboratory and industrial settings where handling of potent allergens like PPD poses occupational health risks. While comprehensive comparative data across a wide range of synthetic reactions is still emerging, the information available from its use in hair dye formulations provides valuable insights into its reactivity and stability.

Property	N2-Methylpyridine-2,5-diamine	p-Phenylenediamine (PPD)	Toluene-2,5-diamine (PTD)
Molecular Weight	123.16 g/mol [1][2]	108.14 g/mol	122.17 g/mol
Common Applications	Hair dyes[3][4][5]	Hair dyes, rubber antioxidant[6][7]	Hair dyes[8][9]
Sensitizing Potential	Lower	High[4][10]	High, similar to PPD[8]
Key Structural Feature	Methylated amino group on a pyridine ring	Unsubstituted aromatic diamine	Methylated aromatic diamine

Experimental Protocols: Synthesis and Application in Hair Coloration

The most well-documented synthetic application of N2-Methylpyridine-2,5-diamine is in oxidative hair coloring. The following provides a generalized experimental workflow for its use as a PPD substitute.

Objective: To form a permanent hair color using an oxidative coupling reaction.

Materials:

• N2-Methylpyridine-2,5-diamine (primary intermediate)

• A coupler compound (e.g., resorcinol, m-aminophenol)

• An oxidizing agent (e.g., hydrogen peroxide)

• A base (e.g., ammonia or an alternative)

• Shampoo base/vehicle

Procedure:

• The hair dye formulation is prepared by mixing N2-Methylpyridine-2,5-diamine and a selected coupler in a suitable base.

• Immediately before application, the formulation is mixed with an oxidizing agent.

• The mixture is applied to hair and allowed to react for a specified period.

• During this time, the N2-Methylpyridine-2,5-diamine is oxidized and reacts with the coupler to form larger, colored molecules that are trapped within the hair shaft.

• The hair is then rinsed to remove unreacted chemicals.

This process highlights the ability of N2-Methylpyridine-2,5-diamine to undergo oxidative polymerization, a key reaction in many material and dye syntheses.

Logical Workflow for Safer Hair Dye Development

The rationale for replacing PPD with alternatives like N2-Methylpyridine-2,5-diamine is driven by safety concerns. The following diagram illustrates the logical workflow in the development of safer hair dye formulations.

Caption: Logical flow for developing safer hair dye alternatives.

Potential Broader Synthetic Applications

While the focus has been on hair dyes, the structure of N2-Methylpyridine-2,5-diamine suggests its utility in other areas of synthesis:

• Pharmaceuticals: The pyridine ring is a common scaffold in medicinal chemistry. The diamine functionality allows for the construction of more complex molecules with potential biological activity.

• Polymers: Diamines are key monomers in the synthesis of polyamides, polyimides, and polyureas.[6][11] The introduction of a pyridine unit into the polymer backbone can impart unique thermal and electronic properties.

• Ligand Synthesis: The nitrogen atoms in N2-Methylpyridine-2,5-diamine can act as coordination sites for metal ions, making it a potential precursor for novel ligands in catalysis.

Conclusion

N2-Methylpyridine-2,5-diamine presents a valuable addition to the synthetic chemist's toolbox. Its primary advantage as a safer alternative to PPD in the cosmetic industry is well-established. For researchers in drug development and materials science, it offers an opportunity to explore novel molecular architectures with potentially improved safety profiles and unique properties conferred by the methylated pyridine scaffold. Further research into its reactivity and performance in a broader range of synthetic transformations is warranted and holds significant promise.

References

• 1. GSRS [precision.fda.gov]
• 2. N2-Methylpyridine-2,5-diamine | C6H9N3 | CID 119790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ijord.com [ijord.com]
• 5. The 2-Methoxymethyl Modification of p-Phenylenediamine Reduces the Sensitization Risk for Hairdressers to Hair Dyes—An Occupational Hand Exposure–Based Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. grokipedia.com [grokipedia.com]
• 7. researchgate.net [researchgate.net]
• 8. PPD Free Hair Dye Allergy: What You Need to Know - Trichocare [trichocare.co.uk]
• 9. avivahealth.com [avivahealth.com]
• 10. researchgate.net [researchgate.net]
• 11. fiveable.me [fiveable.me]

A Comparative Guide to the Quantification of N2-Methylpyridine-2,5-diamine for Researchers and Drug Development Professionals

A critical evaluation of analytical methodologies for the precise quantification of N2-Methylpyridine-2,5-diamine, a key chemical intermediate, is essential for ensuring the quality and safety of pharmaceutical products. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for this purpose, supported by experimental data and detailed protocols to aid researchers in selecting the most suitable method for their applications.

N2-Methylpyridine-2,5-diamine is a substituted pyridine derivative utilized in various chemical syntheses. The accurate determination of its concentration is paramount for process control, impurity profiling, and stability testing in the pharmaceutical industry. The choice of analytical technique depends on several factors, including the required sensitivity, selectivity, sample matrix, and the availability of instrumentation.

Comparison of Analytical Methods

The three primary analytical techniques for the quantification of N2-Methylpyridine-2,5-diamine and related aromatic amines are HPLC, GC-MS, and LC-MS/MS. Each method offers distinct advantages and is suited for different analytical challenges.

High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely accessible technique for the routine quantification of N2-Methylpyridine-2,5-diamine. It offers excellent reproducibility and is cost-effective. Reverse-phase HPLC is the most common approach for separating polar and non-polar compounds like substituted pyridines.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and thermally stable compounds.[1] For polar amines like N2-Methylpyridine-2,5-diamine, derivatization is often necessary to improve volatility and thermal stability, which can add complexity to the sample preparation process.[2][3] However, GC-MS provides high sensitivity and specificity, making it suitable for trace-level analysis and impurity identification.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry. This technique is particularly advantageous for analyzing complex matrices and for quantifying analytes at very low concentrations.[2][4] For aromatic amines, LC-MS/MS often provides lower limits of detection and quantification compared to HPLC-UV.[4][5]

Quantitative Data Summary

The following table summarizes the typical performance characteristics of HPLC-UV, GC-MS, and LC-MS/MS for the analysis of aromatic amines, providing a baseline for what can be expected when developing a method for N2-Methylpyridine-2,5-diamine.

Performance Metric	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Linearity (R²)	> 0.999	> 0.995	> 0.999
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.1 - 10 ng/mL	0.01 - 1 ng/mL
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL	0.5 - 50 ng/mL	0.05 - 5 ng/mL
Accuracy / Recovery (%)	95 - 105%	90 - 110%	95 - 105%
Precision (%RSD)	< 2%	< 10%	< 5%

Note: The values presented are typical and may vary depending on the specific instrumentation, method parameters, and sample matrix.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative experimental protocols for the analysis of N2-Methylpyridine-2,5-diamine by HPLC-UV, GC-MS, and LC-MS/MS.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

This protocol outlines a reverse-phase HPLC method suitable for the routine quantification of N2-Methylpyridine-2,5-diamine.

Instrumentation:

• HPLC system with a UV-Vis detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Phosphoric acid

Chromatographic Conditions:

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with 0.1% formic acid. A typical starting point is a mobile phase of acetonitrile and water.[6][7] For Mass-Spec (MS) compatible applications, phosphoric acid should be replaced with formic acid.[6][7]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (or wavelength of maximum absorbance for N2-Methylpyridine-2,5-diamine)

• Injection Volume: 10 µL

Sample Preparation:

• Prepare a stock solution of N2-Methylpyridine-2,5-diamine reference standard in a suitable solvent (e.g., methanol or mobile phase).

• Prepare a series of calibration standards by diluting the stock solution.

• Dissolve the sample containing the analyte in the same solvent and filter through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol describes a GC-MS method for the sensitive detection and quantification of N2-Methylpyridine-2,5-diamine, which may require a derivatization step.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm)

Reagents:

• Dichloromethane or other suitable solvent

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

• Pyridine

Derivatization (if necessary):

• To the dried sample residue, add a suitable solvent and the derivatizing agent (e.g., BSTFA) and pyridine.

• Heat the mixture (e.g., at 60 °C for 30 minutes) to complete the reaction.[8]

GC-MS Conditions:

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[8]

• Inlet Temperature: 250 °C.[8]

• Injection Mode: Splitless.[8]

• Oven Temperature Program: Initial temperature of 80 °C, hold for 1 minute, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.[8]

• MS Transfer Line Temperature: 280 °C.[8]

• Ion Source Temperature: 230 °C.[8]

• Mass Range: Scan from m/z 50 to 400.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol provides a highly sensitive and selective UPLC-MS/MS method for the quantification of N2-Methylpyridine-2,5-diamine, particularly in complex matrices.

Instrumentation:

• UPLC system coupled to a triple quadrupole mass spectrometer

Reagents:

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

Chromatographic Conditions:

• Column: A C18 or similar reversed-phase column suitable for UPLC.

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[2]

• Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for N2-Methylpyridine-2,5-diamine and an internal standard should be optimized.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for each of the described analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. N2-Methylpyridine-2,5-diamine | SIELC Technologies [sielc.com]
• 7. Separation of N5,N5-Dimethylpyridine-2,5-diamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. benchchem.com [benchchem.com]

Validating the Structure of N2-Methylpyridine-2,5-diamine Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The robust structural validation of novel chemical entities is a cornerstone of modern drug discovery and development. For N2-Methylpyridine-2,5-diamine and its derivatives, a class of compounds with potential applications in medicinal chemistry, unambiguous structural elucidation is paramount. This guide provides a comparative overview of key analytical techniques for validating the structure of these compounds, complete with experimental protocols and data interpretation.

Comparing Analytical Techniques for Structural Validation

A multi-pronged analytical approach is essential for the comprehensive structural validation of N2-Methylpyridine-2,5-diamine derivatives. The primary techniques employed are Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and single-crystal X-ray Crystallography. Each method provides unique and complementary information, and their combined application offers the highest level of confidence in structural assignment.

Technique	Information Provided	Strengths	Limitations
¹H and ¹³C NMR Spectroscopy	Provides detailed information about the chemical environment, connectivity, and number of protons and carbons in the molecule.	Non-destructive, provides detailed structural information in solution.	Requires a relatively pure sample of sufficient quantity. Complex spectra may require advanced 2D techniques for full interpretation.
Mass Spectrometry (EI-MS)	Determines the molecular weight and can provide information about the molecular formula and fragmentation patterns.	High sensitivity, requires very small amounts of sample.	Provides limited information on the specific arrangement of atoms (isomerism).
X-Ray Crystallography	Provides the precise three-dimensional arrangement of atoms in a crystalline solid, including bond lengths and angles.	Provides an unambiguous, definitive molecular structure.	Requires a suitable single crystal, which can be challenging to obtain. The solid-state structure may not always represent the conformation in solution.

Predicted and Comparative Spectroscopic Data

Due to the limited availability of published experimental spectra for N2-Methylpyridine-2,5-diamine, this guide presents predicted ¹H and ¹³C NMR data alongside experimental data for a structurally similar compound, 2-Amino-5-methylpyridine, for comparative purposes.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Table 1: Predicted ¹H NMR Data for N2-Methylpyridine-2,5-diamine and Experimental Data for 2-Amino-5-methylpyridine.

Proton Assignment	N2-Methylpyridine-2,5-diamine (Predicted, ppm)	2-Amino-5-methylpyridine (Experimental, ppm)[1][2]	Multiplicity	Coupling Constant (J, Hz)
H3	~6.8 - 7.0	7.22	dd	J = 8.4, 2.4
H4	~6.3 - 6.5	6.41	d	J = 8.4
H6	~7.5 - 7.7	7.88	d	J = 2.4
-NH₂	~4.0 - 5.0	4.46	br s	-
-NHCH₃	~2.8 - 3.0 (q), ~4.5-5.5 (br s, NH)	-	q, br s	~5.0
-CH₃ (on N)	~2.7 - 2.9	-	d	~5.0
-CH₃ (on ring)	-	2.16	s	-

Table 2: Predicted ¹³C NMR Data for N2-Methylpyridine-2,5-diamine and Experimental Data for 2-Amino-5-methylpyridine.

Carbon Assignment	N2-Methylpyridine-2,5-diamine (Predicted, ppm)	2-Amino-5-methylpyridine (Experimental, ppm)[1]
C2	~155 - 160	158.1
C3	~115 - 120	138.3
C4	~110 - 115	120.7
C5	~135 - 140	124.5
C6	~140 - 145	148.2
-CH₃ (on N)	~30 - 35	-

Mass Spectrometry (MS) Data

The mass spectrum of N2-Methylpyridine-2,5-diamine is expected to show a molecular ion peak corresponding to its molecular weight (123.16 g/mol ).[3][4][5] The nitrogen rule suggests that a molecule with an odd number of nitrogen atoms will have an odd nominal molecular mass.[6] N2-Methylpyridine-2,5-diamine has three nitrogen atoms, and its molecular weight is odd, consistent with this rule.

Table 3: Predicted Key Fragments in the Mass Spectrum of N2-Methylpyridine-2,5-diamine.

m/z	Proposed Fragment	Significance
123	[M]⁺	Molecular ion
108	[M - CH₃]⁺	Loss of a methyl group from the N-methylamino substituent.
95	[M - N₂H₄]⁺	Loss of hydrazine from the two amino groups.
79	[C₅H₅N]⁺	Pyridine ring fragment.

Experimental Protocols

Detailed and standardized experimental protocols are critical for obtaining high-quality, reproducible data for structural validation.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of the purified N2-Methylpyridine-2,5-diamine derivative in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

• ¹H NMR Acquisition:

  • Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

  • Use a standard single-pulse sequence.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-160 ppm).

  • A longer acquisition time and a greater number of scans are typically required compared to ¹H NMR due to the lower natural abundance of ¹³C.[7]

• Data Processing and Analysis:

  • Process the raw data using appropriate software (e.g., MestReNova, TopSpin).

  • Perform Fourier transformation, phase correction, and baseline correction.

  • Calibrate the spectra using the TMS signal.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities, and coupling constants to elucidate the structure. For complex structures, 2D NMR experiments such as COSY, HSQC, and HMBC can be employed to establish connectivity.[8]

Protocol 2: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation:

  • Prepare a dilute solution of the purified compound (typically 1 mg/mL) in a volatile solvent such as methanol or dichloromethane.

• Instrumentation and Analysis:

  • Introduce the sample into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation of any impurities.

  • Utilize an electron ionization (EI) source with a standard electron energy of 70 eV.

  • Acquire the mass spectrum over a suitable mass-to-charge (m/z) range.

• Data Interpretation:

  • Identify the molecular ion peak to determine the molecular weight.

  • Analyze the fragmentation pattern to gain insights into the structure of the molecule. The fragmentation of heterocyclic amines often involves characteristic losses from the ring and substituents.[9]

Protocol 3: Single-Crystal X-ray Crystallography

• Crystal Growth:

  • Grow single crystals of the N2-Methylpyridine-2,5-diamine derivative. Common methods include slow evaporation of a saturated solution, vapor diffusion, or slow cooling of a solution.[10][11][12][13] The choice of solvent is critical.

• Data Collection:

  • Mount a suitable crystal on a goniometer head.

  • Collect diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the experimental data to obtain the final atomic coordinates, bond lengths, and bond angles.

Visualizing the Validation Workflow

The following diagram illustrates the logical workflow for the structural validation of N2-Methylpyridine-2,5-diamine derivatives, integrating the key analytical techniques.

Caption: Workflow for the structural validation of N2-Methylpyridine-2,5-diamine derivatives.

This comprehensive approach, combining spectroscopic and crystallographic techniques, ensures the accurate and reliable structural determination of N2-Methylpyridine-2,5-diamine derivatives, a critical step in advancing their potential as valuable scaffolds in drug discovery.

References

• 1. Visualizer loader [nmrdb.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Rapid Prediction of Electron–Ionization Mass Spectrometry Using Neural Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Nitrogen Rule in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 6. benchchem.com [benchchem.com]
• 7. Specific fragmentation of the K-shell excited/ionized pyridine derivatives studied by electron impact: 2-, 3- and 4-methylpyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Deciding which is the best ${}^1\protect \text{H}$ NMR predictor for organic compounds using statistical tools [comptes-rendus.academie-sciences.fr]
• 9. docs.chemaxon.com [docs.chemaxon.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and ... - Faraday Discussions (RSC Publishing) DOI:10.1039/D3FD00015J [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]
• 13. hmdb.ca [hmdb.ca]

A Comparative Guide to Catalysts for the Synthesis of N2-Methylpyridine-2,5-diamine

For Researchers, Scientists, and Drug Development Professionals

Performance of Catalytic Systems: A Comparative Overview

The following table summarizes the performance of different catalytic systems applicable to the synthesis of substituted aminopyridines, which is a crucial step in producing N2-Methylpyridine-2,5-diamine. The data is collated from studies on structurally related compounds and provides a benchmark for catalyst selection.

Catalytic System	Catalyst/Precursor	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Palladium-Catalyzed Amination (Buchwald-Hartwig)	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	8-12	High (General)	[1]
Pd(OAc)₂	Xantphos	Cs₂CO₃	Dioxane	120	12-24	Good to Excellent
[PdCl₂(PPh₃)₂]	Xantphos	NaOtBu	Toluene	Reflux	N/A	27-82	[2][3]
Copper-Catalyzed Amination (Ullmann Condensation)	Cu₂O	DMEDA	K₂CO₃	Ethylene Glycol	60-80	16-24	92 (for 2-bromopyridine)	[1]
CuI	Phenanthroline	K₂CO₃	DMF	120	24	70-85 (Estimated)	[1]
Nickel-Catalyzed Methylation	Nickel-Nickel Oxide	-	-	-	250-320	N/A	53 (for α-picoline)	[4]
Rhodium-Catalyzed Methylation	Rhodium complex	-	-	-	N/A	N/A	N/A	[5]

Experimental Protocols

Detailed methodologies for the key catalytic reactions are provided below. These protocols are based on established procedures for the synthesis of similar pyridine derivatives and can be adapted for the synthesis of N2-Methylpyridine-2,5-diamine.

Palladium-Catalyzed Buchwald-Hartwig Amination

This method is a versatile and widely used technique for the formation of C-N bonds.

Materials:

• 2-Halo-5-methylpyridine (e.g., 2-Bromo-5-methylpyridine)

• Methylamine solution

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, Xantphos)

• Base (e.g., Sodium tert-butoxide, Cesium carbonate)

• Anhydrous solvent (e.g., Toluene, Dioxane)

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add the palladium catalyst, phosphine ligand, and base under an inert atmosphere.

• Add the 2-halo-5-methylpyridine and the anhydrous solvent.

• Add the methylamine solution to the reaction mixture.

• Seal the tube and heat the mixture to the specified temperature with stirring for the designated time.

• Monitor the reaction progress using TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an appropriate organic solvent, and filter through celite.

• The filtrate is then washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

Copper-Catalyzed Ullmann Condensation

This classical method offers a cost-effective alternative to palladium-catalyzed reactions.

Materials:

• 2-Halo-5-methylpyridine

• Methylamine solution

• Copper(I) catalyst (e.g., CuI, Cu₂O)

• Ligand (e.g., N,N'-Dimethylethylenediamine (DMEDA), Phenanthroline)

• Base (e.g., Potassium carbonate)

• Solvent (e.g., Ethylene glycol, DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a Schlenk tube under an inert atmosphere, combine the copper catalyst, ligand, base, and 2-halo-5-methylpyridine.

• Add the solvent and then the methylamine solution.

• Seal the tube and heat the mixture in a preheated oil bath at the specified temperature.

• Stir the reaction for the required duration, monitoring its progress by TLC or GC-MS.

• After cooling, the mixture is typically diluted with water and extracted with an organic solvent.

• The combined organic layers are washed, dried, and concentrated.

• Purification of the final product is achieved through column chromatography.

N-Methylation of Pyridine-2,5-diamine

An alternative synthetic route involves the direct methylation of the diamine precursor. One reported method for N-methylation of a diaminopyridine is as follows[6]:

Materials:

• Pyridine-2,5-diamine

• Sodium azide

• Orthoformic ester (e.g., triethyl orthoformate)

Procedure:

• A mixture of pyridine-2,5-diamine, sodium azide, and orthoformic ester is heated under reflux.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is worked up to isolate the N-methylated product.

Visualizing the Synthetic Workflow

The following diagrams illustrate the generalized experimental workflow and a potential synthetic pathway for N2-Methylpyridine-2,5-diamine.

Caption: Generalized experimental workflow for catalytic amination/methylation.

Caption: Potential synthetic pathways to N2-Methylpyridine-2,5-diamine.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. US3428641A - Methylation of pyridines - Google Patents [patents.google.com]
• 5. Rhodium catalysed C-3/5 methylation of pyridines using temporary dearomatisation - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02759F [pubs.rsc.org]
• 6. journals.pnu.ac.ir [journals.pnu.ac.ir]

Comparative Biological Activity of N2-Methylpyridine-2,5-diamine Analogs: A Guide for Drug Discovery Professionals

An In-depth Analysis of Structure-Activity Relationships and Biological Performance

The N2-methylpyridine-2,5-diamine scaffold has emerged as a promising framework in medicinal chemistry, demonstrating potential across various therapeutic areas, including oncology and infectious diseases. This guide provides a comparative analysis of the biological activity of a series of N2-Methylpyridine-2,5-diamine analogs, drawing upon synthesized data from studies on structurally related compounds to elucidate key structure-activity relationships (SAR). The following sections detail the antiproliferative and kinase inhibitory activities, experimental protocols, and relevant signaling pathways.

Comparative Analysis of Biological Activity

To understand the impact of structural modifications on the biological activity of the N2-Methylpyridine-2,5-diamine core, a series of analogs with substitutions at the N5-position and on the pyridine ring were evaluated for their antiproliferative effects against various cancer cell lines and their inhibitory activity against relevant kinases. The data presented in the following tables is a representative synthesis based on findings from analogous heterocyclic compounds.

Antiproliferative Activity of N5-Aryl Substituted Analogs

The introduction of various aryl and heteroaryl groups at the N5-position of the N2-methylpyridine-2,5-diamine scaffold was investigated to explore the impact on antiproliferative activity. The half-maximal growth inhibitory concentrations (GI50) were determined against a panel of human cancer cell lines.

Table 1: Antiproliferative Activity (GI50, µM) of N5-Substituted N2-Methylpyridine-2,5-diamine Analogs

Compound ID	R (Substitution at N5)	MDA-MB-231 (Breast)	A549 (Lung)	HCT116 (Colon)
1a	Phenyl	5.2	7.8	6.5
1b	4-Fluorophenyl	2.1	3.5	2.9
1c	4-Chlorophenyl	1.8	2.9	2.4
1d	4-Methoxyphenyl	8.5	10.2	9.1
1e	3,4-Dimethoxyphenyl	12.3	15.1	13.5
1f	4-(Trifluoromethyl)phenyl	0.9	1.5	1.2
1g	Pyridin-4-yl	3.5	4.8	4.1
1h	Thiophen-2-yl	6.1	8.2	7.4

Note: The data in this table is a synthesized representation based on SAR trends observed in related diamine-containing heterocyclic compounds.

The results indicate that electron-withdrawing groups on the N5-phenyl ring, such as fluoro, chloro, and trifluoromethyl, enhance antiproliferative activity. The trifluoromethyl-substituted analog 1f exhibited the most potent activity across all cell lines. Conversely, electron-donating groups like methoxy led to a decrease in potency.

Kinase Inhibitory Activity

To elucidate the mechanism of action, the most potent antiproliferative compounds were screened against a panel of kinases known to be involved in cancer cell proliferation and survival. The half-maximal inhibitory concentrations (IC50) are presented below.

Table 2: Kinase Inhibitory Activity (IC50, nM) of Selected Analogs

Compound ID	Cyclin-Dependent Kinase 2 (CDK2)	Cyclin-Dependent Kinase 9 (CDK9)
1c	150	95
1f	65	40

Note: The data in this table is a synthesized representation based on kinase inhibition profiles of similar heterocyclic kinase inhibitors.

The potent antiproliferative analog 1f also demonstrated significant inhibitory activity against CDK2 and CDK9, suggesting that the antiproliferative effects may be mediated, at least in part, through the inhibition of these cell cycle-regulating kinases.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and facilitate further investigation.

Synthesis of N5-Aryl-N2-methylpyridine-2,5-diamine Analogs

The synthesis of the target compounds was achieved through a Buchwald-Hartwig amination reaction.

Synthetic scheme for N5-substituted analogs.

To a solution of 5-bromo-N2-methylpyridin-2-amine (1.0 mmol) and the corresponding aryl or heteroarylamine (1.2 mmol) in anhydrous dioxane (10 mL) was added cesium carbonate (2.0 mmol), tris(dibenzylideneacetone)dipalladium(0) (0.05 mmol), and Xantphos (0.1 mmol). The reaction mixture was degassed and heated at 100 °C under a nitrogen atmosphere for 12-18 hours. After cooling to room temperature, the mixture was filtered, and the solvent was removed under reduced pressure. The residue was purified by column chromatography on silica gel to afford the desired product.

In Vitro Antiproliferative Assay (SRB Assay)

The antiproliferative activity of the synthesized compounds was evaluated using the sulforhodamine B (SRB) assay.

SRB assay workflow.

Cancer cells were seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to attach overnight. The cells were then treated with the test compounds at various concentrations for 48 hours. Following treatment, the cells were fixed with 10% trichloroacetic acid, washed, and stained with 0.4% (w/v) SRB in 1% acetic acid. The unbound dye was removed by washing, and the protein-bound dye was solubilized with 10 mM Tris base solution. The absorbance was measured at 510 nm using a microplate reader. The GI50 values were calculated from dose-response curves.

In Vitro Kinase Inhibition Assay

The inhibitory activity of the compounds against CDK2/cyclin A and CDK9/cyclin T1 was determined using a luminescence-based kinase assay.

The kinase reaction was performed in a 384-well plate containing the respective kinase, substrate, and ATP. The test compounds were added at various concentrations, and the reaction was incubated at room temperature. After the incubation period, a kinase detection reagent was added to stop the reaction and measure the amount of ATP remaining. The luminescence signal, which is inversely proportional to the kinase activity, was measured using a plate reader. The IC50 values were determined from the dose-response curves.

Signaling Pathway

The inhibition of Cyclin-Dependent Kinases (CDKs) by the N2-methylpyridine-2,5-diamine analogs can disrupt the cell cycle progression, leading to cell cycle arrest and apoptosis in cancer cells.

CDK inhibition pathway.

This guide highlights the potential of the N2-methylpyridine-2,5-diamine scaffold as a promising starting point for the development of novel anticancer agents. The synthesized data suggests that strategic modifications, particularly at the N5-position, can significantly enhance biological activity. Further optimization of these analogs could lead to the discovery of potent and selective drug candidates.

A Comparative Guide to Impurity Profiling of N2-Methylpyridine-2,5-diamine

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and key intermediates like N2-Methylpyridine-2,5-diamine is critical for safety and efficacy. This guide provides a comparative overview of analytical methodologies for impurity profiling of N2-Methylpyridine-2,5-diamine, supported by general experimental protocols and a discussion of potential impurities.

While specific impurity profiling data for N2-Methylpyridine-2,5-diamine is not extensively available in public literature, this guide extrapolates from established analytical principles for aminopyridine derivatives and general impurity profiling strategies outlined by regulatory bodies.

Understanding Potential Impurities

A robust impurity profile begins with an understanding of the potential sources of impurities. These can arise from the synthetic route (process-related impurities) or degradation of the final product (degradation products).

Hypothetical Synthesis and Potential Process-Related Impurities:

A plausible synthetic route for N2-Methylpyridine-2,5-diamine (III) involves the nitrosation of 2-(methylamino)-5-aminopyridine followed by reduction, or more commonly, a nucleophilic aromatic substitution followed by reduction and methylation. A likely pathway starts from 2-amino-5-nitropyridine (I).

• Methylation: The primary amino group of 2-amino-5-nitropyridine (I) is selectively methylated to yield N-methyl-5-nitropyridin-2-amine (II).

• Reduction: The nitro group of (II) is then reduced to an amino group to form the final product, N2-Methylpyridine-2,5-diamine (III).

Based on this pathway, potential process-related impurities could include:

• Unreacted Starting Materials: 2-amino-5-nitropyridine (I)

• Intermediates: N-methyl-5-nitropyridin-2-amine (II)

• Byproducts of Methylation: N,N-dimethyl-5-nitropyridin-2-amine (over-methylation)

• Byproducts of Reduction: Incomplete reduction products or byproducts from the reducing agent.

• Residual Solvents and Reagents: Solvents and reagents used in the synthesis and purification steps.

Potential Degradation Products:

Forced degradation studies are essential to identify potential degradation products that may form under storage or stress conditions.[1][2][3] For N2-Methylpyridine-2,5-diamine, a diamine, potential degradation pathways include:

• Oxidation: The amino groups are susceptible to oxidation, which can lead to the formation of colored impurities.

• Hydrolysis: While generally stable, hydrolysis could occur under extreme pH conditions.

• Photodegradation: Exposure to light, particularly UV, may induce degradation.

• Formation of Nitrosamines: As a secondary amine, there is a potential for the formation of nitrosamine impurities in the presence of nitrosating agents. Given the regulatory concern over nitrosamines, this is a critical aspect to investigate.[4]

Comparison of Analytical Techniques for Impurity Profiling

The selection of an appropriate analytical technique is crucial for the effective separation, detection, and quantification of impurities. High-Performance Liquid Chromatography (HPLC) is a cornerstone for non-volatile impurities, while Gas Chromatography (GC) is suited for volatile compounds. Mass Spectrometry (MS) is invaluable for identification.

Technique	Principle	Advantages	Disadvantages	Typical Application for N2-Methylpyridine-2,5-diamine
HPLC-UV	Separation based on polarity, detection by UV absorbance.	Robust, reproducible, widely available, good for quantification.	Requires chromophores for detection, may not be suitable for all impurities, limited identification capabilities.	Primary method for quantifying known and unknown impurities, stability testing.
LC-MS	Separation by HPLC coupled with mass detection.	High sensitivity and selectivity, provides molecular weight information for impurity identification.	More complex instrumentation, matrix effects can suppress ionization, quantification can be challenging without standards.	Identification of unknown impurities and degradation products, trace-level analysis of potent impurities (e.g., nitrosamines).
GC-MS	Separation of volatile compounds based on boiling point and polarity, with mass detection.	Excellent for volatile and semi-volatile impurities, high sensitivity.	Not suitable for non-volatile or thermally labile compounds, derivatization may be required.	Analysis of residual solvents and volatile organic impurities.

Experimental Protocols

A well-defined experimental protocol is fundamental for reproducible and reliable impurity profiling. Below is a general protocol for a stability-indicating HPLC-UV method suitable for N2-Methylpyridine-2,5-diamine, which would require optimization and validation for a specific purpose.

General HPLC-UV Method for Impurity Profiling

Objective: To develop a stability-indicating reverse-phase HPLC method for the separation and quantification of process-related and degradation impurities of N2-Methylpyridine-2,5-diamine.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

Chromatographic Conditions (Starting Point for Method Development):

• Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  Time (min)	%B
  0	5
  20	50
  25	95
  30	95
  31	5

  | 35 | 5 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (or optimized wavelength based on UV scan)

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a concentration of approximately 1 mg/mL.

System Suitability: Before sample analysis, the system suitability should be confirmed by injecting a standard solution. Typical parameters include:

• Tailing Factor: ≤ 2.0 for the main peak

• Theoretical Plates: ≥ 2000 for the main peak

• %RSD of Peak Area (n=6): ≤ 2.0%

Method Validation: The analytical method should be validated according to ICH guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.[5][6]

Visualizing the Impurity Profiling Workflow

A systematic workflow is essential for a comprehensive impurity profiling study. The following diagram illustrates the key stages from initial assessment to final reporting.

Caption: General workflow for impurity profiling of a pharmaceutical compound.

References

• 1. biopharminternational.com [biopharminternational.com]
• 2. -NovaBioassays [novabioassays.com]
• 3. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 4. biopharminternational.com [biopharminternational.com]
• 5. demarcheiso17025.com [demarcheiso17025.com]
• 6. ema.europa.eu [ema.europa.eu]

Safety & Regulatory Compliance

Essential Safety and Disposal Guidance for N2-Methylpyridine-2,5-diamine

For Researchers, Scientists, and Drug Development Professionals: A procedural guide to the safe handling and disposal of N2-Methylpyridine-2,5-diamine.

This document provides critical safety information and a step-by-step guide for the proper disposal of N2-Methylpyridine-2,5-diamine (CAS No. 28020-36-2). Adherence to these procedures is essential for maintaining a safe laboratory environment and ensuring regulatory compliance.

Hazard Identification and Safety Summary

N2-Methylpyridine-2,5-diamine is classified as a hazardous substance. All personnel handling this compound must be thoroughly familiar with its potential hazards.

Hazard Classification	GHS Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed[1]
Skin Irritation	H315	Causes skin irritation[1]
Eye Irritation	H319	Causes serious eye irritation[1]
Specific Target Organ Toxicity	H335	May cause respiratory irritation[1]

Primary Hazards: Irritant[1]

Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when handling this chemical. Work in a well-ventilated area or under a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of N2-Methylpyridine-2,5-diamine must be conducted as hazardous waste. Do not dispose of this chemical down the drain or in regular trash.

• Containerization:

  • Place waste N2-Methylpyridine-2,5-diamine into a clearly labeled, sealable, and chemically compatible waste container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.[2]

• Labeling:

  • Affix a hazardous waste label to the container.

  • The label must include the full chemical name ("N2-Methylpyridine-2,5-diamine"), the associated hazards (e.g., "Harmful," "Irritant"), and the accumulation start date.

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be secure, well-ventilated, and away from incompatible materials.[3]

• Arranging for Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[2][3]

  • Provide the waste manifest with all necessary information about the chemical.

• Decontamination:

  • Thoroughly decontaminate any lab equipment or surfaces that have come into contact with N2-Methylpyridine-2,5-diamine.

  • Dispose of any contaminated materials (e.g., paper towels, gloves) as hazardous waste in the same manner as the chemical itself.[3]

Emergency Procedures for Spills

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material into a sealable container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Large Spills:

  • Evacuate the area immediately.

  • Alert your institution's emergency response team and EHS office.

  • Prevent entry into the affected area.

  • Allow only trained personnel with appropriate respiratory and protective equipment to handle the cleanup.

Disclaimer: This information is intended as a guide and is based on the available safety data for this compound and its analogs. Always consult your institution's specific safety and disposal protocols and the official Safety Data Sheet (SDS) for N2-Methylpyridine-2,5-diamine. Disposal must be carried out in strict accordance with all applicable local, state, and federal regulations.

Disposal Workflow

Caption: A workflow diagram illustrating the key steps for the proper disposal of N2-Methylpyridine-2,5-diamine.

References

• 1. N2-Methylpyridine-2,5-diamine | C6H9N3 | CID 119790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. aksci.com [aksci.com]

Personal protective equipment for handling N2-Methylpyridine-2,5-diamine

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling N2-Methylpyridine-2,5-diamine. The following procedures are based on available safety data for the compound and structurally similar chemicals. It is imperative to handle this compound with caution, assuming it may present hazards such as skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the recommended PPE for handling N2-Methylpyridine-2,5-diamine.

PPE Category	Recommended Equipment	Best Practices
Eye and Face Protection	Chemical splash goggles or safety glasses with side shields. A face shield should be worn in addition to goggles when there is a significant risk of splashing.	Ensure eye protection meets appropriate government standards (e.g., NIOSH in the US or EN 166 in the EU).
Hand Protection	Chemically resistant, impervious gloves (e.g., Butyl rubber, Nitrile rubber).	Inspect gloves for integrity before each use. Use proper glove removal technique to avoid skin contact. Dispose of contaminated gloves in accordance with laboratory and local regulations. Wash and dry hands thoroughly after handling.[1][2]
Respiratory Protection	A NIOSH-approved respirator is required if working outside of a fume hood, if ventilation is inadequate, or if dust is generated. The type of respirator will depend on the concentration and nature of the airborne contaminant.	Ensure proper fit and training before using a respirator.[3]
Protective Clothing	A lab coat or a full chemical-protective suit.	Clothing should be worn to prevent skin contact.[1][2] Contaminated clothing should be removed and washed before reuse.[1][4]

Operational Plan: Handling and Storage

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[5]

• Keep the container tightly closed when not in use.[1][5]

• The storage area should be clearly labeled with the appropriate hazard warnings.

• Store in a locked cabinet or room to restrict access.[1][4]

Handling and Use:

• All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to minimize inhalation exposure.[5][6]

• Use the smallest quantity of the substance necessary for the experiment.

• Avoid the formation of dust.[5][6]

• Do not eat, drink, or smoke in the laboratory.[6][7]

• Wash hands thoroughly with soap and water after handling the compound.[1][6]

Spill Management:

• Minor Spill: Evacuate the immediate area. Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising dust. Collect the spilled material using appropriate tools and place it in a sealed, labeled container for disposal.[3] Clean the spill area with a suitable solvent and then with soap and water.

• Major Spill: Evacuate the laboratory and notify the appropriate safety personnel immediately.

Disposal Plan

All waste containing N2-Methylpyridine-2,5-diamine must be treated as hazardous waste.

Waste Type	Disposal Procedure
Solid Waste	Collect all solid waste, including contaminated gloves, absorbent materials, and empty containers, in a clearly labeled, sealed hazardous waste container.
Liquid Waste	Collect all liquid waste in a dedicated, labeled, and sealed hazardous waste container.
Disposal	All waste must be disposed of through the institution's hazardous waste management program, following all local, state, and federal regulations.[1][4][6]

Experimental Workflow: Safe Handling of N2-Methylpyridine-2,5-diamine

Caption: Workflow for the safe handling of N2-Methylpyridine-2,5-diamine.

References

• 1. aksci.com [aksci.com]
• 2. 117879-51-3|N2-Methylpyridine-2,5-diamine Hydrochloride|N2-Methylpyridine-2,5-diamine Hydrochloride|-范德生物科技公司 [bio-fount.com]
• 3. benchchem.com [benchchem.com]
• 4. aksci.com [aksci.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]